DLinDMA

• CAS: 871258-12-7

Core Science & Biosynthesis

The Pivotal Role of DLinDMA in Lipid Nanoparticle Formulation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The advent of RNA-based therapeutics has been largely enabled by the development of effective delivery vehicles, with lipid nanoparticles (LNPs) emerging as the clinical frontrunner. At the heart of these sophisticated delivery systems lies the ionizable cationic lipid, a component critical for nucleic acid encapsulation, particle stability, and, most importantly, endosomal escape for cytoplasmic delivery. Among the pioneering ionizable lipids, 1,2-dilinoleyloxy-3-dimethylaminopropane (DLinDMA) has served as a crucial benchmark, paving the way for more potent successors and shaping our understanding of LNP structure-activity relationships. This technical guide provides an in-depth exploration of the role of DLinDMA in LNP formulation, offering a comparative analysis of its performance, detailed experimental protocols, and a mechanistic look at its function in cellular delivery.

DLinDMA and the Evolution of Ionizable Lipids

DLinDMA was a significant step forward from permanently cationic lipids, which, while effective at condensing nucleic acids, were associated with toxicity and rapid clearance in vivo. The key innovation of DLinDMA and subsequent ionizable lipids is their pH-responsive nature. With a pKa in the range of 6.2-6.5, DLinDMA is largely neutral at physiological pH (around 7.4), minimizing non-specific interactions with serum components and reducing toxicity.[1][2] However, upon endocytosis into the acidic environment of the endosome (pH 5.5-6.5), the tertiary amine of DLinDMA becomes protonated, conferring a positive charge to the LNP. This charge is instrumental in the endosomal escape process.

The success of DLinDMA spurred further optimization through rational design, leading to the development of even more potent ionizable lipids such as DLin-KC2-DMA and the clinically utilized DLin-MC3-DMA.[3] These advancements focused on modifying the linker and headgroup moieties to fine-tune the pKa and enhance endosomolytic activity.

Quantitative Comparison of LNP Formulations

The choice of ionizable lipid significantly impacts the physicochemical properties and in vitro performance of LNPs. The following tables summarize quantitative data from various studies, comparing LNPs formulated with DLinDMA, DLin-KC2-DMA, and DLin-MC3-DMA.

Ionizable Lipid	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Source(s)
DLinDMA	~80 - 120	~0.1 - 0.2	Neutral to slightly negative at pH 7.4	~85 - 95	[4]
DLin-KC2-DMA	~70 - 100	~0.05 - 0.15	Neutral to slightly negative at pH 7.4	>90	[3][4]
DLin-MC3-DMA	~70 - 90	~0.02 - 0.1	Neutral to slightly negative at pH 7.4	>95	[4][5]

Table 1: Physicochemical Characteristics of Lipid Nanoparticles. Note: Values are approximate and can vary depending on the specific formulation parameters and measurement techniques.

Ionizable Lipid	In Vitro Transfection Efficiency	Cytotoxicity	Source(s)
DLinDMA	Moderate	Moderate	[3][4]
DLin-KC2-DMA	High	Lower than DLinDMA	[3][4]
DLin-MC3-DMA	Very High	Low	[4][5]

Table 2: In Vitro Performance of Lipid Nanoparticles. Note: Transfection efficiency and cytotoxicity are relative comparisons and depend on the cell type and assay conditions.

Experimental Protocols for LNP Formulation

The reproducible formulation of LNPs with desired characteristics is crucial for research and therapeutic applications. Microfluidic mixing has emerged as a robust and scalable method for producing monodisperse LNPs with high encapsulation efficiency.[6][7][8]

Detailed Methodology for LNP Formulation via Microfluidic Mixing

This protocol describes the formulation of siRNA-loaded LNPs using a microfluidic device.

Materials:

• Lipids:

  • Ionizable Cationic Lipid (e.g., DLinDMA, DLin-KC2-DMA, DLin-MC3-DMA)

  • Helper Lipid: 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

  • Cholesterol

  • PEGylated Lipid: 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMG-PEG 2000)

• Nucleic Acid: siRNA in an appropriate buffer (e.g., 10 mM citrate buffer, pH 4.0)

• Solvents:

  • Ethanol (absolute, RNase-free)

  • Phosphate-buffered saline (PBS), pH 7.4 (RNase-free)

• Equipment:

  • Microfluidic mixing device (e.g., NanoAssemblr)

  • Syringe pumps

  • Syringes and tubing

  • Dialysis cassette (MWCO 10 kDa)

  • Dynamic Light Scattering (DLS) instrument for size and zeta potential measurement

  • Fluorometer and RiboGreen assay kit for encapsulation efficiency determination

Procedure:

• Preparation of Lipid Stock Solution (Organic Phase):

  • Dissolve the ionizable lipid, DSPC, cholesterol, and DMG-PEG 2000 in absolute ethanol to achieve a desired molar ratio (e.g., 50:10:38.5:1.5 for DLin-MC3-DMA based formulations).

  • The total lipid concentration in the ethanolic solution is typically in the range of 10-25 mM.

  • Ensure all lipids are fully dissolved to form a clear solution.

• Preparation of siRNA Solution (Aqueous Phase):

  • Dissolve the siRNA in 10 mM citrate buffer (pH 4.0) to the desired concentration. The acidic pH is crucial for protonating the ionizable lipid during mixing, facilitating complexation with the negatively charged siRNA.

• Microfluidic Mixing:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid stock solution into one syringe and the siRNA solution into another.

  • Set the flow rate ratio of the aqueous phase to the organic phase (typically 3:1).

  • Set the total flow rate to control the mixing time and resulting particle size. Higher flow rates generally lead to smaller particles.

  • Initiate the mixing process. The rapid mixing of the two phases leads to a change in solvent polarity, inducing the self-assembly of the lipids and siRNA into LNPs.

• Purification and Buffer Exchange:

  • Collect the LNP dispersion from the outlet of the microfluidic device.

  • To remove the ethanol and unencapsulated siRNA, and to raise the pH to a physiological level, dialyze the LNP dispersion against sterile PBS (pH 7.4) using a 10 kDa MWCO dialysis cassette.

  • Perform dialysis overnight at 4°C with at least two changes of buffer.

• Characterization:

  • Particle Size and Polydispersity Index (PDI): Measure the hydrodynamic diameter and PDI of the LNPs using Dynamic Light Scattering (DLS).

  • Zeta Potential: Determine the surface charge of the LNPs in PBS (pH 7.4) using electrophoretic light scattering.

  • Encapsulation Efficiency: Quantify the amount of encapsulated siRNA using the RiboGreen assay. This involves measuring the fluorescence of the RiboGreen dye before and after lysing the LNPs with a detergent (e.g., Triton X-100). The encapsulation efficiency is calculated as: ((Total RNA - Free RNA) / Total RNA) * 100%

Visualization of Key Processes

LNP Formulation Workflow

The following diagram illustrates the key steps in the microfluidic-based formulation of LNPs.

LNP formulation workflow via microfluidics.

Mechanism of Endosomal Escape

The endosomal escape of the nucleic acid cargo is the critical step for the efficacy of LNP-based therapies. The following diagram outlines the proposed mechanism mediated by DLinDMA and other ionizable lipids.

References

• 1. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 2. Endosomal escape: A bottleneck for LNP-mediated therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influence of Cationic Lipid Composition on Gene Silencing Properties of Lipid Nanoparticle Formulations of siRNA in Antigen-Presenting Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sartorius.com [sartorius.com]
• 6. researchgate.net [researchgate.net]
• 7. iris.uniroma1.it [iris.uniroma1.it]
• 8. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]

The Critical Role of pKa in DLinDMA-Mediated Endosomal Escape for siRNA Delivery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The effective delivery of small interfering RNA (siRNA) therapeutics is critically dependent on their successful escape from the endosomal compartment into the cytoplasm. Ionizable cationic lipids, such as 1,2-dilinoleyloxy-N,N-dimethyl-3-aminopropane (DLinDMA), are integral components of lipid nanoparticle (LNP) formulations that facilitate this crucial step. The apparent acid dissociation constant (pKa) of these lipids is a key determinant of their efficacy. This technical guide provides an in-depth analysis of the role of DLinDMA's pKa in mediating endosomal escape, supported by quantitative data, detailed experimental protocols, and visual workflows to elucidate the underlying mechanisms.

Introduction: The Endosomal Barrier to siRNA Delivery

Lipid nanoparticles are a leading platform for the systemic delivery of siRNA therapeutics.[1] Following administration, LNPs are typically internalized by target cells via endocytosis, encapsulating the siRNA cargo within endosomes.[2] For the siRNA to exert its therapeutic effect by engaging the RNA-induced silencing complex (RISC) in the cytoplasm, it must first traverse the endosomal membrane.[1] However, the endo-lysosomal pathway is a degradative route, and failure to escape results in the destruction of the siRNA cargo, rendering it ineffective.[3] Ionizable lipids like DLinDMA are engineered to overcome this barrier.[4]

The "pH-Switch" Mechanism: How pKa Governs Endosomal Escape

The efficacy of ionizable lipids in mediating endosomal escape is governed by a "pH-switch" mechanism, which is directly dependent on their pKa. The pKa is the pH at which the ionizable group is 50% protonated.[5]

• At Physiological pH (≈7.4): In the bloodstream, the pH is approximately 7.4. Ionizable lipids with an optimized pKa will be largely neutral at this pH.[4] This near-neutral charge is advantageous as it reduces interactions with blood components and non-target cells, minimizing toxicity and improving circulation time.

• In the Acidifying Endosome (pH 5.5-6.5): As the endosome matures, its internal pH drops to between 6.5 and 5.5.[6] When the endosomal pH falls below the pKa of the ionizable lipid, its amine headgroup becomes protonated, acquiring a positive charge.[1]

This protonation triggers a series of events leading to endosomal escape:

• Electrostatic Interactions: The now positively charged LNP interacts with the negatively charged lipids present in the endosomal membrane.[7]

• Membrane Disruption: This interaction is thought to promote a structural rearrangement of the lipid mixture, potentially forming non-bilayer lipid phases (such as an inverted hexagonal HII phase) that disrupt the integrity of the endosomal membrane.[3][6]

• Cargo Release: The destabilization of the endosomal membrane allows the encapsulated siRNA to be released into the cytoplasm, where it can engage with the RISC machinery.[1]

The optimal pKa for this process is a delicate balance. It must be low enough to ensure neutrality in circulation but high enough to become protonated in the early-to-late endosome.[8]

Quantitative Data: pKa and In Vivo Gene Silencing

A strong correlation has been established between the pKa of the ionizable lipid within an LNP and its in vivo gene-silencing activity.[8] Systematic modifications of the head group of DLinDMA analogues have allowed for the fine-tuning of the pKa and the identification of an optimal range for hepatic gene silencing.[9]

Ionizable Lipid	Apparent pKa	Relative In Vivo Potency (ED50 for Factor VII silencing)	Reference
DLinDMA	~6.8	Baseline	[2][3]
DLin-KC2-DMA	~6.7	~10-fold > DLinDMA	[3]
DLin-MC3-DMA	6.44	~1000-fold > DLinDMA	[3]

Table 1: Comparison of the apparent pKa and in vivo gene silencing potency of DLinDMA and its more advanced analogs. The data highlights the significant increase in potency achieved by optimizing the pKa to the 6.2-6.5 range.[3][8]

Experimental Protocols

Measurement of Apparent pKa of Ionizable Lipids in LNPs

A common method to determine the apparent pKa of an ionizable lipid within an LNP formulation involves a fluorescence-based assay using a probe like 2-(p-toluidinyl)naphthalene-6-sulfonate (TNS).

Principle: TNS is a fluorescent probe that exhibits low fluorescence in aqueous environments but becomes highly fluorescent in nonpolar environments, such as the hydrophobic core of an LNP. The protonation of the ionizable lipid at acidic pH leads to an increase in the surface charge of the LNP, which is thought to alter the packing of the lipids and the hydrophobicity of the core, thereby influencing TNS fluorescence.

Methodology:

• LNP Formulation: Prepare LNPs containing the ionizable lipid, DSPC, cholesterol, and a PEG-lipid at a defined molar ratio using a microfluidic mixing or similar method.

• Buffer Preparation: Prepare a series of buffers with a range of pH values (e.g., from pH 3 to 9).[10]

• TNS Assay:

  • Add a stock solution of TNS to each well of a 96-well plate.

  • Add the LNP suspension to each well.

  • Add the different pH buffers to the wells.

  • Incubate for a short period at room temperature.

• Fluorescence Measurement: Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for TNS.

• Data Analysis:

  • Normalize the fluorescence readings.

  • Plot the normalized fluorescence intensity against the pH.

  • Fit the data to a sigmoidal curve.

  • The pKa is determined as the pH at which 50% of the maximum fluorescence is observed.[10]

Quantification of Endosomal Escape

Quantifying endosomal escape is challenging, and several methods are employed, each with its own advantages and limitations.

Principle: Galectin-8 is a cytosolic protein that binds to glycans exposed on the inner leaflet of damaged endosomal and lysosomal membranes. By using a cell line that stably expresses a Gal8-GFP fusion protein, endosomal rupture events can be visualized as the recruitment of green fluorescent puncta.[11]

Methodology:

• Cell Culture: Plate Gal8-GFP expressing cells in a suitable imaging dish.

• LNP Treatment: Treat the cells with LNPs encapsulating a fluorescently labeled siRNA.

• Live-Cell Imaging: Perform live-cell confocal microscopy to visualize the formation of Gal8-GFP puncta over time.

• Image Analysis: Quantify the number and intensity of Gal8-GFP puncta per cell to determine the extent of endosomal disruption.[11][12]

Principle: Transmission electron microscopy (TEM) provides high-resolution images of cellular ultrastructures, allowing for the direct visualization of LNPs within endosomes and potentially in the cytoplasm.

Methodology:

• Cell Treatment: Treat cells with LNPs.

• Fixation and Processing: At various time points, fix the cells with glutaraldehyde and osmium tetroxide, followed by dehydration and embedding in resin.

• Ultrathin Sectioning: Cut ultrathin sections of the embedded cells.

• Imaging: Image the sections using a transmission electron microscope.

• Analysis: Quantify the number of LNPs within endosomes versus those free in the cytoplasm. This method is labor-intensive but provides direct visual evidence.[13]

Visualizing the Process: Workflows and Pathways

LNP Formulation and Cellular Uptake Workflow

Caption: Workflow of LNP formulation and cellular uptake.

pKa-Dependent Endosomal Escape Signaling Pathway

Caption: The pKa-dependent mechanism of endosomal escape.

Conclusion

The pKa of ionizable lipids like DLinDMA is a paramount design parameter in the development of effective LNP-based siRNA delivery systems. A precisely tuned pKa enables the LNP to remain stable and relatively inert in circulation while facilitating potent, pH-triggered endosomal escape within target cells. The evolution from DLinDMA to DLin-MC3-DMA, with its optimized pKa of 6.44, exemplifies the power of rational lipid design in dramatically improving in vivo efficacy.[3] Continued research into the intricate relationship between lipid structure, pKa, and the biophysics of membrane interactions will be crucial for the development of next-generation nucleic acid therapeutics with even greater potency and safety profiles.

References

• 1. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure and Function of Cationic and Ionizable Lipids for Nucleic Acid Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pKa of Lipids in Drug Delivery | BroadPharm [broadpharm.com]
• 6. pnas.org [pnas.org]
• 7. mdpi.com [mdpi.com]
• 8. liposomes.ca [liposomes.ca]
• 9. Maximizing the Potency of siRNA Lipid Nanoparticles for Hepatic Gene Silencing In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]
• 12. researchgate.net [researchgate.net]
• 13. Nanoscopy for endosomal escape quantification - PMC [pmc.ncbi.nlm.nih.gov]

The Genesis of a Cationic Lipid: An In-depth Technical Guide to the Discovery and Development of DLinDMA

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of non-viral gene delivery, the development of ionizable cationic lipids has been a watershed moment, paving the way for the clinical success of siRNA and mRNA therapeutics. Among the pioneering molecules in this class, 1,2-dilinoleyloxy-N,N-dimethyl-3-aminopropane, or DLinDMA, holds a significant place. Its discovery and subsequent optimization were critical steps in the evolution of lipid nanoparticle (LNP) technology, leading to the development of highly potent delivery vehicles. This technical guide provides a comprehensive overview of the discovery and development history of DLinDMA, detailing the experimental protocols that underpinned its creation and evaluation, and presenting key quantitative data in a comparative context.

The Dawn of DLinDMA: A Rational Design Approach

The story of DLinDMA begins with a systematic exploration of the structure-activity relationship of cationic lipids for nucleic acid delivery. Researchers sought to create a lipid that could efficiently encapsulate negatively charged nucleic acids, remain stable in circulation, and facilitate the release of its payload into the cytoplasm of target cells.

Synthesis of DLinDMA

The synthesis of DLinDMA was a key step in its development, as described by Heyes et al. in 2005. The protocol involves the reaction of 3-(dimethylamino)-1,2-propanediol with a linoleyl-containing leaving group.

Experimental Protocol: Synthesis of DLinDMA

Materials:

• 3-(Dimethylamino)-1,2-propanediol

• Linoleyl methanesulfonate

• Sodium hydride (NaH)

• Anhydrous toluene

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 3-(dimethylamino)-1,2-propanediol in anhydrous toluene.

• Add sodium hydride (a strong base) portion-wise to the stirred solution at room temperature. The reaction mixture is typically stirred for a period to allow for the formation of the alkoxide.

• Slowly add linoleyl methanesulfonate to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for several hours to ensure the completion of the reaction. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and carefully quench any unreacted sodium hydride with a suitable reagent (e.g., ethanol or water).

• Extract the crude product with an organic solvent and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude DLinDMA by silica gel column chromatography using an appropriate solvent system to yield the final product as an oil.

• Confirm the structure and purity of the synthesized DLinDMA using analytical techniques such as ¹H NMR and mass spectrometry.

From Lipid to Nanoparticle: The Formulation of DLinDMA-LNPs

The true potential of DLinDMA was realized when it was formulated into lipid nanoparticles (LNPs) for the delivery of small interfering RNA (siRNA). The formulation process is a critical step that dictates the physicochemical properties and biological activity of the final delivery vehicle. A common method for preparing DLinDMA-containing LNPs is the ethanol dilution or microfluidic mixing technique.

Experimental Protocol: Formulation of DLinDMA-LNPs for siRNA Delivery

Materials:

• DLinDMA

• Dipalmitoylphosphatidylcholine (DPPC) or Distearoylphosphatidylcholine (DSPC)

• Cholesterol

• PEG-lipid (e.g., PEG-DMG or PEG-DSG)

• siRNA

• Ethanol

• Citrate buffer (pH 4.0)

• Phosphate-buffered saline (PBS, pH 7.4)

• Microfluidic mixing device (e.g., NanoAssemblr) or a T-junction mixer

Procedure:

• Lipid Stock Preparation: Prepare stock solutions of DLinDMA, DPPC (or DSPC), cholesterol, and the PEG-lipid in ethanol at defined concentrations.

• Lipid Mixture Preparation: Combine the lipid stock solutions in a molar ratio of approximately 40:10:48:2 (DLinDMA:DPPC:Cholesterol:PEG-lipid). This ratio can be optimized for specific applications.

• siRNA Solution Preparation: Dissolve the siRNA in a citrate buffer at pH 4.0.

• LNP Formation (Microfluidic Mixing):

  • Load the lipid mixture in ethanol into one syringe and the siRNA solution in citrate buffer into another syringe.

  • Set the flow rates on the microfluidic mixing device to achieve a desired aqueous-to-ethanol ratio (typically 3:1).

  • Initiate the mixing process. The rapid mixing of the two solutions leads to the spontaneous self-assembly of the LNPs, encapsulating the siRNA.

• Dialysis: Dialyze the resulting LNP suspension against PBS (pH 7.4) overnight at 4°C to remove the ethanol and raise the pH. This step neutralizes the surface charge of the LNPs.

• Concentration and Sterilization: Concentrate the LNP suspension to the desired final concentration using a suitable method (e.g., tangential flow filtration) and sterilize by passing through a 0.22 µm filter.

Characterizing the Delivery Vehicle: Physicochemical Properties of DLinDMA-LNPs

The physicochemical properties of LNPs are critical determinants of their in vivo performance. Key parameters include particle size, polydispersity index (PDI), zeta potential, and siRNA encapsulation efficiency.

Experimental Protocol: Characterization of LNP Physicochemical Properties

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Technique: Dynamic Light Scattering (DLS)

• Procedure:

  • Dilute the LNP suspension in PBS to an appropriate concentration.

  • Transfer the diluted sample to a cuvette.

  • Measure the particle size and PDI using a DLS instrument (e.g., Malvern Zetasizer). The instrument measures the fluctuations in scattered light intensity caused by the Brownian motion of the particles and correlates this to their hydrodynamic diameter.

2. Zeta Potential Measurement:

• Technique: Laser Doppler Electrophoresis

• Procedure:

  • Dilute the LNP suspension in a low ionic strength buffer.

  • Load the sample into a specialized zeta potential cell.

  • The instrument applies an electric field and measures the velocity of the particles, from which the zeta potential (a measure of the surface charge) is calculated.

3. siRNA Encapsulation Efficiency Measurement:

• Technique: RiboGreen Assay

• Procedure:

  • Prepare a standard curve of the siRNA of interest.

  • In a 96-well plate, add the LNP suspension.

  • To one set of wells, add the RiboGreen reagent directly to measure the amount of unencapsulated siRNA.

  • To another set of wells, first add a detergent (e.g., Triton X-100) to lyse the LNPs and release the encapsulated siRNA, then add the RiboGreen reagent to measure the total siRNA.

  • Measure the fluorescence intensity using a plate reader.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = (Total siRNA - Unencapsulated siRNA) / Total siRNA * 100

The Path to Potency: Structure-Activity Relationship and the Evolution of DLinDMA

The development of DLinDMA was a crucial first step, but the quest for even greater potency led to a series of structure-activity relationship (SAR) studies. These studies, pioneered by Semple and colleagues, systematically modified the structure of DLinDMA to enhance its in vivo gene silencing activity. This led to the development of second and third-generation ionizable lipids, including DLin-KC2-DMA and the clinically successful DLin-MC3-DMA.

The key findings from these SAR studies were:

• Unsaturated Alkyl Chains: The presence of two double bonds in the linoleyl chains of DLinDMA was found to be optimal for fusogenicity and in vivo activity. Saturated lipids were significantly less effective.

• Linker Group: The ether linkage in DLinDMA proved to be more stable and effective than ester linkages, which were susceptible to hydrolysis.

• Headgroup pKa: The pKa of the ionizable headgroup was identified as a critical parameter. An optimal pKa in the range of 6.2-6.7 allows for efficient siRNA encapsulation at low pH during formulation and facilitates endosomal escape in the acidic environment of the endosome, while maintaining a near-neutral surface charge in circulation.

These insights led to the design of DLin-KC2-DMA, which incorporated a ketal linker, and subsequently DLin-MC3-DMA, which further optimized the headgroup and linker, resulting in a dramatic increase in potency.

In Vivo Validation: The Factor VII Silencing Model

The in vivo efficacy of DLinDMA and its successors was primarily evaluated using a mouse model of Factor VII (FVII) gene silencing. FVII is a blood clotting factor produced in the liver, making it an excellent target for assessing hepatocyte-targeted siRNA delivery.

Experimental Protocol: In Vivo Factor VII Gene Silencing in Mice

Materials:

• C57BL/6 mice

• LNP-siRNA formulations (targeting FVII and a non-targeting control)

• Phosphate-buffered saline (PBS)

• Anesthesia (e.g., isoflurane)

• Blood collection supplies (e.g., capillary tubes)

• Factor VII activity assay kit

Procedure:

• Animal Acclimation: Acclimate C57BL/6 mice to the facility for at least one week before the experiment.

• Dosing: Administer the LNP-siRNA formulations intravenously via the tail vein at various doses. A control group receives PBS or an LNP formulation with a non-targeting control siRNA.

• Blood Collection: At a specified time point post-injection (typically 24 or 48 hours), collect blood samples from the mice via retro-orbital bleeding or another appropriate method under anesthesia.

• Plasma Preparation: Process the blood samples to obtain plasma.

• Factor VII Activity Assay: Measure the Factor VII protein levels in the plasma using a commercially available chromogenic assay kit.

• Data Analysis: Calculate the percentage of FVII knockdown relative to the control group. The dose required to achieve 50% gene silencing (ED50) is a key metric for comparing the potency of different formulations.

Quantitative Comparison of DLinDMA and Its Progeny

The systematic evolution from DLinDMA to DLin-MC3-DMA resulted in a significant improvement in in vivo gene silencing potency. The following tables summarize the key quantitative data comparing these ionizable lipids.

Ionizable Lipid	Particle Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)
DLinDMA	~80-120	~0.1-0.2	Near-neutral at pH 7.4	>90%
DLin-KC2-DMA	~70-100	<0.1	Near-neutral at pH 7.4	>95%
DLin-MC3-DMA	~70-90	<0.1	Near-neutral at pH 7.4	>95%

Table 1: Physicochemical Properties of LNP Formulations. Note: These are representative values and can vary depending on the specific formulation parameters.

Ionizable Lipid	In Vivo ED₅₀ for Factor VII Silencing (mg/kg)	Relative Potency (vs. DLinDMA)
DLinDMA	~1.0	1x
DLin-KC2-DMA	~0.1	10x
DLin-MC3-DMA	~0.01	100x

Table 2: In Vivo Gene Silencing Potency. Note: ED₅₀ values are approximate and can vary between studies.

Signaling Pathways and Experimental Workflows

To visually represent the key concepts and processes described in this guide, the following diagrams have been generated using the DOT language.

DLinDMA for Nucleic Acid Delivery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of nucleic acid-based therapeutics, including small interfering RNA (siRNA), messenger RNA (mRNA), and plasmid DNA (pDNA), has opened new frontiers in the treatment of a wide range of diseases. However, the inherent instability and poor cellular uptake of naked nucleic acids necessitate the use of sophisticated delivery vehicles. Lipid nanoparticles (LNPs) have emerged as a leading platform for systemic nucleic acid delivery, with the ionizable cationic lipid being a cornerstone of their success. This technical guide provides an in-depth overview of DLinDMA (1,2-dilinoleyloxy-N,N-dimethyl-3-aminopropane), a seminal ionizable lipid that has paved the way for the development of potent LNP-based gene therapies.

DLinDMA was one of the early ionizable lipids that demonstrated significant in vivo activity, particularly for siRNA delivery to hepatocytes.[1] Its structure is characterized by a tertiary amine headgroup and two unsaturated linoleyl lipid tails.[2] This unique chemical architecture imparts pH-responsive ionizability, a critical feature for efficient nucleic acid encapsulation and endosomal escape.

Core Features of DLinDMA-Based Lipid Nanoparticles

The efficacy of DLinDMA in nucleic acid delivery is attributed to several key features that are realized upon its formulation into LNPs. These nanoparticles are typically composed of the ionizable cationic lipid (DLinDMA), a helper phospholipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine or DSPC), cholesterol, and a PEGylated lipid (e.g., PEG-DMG).[3]

pH-Responsive Ionization and Endosomal Escape

A cardinal feature of DLinDMA is its ionizable dimethylamino headgroup, which has a pKa in the range of 6.2-6.8.[4] This property is central to its function. During LNP formulation at an acidic pH (e.g., pH 4), the tertiary amine of DLinDMA becomes protonated, acquiring a positive charge. This positive charge facilitates the electrostatic interaction and encapsulation of negatively charged nucleic acids.

Once administered in vivo, the LNPs are exposed to the physiological pH of the bloodstream (pH 7.4). At this pH, DLinDMA is largely deprotonated and carries a near-neutral charge.[4] This quasi-neutral surface charge is crucial for reducing non-specific interactions with blood components and minimizing toxicity, thereby prolonging circulation time.[4]

Upon cellular uptake via endocytosis, the LNP is trafficked into the endosomal pathway, where the internal pH progressively decreases.[5] As the endosomal pH drops below the pKa of DLinDMA, its headgroup becomes protonated again.[6] This charge reversal is hypothesized to trigger the release of the nucleic acid cargo into the cytoplasm through a process of endosomal escape. The positively charged DLinDMA interacts with the negatively charged lipids of the endosomal membrane, leading to membrane destabilization and the formation of non-bilayer structures that facilitate the release of the nucleic acid payload.[7][8]

Mechanism of DLinDMA-LNP Mediated Nucleic Acid Delivery.

Structural Role of Lipid Tails

The two linoleyl tails of DLinDMA are also critical to its function. These unsaturated hydrocarbon chains contribute to the fluidity of the lipid bilayer and can promote the formation of non-lamellar lipid phases, which is thought to be important for the destabilization of the endosomal membrane.[2] The presence of unsaturated bonds in the lipid tails gives the lipid a cone-like shape, which favors the formation of inverted hexagonal (HII) phases, a key step in the proposed mechanism of endosomal escape.[7]

Quantitative Data on DLinDMA-Based LNPs

The following tables summarize key quantitative data for DLinDMA-containing LNPs and provide a comparison with its more potent successor, DLin-MC3-DMA. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Parameter	DLinDMA-LNP	DLin-MC3-DMA-LNP	Reference(s)
In Vivo Efficacy
Factor VII Silencing ED50 (mice)	~1 mg/kg	~0.005 mg/kg
TTR Silencing ED50 (NHPs)	Not widely reported	~0.03 mg/kg
Physicochemical Properties
Optimal pKa for in vivo activity	6.2 - 6.5	6.2 - 6.5
LNP pKa (TNS assay)	~6.66	~6.57	[9]
In Vitro Performance
IC50 (siRNA delivery)	0.653 nM	Not directly compared in the same study	[4]

Table 1: Comparative performance of DLinDMA and DLin-MC3-DMA based LNPs.

Parameter	Typical Value	Reference(s)
Particle Size (Z-average)	80 - 150 nm	[3][10]
Polydispersity Index (PDI)	< 0.2	[3][10]
Zeta Potential (at neutral pH)	Near-neutral to slightly negative	[3]
Encapsulation Efficiency	> 90%	[10]

Table 2: Typical physicochemical properties of DLinDMA-based LNPs.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful formulation and evaluation of DLinDMA-based LNPs. The following sections provide representative methodologies for key experimental procedures.

LNP Formulation via Microfluidic Mixing

Microfluidic mixing is a reproducible and scalable method for the production of LNPs with controlled size and high encapsulation efficiency.[1][11]

Experimental Workflow for LNP Formulation.

Materials:

• DLinDMA

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• PEG-DMG (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)

• Nucleic acid (siRNA or mRNA)

• Absolute ethanol

• Citrate buffer (10 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device and pump system

• Dialysis cassette (e.g., 3.5 kDa MWCO)

Procedure:

• Lipid Stock Preparation: Prepare a stock solution of the lipids (DLinDMA, DSPC, Cholesterol, and PEG-DMG) in absolute ethanol at a molar ratio of 50:10:38.5:1.5. The total lipid concentration will depend on the specific microfluidic system and desired final LNP concentration.

• Nucleic Acid Solution Preparation: Dissolve the nucleic acid in citrate buffer (pH 4.0).

• Microfluidic Mixing: Set up the microfluidic device according to the manufacturer's instructions. Load the lipid solution and the nucleic acid solution into separate syringes and place them on the syringe pump. Pump the two solutions through the microfluidic mixer at a defined flow rate ratio (e.g., 3:1 aqueous to ethanol phase).[1]

• Dialysis: Collect the LNP solution from the outlet of the microfluidic device and immediately dialyze against PBS (pH 7.4) for at least 2 hours, with at least one buffer exchange, to remove the ethanol and raise the pH.

• Characterization: After dialysis, measure the particle size (Z-average), polydispersity index (PDI) by dynamic light scattering (DLS), and nucleic acid encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen).[7]

• Sterilization and Storage: Sterile filter the final LNP formulation through a 0.22 µm filter and store at 4°C.

In Vitro Transfection Assay

This protocol outlines a general procedure for assessing the in vitro gene silencing (for siRNA) or protein expression (for mRNA) efficiency of DLinDMA-LNPs.

Materials:

• Cell line of interest (e.g., HeLa, HepG2)

• Complete cell culture medium

• DLinDMA-LNP encapsulating the nucleic acid of interest (and a negative control)

• 96-well cell culture plates

• Assay-specific reagents (e.g., luciferase assay kit for luciferase-encoding mRNA, or reagents for qPCR or western blotting for siRNA targets)

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density that will result in approximately 80% confluency at the time of transfection. Allow the cells to adhere overnight.[12]

• LNP Treatment: Dilute the DLinDMA-LNPs to the desired concentrations in complete cell culture medium. Remove the old medium from the cells and add the LNP-containing medium.[7]

• Incubation: Incubate the cells with the LNPs for 24-48 hours at 37°C and 5% CO2.[12]

• Analysis: After the incubation period, assess the biological effect of the delivered nucleic acid. For siRNA, this may involve lysing the cells and measuring the target mRNA or protein levels. For mRNA, this could involve measuring the expression of the encoded reporter protein (e.g., luciferase).[7][12]

In Vivo Factor VII Silencing in Mice

This protocol is a standard method for evaluating the in vivo efficacy of siRNA-LNPs targeting the liver. Factor VII is a blood coagulation protein produced primarily in the liver, and its knockdown can be readily measured from a blood sample.

Materials:

• C57BL/6 mice

• DLinDMA-LNP encapsulating Factor VII siRNA (and a negative control siRNA)

• Sterile PBS

• Insulin syringes

• Blood collection supplies (e.g., micro-hematocrit tubes)

• Factor VII activity assay kit

Procedure:

• LNP Preparation for Injection: Dilute the LNP formulation in sterile PBS to the desired final concentration for injection. The typical injection volume is 100-200 µL.

• Intravenous Administration: Administer the LNP solution to the mice via tail vein injection.[13]

• Blood Collection: At a predetermined time point post-injection (e.g., 48 hours), collect blood from the mice via a method such as retro-orbital bleeding or cardiac puncture under terminal anesthesia.[13][14]

• Plasma Preparation: Process the blood to obtain plasma.

• Factor VII Activity Assay: Measure the Factor VII protein activity in the plasma samples using a commercially available chromogenic assay kit.

• Data Analysis: Calculate the percentage of remaining Factor VII activity in the treated groups relative to the PBS-treated control group to determine the extent of gene silencing.[13]

Conclusion

DLinDMA has been a pivotal molecule in the development of LNP-based nucleic acid delivery systems. Its key feature, pH-responsive ionizability, provides a sophisticated mechanism for encapsulating nucleic acids and facilitating their release into the cytoplasm of target cells. While newer generations of ionizable lipids, such as DLin-MC3-DMA, have demonstrated superior potency, the foundational principles established with DLinDMA continue to guide the design and optimization of LNP technologies. The experimental protocols and comparative data presented in this guide offer a comprehensive resource for researchers and drug development professionals working to harness the therapeutic potential of nucleic acid medicines.

References

• 1. biorxiv.org [biorxiv.org]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. mdpi.com [mdpi.com]
• 5. Deliver mRNA with LNP, transfection is so easy! [absin.net]
• 6. Standardization of an in vitro assay matrix to assess cytotoxicity of organic nanocarriers: a pilot interlaboratory comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Efficient Delivery of DNA Using Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 13. The in Vitro – in Vivo Translation of Lipid Nanoparticles for Hepatocellular siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

DLinDMA and its Pivotal Role in Stable Nucleic Acid-Lipid Particles (SNALPs): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of 1,2-dilinoleyloxy-N,N-dimethyl-3-aminopropane (DLinDMA), a foundational ionizable cationic lipid that has been instrumental in the advancement of nucleic acid therapeutics. We delve into the chemical properties of DLinDMA and its critical role within Stable Nucleic Acid-Lipid Particles (SNALPs), with a particular focus on its mechanism of action for facilitating endosomal escape of siRNA payloads. This document offers a comprehensive overview of the formulation and characterization of DLinDMA-containing SNALPs, detailed experimental protocols for their evaluation, and a comparative analysis of DLinDMA's performance against its successors. The information is presented to be a valuable resource for researchers and professionals in the field of drug delivery and development.

Introduction: The Dawn of Ionizable Lipids with DLinDMA

The effective delivery of nucleic acid-based therapeutics, such as small interfering RNA (siRNA), has been a significant challenge in modern medicine. A major breakthrough in this area was the development of lipid nanoparticles (LNPs) as carriers. Early LNP formulations often utilized permanently cationic lipids, which, while effective at complexing with negatively charged nucleic acids, were associated with toxicity. The advent of ionizable cationic lipids, such as DLinDMA, represented a paradigm shift in the field.[1]

DLinDMA was one of the pioneering ionizable lipids that addressed the toxicity concerns of its predecessors. Its ingenious design allows it to be neutrally charged at physiological pH, minimizing off-target interactions and toxicity, and to become positively charged in the acidic environment of the endosome.[1] This pH-dependent charge is the cornerstone of its function, enabling both the encapsulation of siRNA during formulation and its subsequent release into the cytoplasm of target cells. DLinDMA became a key component of the Stable Nucleic Acid-Lipid Particle (SNALP) platform, which has been extensively used for the delivery of siRNA.[2]

Physicochemical Properties and Quantitative Performance of DLinDMA

The performance of DLinDMA in SNALP formulations is intrinsically linked to its chemical structure and resulting physicochemical properties. The two linoleyl chains in its structure are crucial for the fusogenic properties of the lipid, which are essential for endosomal escape.

Table 1: Comparative In Vitro and In Vivo Performance of DLinDMA and Related Ionizable Lipids

Cationic Lipid	In Vitro IC50 (siRNA delivery) [nM]	Relative In Vivo Efficacy (serum cholesterol reduction)	Reference
DODMA	18.4 (17.7–19.0)	Not Reported	[3]
DLinDMA	0.653 (0.617–0.690)	52%	[3]
DLin-MC3-DMA	~0.03 mg/kg (in vivo IC50)	High	[3]

Table 2: In Vivo Gene Silencing Potency of DLinDMA and Successor Lipids

Cationic Lipid	In Vivo Gene Silencing (ED50 in mg/kg)	Reference
DLinDMA	1.0	[4]
DLin-KC2-DMA	0.1	[4]
DLin-MC3-DMA	0.005	[1]

The Mechanism of DLinDMA-Mediated Endosomal Escape

The ability of SNALPs containing DLinDMA to efficiently deliver their siRNA payload into the cytoplasm is primarily due to the pH-responsive nature of DLinDMA, which facilitates escape from the endosome.

Upon cellular uptake via endocytosis, the SNALP is trafficked into the endosomal pathway, where the internal pH progressively decreases from early endosomes (pH ~6.5) to late endosomes (pH ~5.5). As the pH within the endosome drops below the pKa of DLinDMA, its tertiary amine headgroup becomes protonated, conferring a positive charge to the lipid. This protonation is a critical event that triggers a series of interactions leading to the destabilization of the endosomal membrane.

The positively charged DLinDMA can then interact with the negatively charged lipids present in the endosomal membrane. This electrostatic interaction, coupled with the conical shape of DLinDMA, promotes a transition from a bilayer (lamellar) phase to a non-bilayer inverted hexagonal (HII) phase. The formation of this HII phase disrupts the integrity of the endosomal membrane, creating pores through which the encapsulated siRNA can be released into the cytoplasm, where it can engage with the RNA-induced silencing complex (RISC) to mediate gene silencing.

Caption: Mechanism of DLinDMA-mediated endosomal escape.

Experimental Protocols

This section provides detailed methodologies for the preparation, characterization, and evaluation of DLinDMA-containing SNALPs.

SNALP Formulation by Stepwise Dilution

This protocol describes the formation of SNALPs encapsulating siRNA using a stepwise dilution method.[5]

Reagents and Materials:

• siRNA (or other nucleic acid)

• DLinDMA (ionizable cationic lipid)

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) (neutral helper lipid)

• Cholesterol

• PEG-DMG (1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]) (PEGylated lipid)

• Ethanol (80-90%)

• 20 mM Citrate buffer, 300 mM NaCl, pH 6.0

• 15 mM NaCl with 10 mM Hepes, pH 7.4

Procedure:

• Lipid Stock Preparation: Dissolve DLinDMA, DSPC, cholesterol, and PEG-DMG in an 80-90% ethanol environment. The typical molar ratio for these lipids is 40:10:48:2 (DLinDMA:DSPC:Cholesterol:PEG-DMG).

• Nucleic Acid Solution: Prepare the siRNA in the citrate buffer.

• SNALP Formation: The lipid solution is mixed with the aqueous siRNA solution, leading to a stepwise dilution of the ethanol to a concentration of approximately 20-55%. This process facilitates the self-assembly of the lipids and siRNA into SNALPs.

• Stabilization: Immediately following formation (ideally within seconds), the SNALP solution is further diluted to an ethanol concentration of less than or equal to 25% to stabilize the particles.

• Purification:

  • Remove any unencapsulated siRNA using anion exchange chromatography.

  • Concentrate the SNALP solution 10-20 fold via ultrafiltration.

  • Perform diafiltration against approximately 10 volumes of an aqueous solution to reduce the ethanol concentration to less than 1%.

  • Replace the aqueous solution by diafiltration against the final formulation buffer (e.g., 15 mM NaCl with 10 mM Hepes, pH 7.4).

• Sterilization: Sterilize the final SNALP solution by passing it through a 0.2-micron sterilizing membrane.

Characterization of SNALPs

4.2.1. Particle Size and Polydispersity Index (PDI) by Dynamic Light Scattering (DLS)

• Principle: DLS measures the fluctuations in scattered light intensity due to the Brownian motion of the particles in suspension. The rate of these fluctuations is related to the particle size.

• Procedure:

  • Dilute the SNALP formulation in a suitable buffer (e.g., PBS) to an appropriate concentration.

  • Transfer the diluted sample to a clean cuvette.

  • Measure the particle size and PDI using a DLS instrument. The PDI provides an indication of the homogeneity of the particle size distribution.

4.2.2. siRNA Encapsulation Efficiency using a Ribogreen Assay

• Principle: The Ribogreen dye fluoresces upon binding to nucleic acids. By measuring the fluorescence before and after lysing the nanoparticles with a detergent, the amount of encapsulated siRNA can be determined.

• Procedure:

  • Prepare two sets of SNALP samples.

  • To one set, add a detergent (e.g., 0.5% Triton X-100) to disrupt the lipid nanoparticles and release the encapsulated siRNA.

  • Add the Ribogreen reagent to both sets of samples.

  • Measure the fluorescence of both sets of samples using a fluorescence plate reader.

  • The encapsulation efficiency is calculated as: (Fluorescence with detergent - Fluorescence without detergent) / Fluorescence with detergent * 100%.[6]

4.2.3. pKa Determination using a TNS Assay [7][8][9][10]

• Principle: The fluorescent probe 6-(p-toluidino)-2-naphthalenesulfonic acid (TNS) exhibits increased fluorescence in a non-polar environment, such as the core of a lipid nanoparticle. As the pH of the environment decreases and the ionizable lipid becomes protonated, the nanoparticle surface becomes more charged, leading to changes in TNS fluorescence. The pKa is the pH at which 50% of the maximal fluorescence is observed.

• Procedure:

  • Prepare a series of buffers with a range of pH values (e.g., from 3 to 10).

  • Dilute the SNALP formulation in each of the pH buffers.

  • Add the TNS probe to each sample.

  • Measure the fluorescence intensity at each pH.

  • Plot the fluorescence intensity against pH and determine the pH at which 50% of the maximum fluorescence occurs. This pH value represents the apparent pKa of the SNALP.

In Vitro and In Vivo Evaluation

4.3.1. In Vitro Transfection

• Cell Culture: Plate the target cells (e.g., HeLa, HepG2) in a suitable culture medium and allow them to adhere overnight.[11]

• Transfection:

  • Dilute the DLinDMA-containing SNALPs encapsulating the desired siRNA in a serum-free medium.

  • Add the diluted SNALPs to the cells.

  • Incubate the cells for a specified period (e.g., 24-48 hours).

• Analysis:

  • Lyse the cells and extract the mRNA.

  • Quantify the level of the target mRNA using quantitative real-time PCR (qRT-PCR) to determine the extent of gene silencing.

4.3.2. In Vivo Gene Silencing in a Murine Model (Factor VII) [12]

• Animal Model: Use a suitable mouse strain (e.g., C57BL/6).

• Administration: Administer the DLinDMA-containing SNALPs encapsulating siRNA targeting Factor VII intravenously via tail vein injection.

• Sample Collection: At a predetermined time point post-injection (e.g., 48 hours), collect blood samples via cardiac puncture.

• Analysis:

  • Prepare serum from the blood samples.

  • Measure the Factor VII protein levels in the serum using a chromogenic assay.

  • Compare the Factor VII levels in the treated mice to those in a control group (e.g., treated with saline or a non-targeting siRNA) to determine the percentage of gene silencing.

Experimental and Developmental Workflow

The development and evaluation of DLinDMA-containing SNALPs typically follow a structured workflow, from initial formulation to in vivo validation.

Caption: General workflow for the development and evaluation of SNALPs.

Conclusion

DLinDMA has been a landmark molecule in the field of nucleic acid delivery. Its development and incorporation into the SNALP platform provided a robust and effective means of delivering siRNA in vivo, paving the way for the clinical translation of RNAi therapeutics. While DLinDMA has largely been superseded by more potent ionizable lipids such as DLin-MC3-DMA, its study remains crucial for understanding the fundamental principles of LNP design and the intricate mechanisms of endosomal escape. The experimental protocols and comparative data presented in this guide are intended to serve as a valuable resource for researchers continuing to innovate in the exciting and rapidly evolving field of nucleic acid-based medicines.

References

• 1. Recent advances in siRNA delivery mediated by lipid-based nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. Simplifying the Chemical Structure of Cationic Lipids for siRNA-Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 6. researchgate.net [researchgate.net]
• 7. The Importance of Apparent pKa in the Development of Nanoparticles Encapsulating siRNA and mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. dovepress.com [dovepress.com]
• 10. caymanchem.com [caymanchem.com]
• 11. Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. RNAi In Vivo | Thermo Fisher Scientific - US [thermofisher.com]

A Technical Guide to the Core Principles of DLinDMA-Based LNP Formation

This guide provides an in-depth overview of the fundamental principles governing the formation of Lipid Nanoparticles (LNPs) utilizing the ionizable cationic lipid DLinDMA (1,2-dilinoleyloxy-3-dimethylaminopropane) and its analogues. It is intended for researchers, scientists, and professionals in the field of drug development who are engaged in the design and formulation of nucleic acid delivery systems.

Core Components and Their Functions

The self-assembly of functional LNPs is a synergistic process involving four key lipid components, each with a distinct role. The precise molar ratio of these components is critical for the final characteristics of the nanoparticle, including its size, stability, and transfection efficiency.[1]

• Ionizable Cationic Lipid (e.g., DLinDMA): This is the cornerstone of the LNP. DLinDMA features a tertiary amine headgroup with a specific pKa.[2] At a low pH (e.g., 4.0), this group becomes protonated and positively charged, enabling it to electrostatically interact with and encapsulate the negatively charged phosphate backbone of nucleic acids like mRNA or siRNA.[3] At physiological pH (7.4), it becomes near-neutral, reducing potential toxicity and nonspecific interactions in circulation. This pH-sensitivity is also crucial for endosomal escape upon cellular uptake.

• Helper Lipid (e.g., DSPC): Typically a zwitterionic phospholipid like 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), this lipid contributes to the structural integrity of the LNP shell.[4][5] Helper lipids fill the spaces between the ionizable lipids, stabilizing the particle and influencing its morphology.[6]

• Structural Lipid (Cholesterol): Cholesterol is incorporated to modulate the fluidity and rigidity of the lipid bilayer.[6] It fills gaps between the other lipid components, enhancing particle stability, preventing payload leakage, and promoting fusion with the endosomal membrane during payload delivery.[4][6]

• PEGylated Lipid (e.g., DMG-PEG 2000): A lipid conjugated to polyethylene glycol (PEG) provides a hydrophilic shield on the surface of the LNP.[4] This PEG layer prevents aggregation, enhances colloidal stability, and reduces opsonization (the process of being marked for clearance by the immune system), thereby prolonging circulation time in vivo.[4][7]

Component	Example	Typical Molar Ratio (%)	Primary Function
Ionizable Cationic Lipid	DLinDMA, DLin-MC3-DMA	50	Encapsulates nucleic acid at low pH; facilitates endosomal escape.[1][8]
Helper Lipid	DSPC	10	Provides structural integrity and stability to the lipid shell.[5][9]
Structural Lipid	Cholesterol	38.5	Modulates membrane fluidity, enhances stability, and promotes membrane fusion.[4][6]
PEGylated Lipid	DMG-PEG 2000	1.5	Prevents aggregation, increases stability, and prolongs in vivo circulation time.[4][7]

The LNP Formation Process: Controlled Self-Assembly

The formation of DLinDMA-based LNPs is a rapid nanoprecipitation and self-assembly process, most reproducibly achieved through microfluidic mixing.[10][11] The process involves the controlled, rapid mixing of a lipid-containing organic phase with a nucleic acid-containing aqueous phase.[1]

• Phase Preparation: An ethanolic solution is prepared containing the precise molar ratio of the four lipid components.[1] Concurrently, an aqueous buffer at a low pH (typically 4.0-5.0) is used to dissolve the nucleic acid payload.[12]

• Rapid Mixing: The two solutions are rapidly mixed within a microfluidic device.[10] The rapid mixing ensures that the ethanol is diluted quickly and uniformly.[13]

• Supersaturation and Nucleation: As the ethanol is diluted by the aqueous buffer, the polarity of the solvent increases dramatically. This causes the lipids, which are soluble in ethanol but not in water, to become supersaturated and precipitate out of solution.[10] The positively charged DLinDMA lipids form initial complexes, or nuclei, with the negatively charged nucleic acids.[3]

• Growth and Stabilization: These nuclei grow as more lipids accrete around them. The process is terminated by the association of the PEG-lipid, which forms a hydrophilic corona on the particle surface, preventing further growth and aggregation.[9]

• Maturation and Neutralization: The resulting LNP dispersion is then dialyzed against a buffer at physiological pH (e.g., PBS at pH 7.4). This step removes the ethanol and, critically, raises the pH, causing the DLinDMA to deprotonate to a near-neutral state, resulting in a stable nanoparticle ready for use.[12]

A diagram illustrating the workflow for LNP synthesis.

The self-assembly process of LNPs during rapid mixing.

Cellular Uptake and Endosomal Escape

The therapeutic efficacy of an LNP formulation is contingent upon its ability to deliver its nucleic acid payload into the cytoplasm of the target cell. This is achieved through a pH-sensitive mechanism.

• Cellular Uptake: LNPs are internalized by cells primarily through endocytosis.[14]

• Endosomal Acidification: Once inside an endosome, the internal environment begins to acidify (pH drops from ~7.4 to 5.5-6.5).[15]

• DLinDMA Protonation: This acidic environment causes the tertiary amine headgroup of DLinDMA to become protonated again, imparting a net positive charge to the LNP.[8]

• Membrane Disruption: The now cationic LNP interacts with anionic lipids present in the endosomal membrane, leading to the disruption of the membrane structure and the formation of non-bilayer phases.[15][16]

• Payload Release: This disruption allows the encapsulated nucleic acid to escape the endosome and enter the cytoplasm, where it can be translated (mRNA) or engage with the RNAi machinery (siRNA).[15]

The mechanism of DLinDMA-mediated endosomal escape.

Standard Experimental Protocols

The following protocols outline standard methodologies for the formulation and characterization of DLinDMA-based LNPs.

4.1. Protocol: LNP Formulation via Microfluidic Mixing

This protocol is based on established methods for LNP production using a microfluidic device.[1][17]

• Stock Solution Preparation:

  • Lipid-Ethanol Stock: Prepare individual stock solutions of DLinDMA, DSPC, Cholesterol, and DMG-PEG 2000 in 100% ethanol. From these, create a mixed lipid solution containing the desired molar ratio (e.g., 50:10:38.5:1.5).

  • Nucleic Acid-Aqueous Stock: Dissolve the nucleic acid (e.g., mRNA) in a low pH buffer, such as 50 mM citrate buffer at pH 4.0, to a final concentration of 0.1-0.5 mg/mL.

• Microfluidic Mixing:

  • Prime the microfluidic mixing device (e.g., a staggered herringbone mixer) with ethanol and the aqueous buffer as per the manufacturer's instructions.

  • Load the lipid-ethanol stock and the nucleic acid-aqueous stock into separate syringes and place them on a syringe pump.

  • Set the desired Total Flow Rate (TFR) and Flow Rate Ratio (FRR). A typical starting point is a TFR of 12 mL/min and an FRR of 3:1 (Aqueous:Ethanol).

  • Initiate pumping. The rapid mixing within the microfluidic chip induces LNP self-assembly.

• Purification and Concentration:

  • Collect the LNP solution from the device outlet.

  • Immediately dilute the solution with a neutral buffer (e.g., 1x PBS, pH 7.4) to begin stabilizing the particles.

  • To remove ethanol and unencapsulated nucleic acid, perform dialysis or tangential flow filtration (TFF) against 1x PBS (pH 7.4). A 100 kDa molecular weight cut-off (MWCO) is commonly used.

  • Concentrate the LNP solution to the desired final concentration.

• Sterilization and Storage:

  • Filter-sterilize the final LNP solution through a 0.22 µm filter.

  • Store at 4°C for short-term use (up to one week) or lyophilize for long-term storage at -80°C.[17]

4.2. Protocol: LNP Characterization

Key quality attributes of the formulated LNPs must be assessed.[18]

• Size and Polydispersity Index (PDI) Measurement:

  • Method: Dynamic Light Scattering (DLS).

  • Procedure: Dilute a small aliquot of the LNP solution in 1x PBS (pH 7.4). Analyze the sample using a DLS instrument to determine the average hydrodynamic diameter (Z-average) and the PDI, which is a measure of the size distribution homogeneity. A PDI value below 0.2 is generally considered acceptable.[19]

• Zeta Potential Measurement:

  • Method: Laser Doppler Electrophoresis.

  • Procedure: Dilute the LNP sample in an appropriate low-ionic-strength buffer. The zeta potential provides a measure of the surface charge of the nanoparticles. For LNPs at physiological pH, a near-neutral charge (around 0 mV) is expected.

• Nucleic Acid Encapsulation Efficiency (EE):

  • Method: RiboGreen® (or similar nucleic acid-quantifying fluorescent dye) Assay.

  • Procedure:

    • Measure the total nucleic acid concentration by disrupting an aliquot of the LNP sample with a surfactant (e.g., 0.5% Triton X-100) and then adding the RiboGreen® dye.

    • Measure the amount of free (unencapsulated) nucleic acid by adding the RiboGreen® dye to an intact aliquot of the LNP sample (without surfactant). The dye is membrane-impermeable and will only bind to free nucleic acid.

    • Calculate the Encapsulation Efficiency (%) as: ((Total NA - Free NA) / Total NA) * 100. High-quality formulations typically achieve >90% EE.

Quantitative Data and Performance Metrics

The performance of an ionizable lipid is often defined by its pKa and its in vivo efficacy. Rational design has led to the development of DLinDMA analogues with improved potency.

Ionizable Lipid	LNP pKa	In Vivo Efficacy (Factor VII Silencing ED₅₀ in mice)	Reference(s)
DLinDMA	6.8	~1 mg/kg	[2][12]
DLin-K-DMA	6.2 - 6.4	~0.1 mg/kg	[2]
DLin-KC2-DMA	6.4	~0.03 mg/kg	[2][12]
DLin-MC3-DMA	6.44	~0.005 mg/kg	[8][16]

Note: ED₅₀ (Effective Dose, 50%) is the dose required to achieve 50% of the maximum effect. A lower ED₅₀ indicates higher potency.

The data clearly show that modifications to the linker and headgroup of the DLinDMA structure, leading to analogues like DLin-KC2-DMA and DLin-MC3-DMA, resulted in a significant increase in in vivo potency.[8][14] This is largely attributed to an optimized pKa that balances effective nucleic acid encapsulation with highly efficient endosomal escape.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. dionamix.com [dionamix.com]
• 4. researchgate.net [researchgate.net]
• 5. On the role of helper lipids in lipid nanoparticle formulations of siRNA - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 6. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The role of helper lipids in lipid nanoparticles (LNPs) designed for oligonucleotide delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ah6809.com [ah6809.com]
• 9. liposomes.ca [liposomes.ca]
• 10. Microfluidic synthesis of lipid nanoparticles - Inside Therapeutics [insidetx.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. precigenome.com [precigenome.com]
• 14. Structure and Function of Cationic and Ionizable Lipids for Nucleic Acid Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. dmg-peg2000.com [dmg-peg2000.com]
• 16. floxuridine.com [floxuridine.com]
• 17. cdn.caymanchem.com [cdn.caymanchem.com]
• 18. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Enhancing mRNA-LNP Production with Optimized Microfluidic Baffles [ufluidix.com]

An In-depth Technical Guide on DLinDMA for Non-Viral Gene Therapy

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Pivotal Role of Ionizable Lipids in Gene Therapy

Non-viral gene therapy has emerged as a promising alternative to viral vectors, offering advantages such as lower immunogenicity and ease of manufacturing.[1][2] At the forefront of non-viral delivery systems are lipid nanoparticles (LNPs), which have demonstrated remarkable success in delivering nucleic acid payloads, such as small interfering RNA (siRNA) and messenger RNA (mRNA), to target cells.[3][4] The efficacy of these LNPs is critically dependent on their composition, particularly the choice of the ionizable cationic lipid.[5][6]

DLinDMA (1,2-dilinoleyloxy-N,N-dimethyl-3-aminopropane) is a key ionizable cationic lipid that has been instrumental in the advancement of LNP technology.[7] Its unique chemical structure allows for efficient encapsulation of negatively charged nucleic acids during formulation at a low pH and a near-neutral surface charge at physiological pH, which is crucial for stability in circulation and reduced toxicity.[8][9] This guide provides a comprehensive technical overview of DLinDMA, covering its mechanism of action, formulation considerations, preclinical data, and detailed experimental protocols relevant to its application in non-viral gene therapy.

DLinDMA: Structure and Properties

DLinDMA is an amino lipid characterized by a tertiary amine headgroup and two linoleyl lipid tails.[7] The linoleyl tails each contain two double bonds, a feature that has been shown to be optimal for high-potency gene silencing.[9] The tertiary amine headgroup has a pKa in the range of 6.2-6.5, which is a critical design feature.[10] This pKa allows the lipid to be protonated and positively charged in the acidic environment required for LNP formulation (pH ~4), facilitating the electrostatic interaction and encapsulation of nucleic acids.[9][11] Upon entering the neutral pH of the bloodstream (pH 7.4), DLinDMA becomes largely deprotonated and neutral, minimizing non-specific interactions with blood components and reducing toxicity.[8]

Caption: Key structural components of the DLinDMA lipid.

Mechanism of Action: A Multi-Step Journey

The therapeutic effect of a DLinDMA-formulated LNP is the culmination of a series of critical steps, from initial formulation to the final release of the nucleic acid payload into the cytoplasm of the target cell.

LNP Formulation and Nucleic Acid Encapsulation

The self-assembly of LNPs is typically achieved through rapid mixing of an ethanol phase containing the lipids with an aqueous phase containing the nucleic acid at a low pH (e.g., pH 4).[12] In this acidic environment, the DLinDMA headgroup is protonated, conferring a positive charge that drives the complexation with the negatively charged backbone of the nucleic acid.[11] This process results in the formation of a dense core containing the nucleic acid, surrounded by a lipid shell.

Cellular Uptake and Endosomal Escape

Once administered in vivo, LNPs circulate and accumulate in tissues, primarily the liver.[3] Cellular uptake is thought to occur through endocytosis.[13] Following internalization, the LNP is trafficked into the endosomal pathway, where the internal environment becomes progressively more acidic.[4][9] This drop in pH is the key trigger for the next critical step: endosomal escape.

As the endosome acidifies, the DLinDMA molecules within the LNP become protonated again.[] The now positively charged DLinDMA can interact with the negatively charged lipids of the endosomal membrane, leading to the disruption of the membrane and the release of the LNP's cargo into the cytoplasm.[9][15] This process is essential for the therapeutic to reach its site of action and avoid degradation in the lysosome.[][16]

Caption: The intracellular journey of a DLinDMA-based LNP.

Quantitative Data Summary

The following tables summarize key quantitative data for DLinDMA-based LNPs from various preclinical studies.

Table 1: Physicochemical Properties of DLinDMA-LNPs

Parameter	Typical Value Range	Method of Analysis	Reference(s)
Particle Size (Diameter)	70 - 100 nm	Dynamic Light Scattering (DLS)	[10][17]
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)	[18][19]
Zeta Potential (at pH 7.4)	-10 to +10 mV	Laser Doppler Electrophoresis	[20]
Nucleic Acid Encapsulation Efficiency	> 90%	RiboGreen Assay	[17][18]
pKa	6.2 - 6.5	TNS Assay	[17][21]

Table 2: In Vivo Gene Silencing Efficacy of DLinDMA-siRNA LNPs

Target Gene	Animal Model	Dose (mg/kg siRNA)	% Gene Knockdown	Reference(s)
Factor VII	Mouse	1.0	~50% (ED50)	[22]
GAPDH	Mouse	1.0 - 5.0	Up to 83% in APCs	[1][23]
Apolipoprotein B (ApoB)	Mouse	3.0	70 - 80%	[24]
Transthyretin (TTR)	Non-human primate	0.03	~50% (ED50 for DLin-MC3-DMA)	[10]

Note: ED50 (Effective Dose, 50%) values can vary based on the specific LNP composition and the nucleic acid payload. DLinDMA has since been optimized to more potent lipids like DLin-MC3-DMA, which is used in the FDA-approved drug Patisiran.[7][25]

Experimental Protocols

This section provides detailed methodologies for key experiments involving DLinDMA-based LNPs.

Protocol 1: Formulation of DLinDMA-siRNA LNPs via Microfluidic Mixing

This protocol describes the formulation of LNPs using a microfluidic mixing device, which allows for rapid and reproducible production.

Materials:

• DLinDMA

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• Polyethylene glycol-dimyristoylglycerol (PEG-DMG)

• siRNA

• 200-proof Ethanol

• Citrate buffer (100 mM, pH 4.0)

• Phosphate-buffered saline (PBS, pH 7.4)

• Microfluidic mixing device (e.g., NanoAssemblr)

• Dialysis cassettes (MWCO 10 kDa)

Procedure:

• Prepare Lipid Stock Solution: Dissolve DLinDMA, DSPC, Cholesterol, and PEG-DMG in ethanol at a molar ratio of 50:10:38.5:1.5 to a final total lipid concentration of 10-20 mM.[10][12]

• Prepare siRNA Solution: Dissolve the siRNA in citrate buffer (pH 4.0) to a final concentration of 0.2-0.4 mg/mL.

• Microfluidic Mixing:

  • Set the flow rate ratio of the aqueous to ethanol phase to 3:1.

  • Set the total flow rate to achieve rapid mixing (e.g., 12 mL/min).

  • Load the lipid-ethanol solution into one syringe and the siRNA-aqueous solution into another.

  • Initiate mixing. The rapid change in solvent polarity will cause the lipids to precipitate and self-assemble around the siRNA, forming LNPs.[12]

• Dialysis:

  • Immediately following mixing, dialyze the resulting LNP solution against PBS (pH 7.4) overnight at 4°C to remove ethanol and raise the pH.[26]

• Concentration and Sterilization:

  • Concentrate the LNP solution to the desired final concentration using a centrifugal filter device.

  • Sterile-filter the final LNP formulation through a 0.22 µm filter.[12]

• Characterization:

  • Measure particle size and PDI using DLS.

  • Determine the encapsulation efficiency using a RiboGreen assay.

Caption: A typical workflow for producing DLinDMA-LNPs.

Protocol 2: In Vitro Gene Silencing Assay

This protocol outlines a method to assess the gene silencing efficiency of DLinDMA-siRNA LNPs in a cell culture model.

Materials:

• Target cells (e.g., HeLa, Huh7)

• Complete cell culture medium

• DLinDMA-siRNA LNPs (targeting a specific gene, e.g., GAPDH)

• Control LNPs (containing a non-targeting scramble siRNA)

• 96-well cell culture plates

• Reagents for quantifying gene expression (e.g., qRT-PCR primers, lysis buffer, antibodies for Western blot)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• LNP Treatment:

  • Prepare serial dilutions of the DLinDMA-siRNA LNPs and control LNPs in serum-free media.

  • Aspirate the media from the cells and add the LNP dilutions.

  • Incubate for 4-6 hours at 37°C.

  • After incubation, add complete media containing serum and continue to incubate for 24-72 hours.

• Quantification of Gene Knockdown:

  • qRT-PCR: Lyse the cells and extract total RNA. Perform reverse transcription followed by quantitative PCR to measure the relative mRNA levels of the target gene.

  • Western Blot: Lyse the cells and quantify total protein. Perform SDS-PAGE and Western blotting to measure the protein levels of the target gene.

• Data Analysis:

  • Normalize the target gene expression to a housekeeping gene (e.g., Actin).

  • Calculate the percentage of gene knockdown relative to cells treated with control LNPs.

  • Plot the percentage of knockdown versus LNP concentration to determine the IC50 (the concentration at which 50% of gene expression is inhibited).

Conclusion and Future Directions

DLinDMA has been a foundational component in the development of potent LNP-based gene therapies. Its pH-responsive nature is a key design element that enables both stable formulation and efficient intracellular delivery. While newer generations of ionizable lipids, such as DLin-KC2-DMA and DLin-MC3-DMA, have shown improved potency, the principles learned from the study of DLinDMA continue to guide the rational design of new and improved delivery vehicles.[22][24] Future research will likely focus on further enhancing the efficacy and safety profiles of these lipids, as well as developing LNPs that can target tissues beyond the liver, thereby expanding the therapeutic reach of non-viral gene therapy.

References

• 1. Influence of Cationic Lipid Composition on Gene Silencing Properties of Lipid Nanoparticle Formulations of siRNA in Antigen-Presenting Cells - ProQuest [proquest.com]
• 2. Non-Viral, Lipid-Mediated DNA and mRNA Gene Therapy of the Central Nervous System (CNS): Chemical-Based Transfection | Springer Nature Experiments [experiments.springernature.com]
• 3. mdpi.com [mdpi.com]
• 4. Endosomal Escape: Key Challenge in LNP Therapeutics - Inside Therapeutics [insidetx.com]
• 5. In vivo delivery of plasmid DNA by lipid nanoparticles: the influence of ionizable cationic lipids on organ-selective gene expression - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 6. In vitro and in vivo evaluation of clinically-approved ionizable cationic lipids shows divergent results between mRNA transfection and vaccine efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanisms and challenges of nanocarriers as non-viral vectors of therapeutic genes for enhanced pulmonary delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Endosomal escape mechanisms of extracellular vesicle-based drug carriers: lessons for lipid nanoparticle design - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. dmg-peg2000.com [dmg-peg2000.com]
• 12. benchchem.com [benchchem.com]
• 13. pnas.org [pnas.org]
• 15. kinampark.com [kinampark.com]
• 16. Entrapment of lipid nanoparticles in peripheral endosomes but not lysosomes impairs intracellular trafficking and endosomal escape - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Capillary‐Based Physicochemical Characterization of Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Influence of Cationic Lipid Composition on Gene Silencing Properties of Lipid Nanoparticle Formulations of siRNA in Antigen-Presenting Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Simplifying the Chemical Structure of Cationic Lipids for siRNA-Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 25. caymanchem.com [caymanchem.com]
• 26. Preparation of MC3 Lipid Nanoparticles for RNA delivery [tocris.com]

Protocols & Analytical Methods

DLinDMA Lipid Nanoparticle Formulation for Nucleic Acid Delivery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid-based therapeutics, including small interfering RNA (siRNA) and messenger RNA (mRNA). Among the various ionizable cationic lipids developed, DLinDMA and its derivatives, such as DLin-MC3-DMA, have demonstrated high efficiency in encapsulating and delivering nucleic acids to target cells, particularly hepatocytes. This document provides detailed application notes and protocols for the formulation of DLinDMA-based LNPs, their characterization, and an overview of their mechanism of action.

Core Components and Formulation Principles

A typical DLinDMA-based LNP formulation consists of four key components:

• Ionizable Cationic Lipid (e.g., DLinDMA, DLin-MC3-DMA): This lipid is crucial for encapsulating the negatively charged nucleic acid cargo at an acidic pH and for facilitating its release into the cytoplasm. At physiological pH, it is nearly neutral, reducing toxicity.

• Helper Lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine - DSPC): This phospholipid contributes to the structural integrity and stability of the nanoparticle.

• Cholesterol: This sterol enhances particle stability and can influence the fluidity of the lipid bilayer.

• PEGylated Lipid (e.g., DMG-PEG 2000): A polyethylene glycol-lipid conjugate that controls the particle size during formulation and provides a hydrophilic shield to reduce aggregation and opsonization, thereby prolonging circulation time.

The formulation process typically involves the rapid mixing of an ethanolic solution containing the lipids with an aqueous solution of the nucleic acid at a low pH (around 4.0). This process, often facilitated by microfluidic devices, leads to the self-assembly of the LNPs with the nucleic acid encapsulated within the core. A subsequent dialysis step is performed to remove the ethanol and raise the pH to a physiological level.

Experimental Protocols

Protocol 1: Preparation of DLinDMA-based LNPs using Microfluidic Mixing

This protocol describes the formulation of LNPs using a microfluidic mixing device, a method that allows for precise control over particle size and high encapsulation efficiency.

Materials:

• DLinDMA (or DLin-MC3-DMA)

• DSPC

• Cholesterol

• DMG-PEG 2000

• Ethanol (200 proof, molecular biology grade)

• Citrate buffer (50 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Nucleic acid (siRNA or mRNA)

• Microfluidic mixing device (e.g., NanoAssemblr®)

• Syringe pumps

• Dialysis cassette (e.g., MWCO 10 kDa)

Procedure:

• Lipid Stock Solution Preparation:

  • Prepare individual stock solutions of DLinDMA, DSPC, cholesterol, and DMG-PEG 2000 in ethanol at the desired concentrations (e.g., 10-20 mg/mL).

  • Ensure all lipids are fully dissolved. Gentle warming may be required for some lipids.

• Lipid Mixture Preparation:

  • In a sterile tube, combine the lipid stock solutions to achieve the desired molar ratio. A commonly used molar ratio for DLin-MC3-DMA LNPs is 50:10:38.5:1.5 (DLin-MC3-DMA:DSPC:Cholesterol:DMG-PEG 2000).

  • Vortex the lipid mixture to ensure homogeneity.

• Nucleic Acid Solution Preparation:

  • Dissolve the nucleic acid (e.g., siRNA) in 50 mM citrate buffer (pH 4.0) to the desired concentration (e.g., 0.2 mg/mL).

• LNP Formulation using Microfluidics:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid mixture (in ethanol) and the nucleic acid solution (in citrate buffer) into separate syringes.

  • Set the flow rates for the syringe pumps. A typical flow rate ratio of the aqueous to alcoholic phase is 3:1.

  • Initiate the mixing process. The rapid mixing of the two solutions in the microfluidic cartridge will induce the self-assembly of the LNPs.

  • Collect the resulting LNP dispersion.

• Dialysis:

  • Transfer the LNP dispersion to a dialysis cassette.

  • Dialyze against PBS (pH 7.4) for at least 6 hours, with at least two buffer changes, to remove ethanol and raise the pH.

• Sterilization and Storage:

  • Filter the dialyzed LNP solution through a 0.22 µm sterile filter.

  • Store the LNP formulation at 4°C. For long-term storage, aliquots can be stored at -80°C.

Protocol 2: Characterization of DLinDMA LNPs

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Method: Dynamic Light Scattering (DLS).

• Procedure:

  • Dilute a small aliquot of the LNP formulation in PBS (pH 7.4).

  • Measure the particle size and PDI using a DLS instrument (e.g., Malvern Zetasizer).

  • Perform the measurement at a controlled temperature (e.g., 25°C).

  • Report the Z-average diameter and the PDI. A PDI value below 0.2 indicates a homogenous population of nanoparticles.

2. Zeta Potential Measurement:

• Method: Laser Doppler Velocimetry.

• Procedure:

  • Dilute the LNP formulation in an appropriate buffer (e.g., 10 mM NaCl) to reduce the ionic strength for an accurate measurement.

  • Measure the electrophoretic mobility to determine the zeta potential using a suitable instrument.

  • The zeta potential provides an indication of the surface charge of the LNPs. At physiological pH, it should be close to neutral.

3. Encapsulation Efficiency (EE) Determination:

• Method: Ribogreen Assay (or similar fluorescent dye-based assay).

• Procedure:

  • Prepare two sets of LNP samples.

  • In the first set, measure the fluorescence of the intact LNPs to quantify the amount of unencapsulated nucleic acid.

  • In the second set, add a surfactant (e.g., 0.5% Triton X-100) to disrupt the LNPs and release the encapsulated nucleic acid. Measure the total fluorescence.

  • Calculate the encapsulation efficiency using the following formula: EE (%) = [(Total Fluorescence - Fluorescence of intact LNPs) / Total Fluorescence] x 100

Quantitative Data Summary

The following tables summarize typical quantitative data for DLinDMA-based LNP formulations.

Table 1: Typical Physicochemical Properties of DLinDMA-based LNPs

Parameter	Typical Value
Particle Size (Z-average)	80 - 150 nm
Polydispersity Index (PDI)	< 0.2
Zeta Potential (at pH 7.4)	-10 to +10 mV
Encapsulation Efficiency	> 90%

Table 2: Common Molar Ratios of Lipid Components in LNP Formulations

Ionizable Lipid	Helper Lipid	Cholesterol	PEG-Lipid	Molar Ratio (Ionizable:Helper:Cholesterol:PEG)
DLinDMA	DSPC	Cholesterol	DMG-PEG 2000	40:10:40:10
DLin-KC2-DMA	DSPC	Cholesterol	DMG-PEG 2000	50:10:38.5:1.5
DLin-MC3-DMA	DSPC	Cholesterol	DMG-PEG 2000	50:10:38.5:1.5

Visualizations

Experimental Workflow

Caption: Workflow for DLinDMA LNP formulation and characterization.

Cellular Uptake and Endosomal Escape Pathway

Caption: Cellular uptake and endosomal escape of DLinDMA LNPs.

Mechanism of Action: From Formulation to Function

The efficacy of DLinDMA-based LNPs is rooted in their pH-responsive nature. During formulation at a low pH, the tertiary amine of DLinDMA becomes protonated, acquiring a positive charge that facilitates the electrostatic interaction and encapsulation of the negatively charged nucleic acid backbone.[1][2]

Upon administration and exposure to the physiological pH of the bloodstream (pH 7.4), DLinDMA becomes deprotonated and nearly neutral.[1] In the bloodstream, the LNPs can associate with endogenous proteins, most notably Apolipoprotein E (ApoE).[3][4] This ApoE coating facilitates the recognition and binding of the LNPs to the low-density lipoprotein receptor (LDLR), which is highly expressed on the surface of hepatocytes, leading to their cellular uptake primarily through clathrin-mediated endocytosis.[3][4][5] Macropinocytosis has also been implicated as an uptake pathway.[5]

Once inside the cell, the LNP is trafficked through the endosomal pathway.[6] As the endosome matures, its internal pH progressively decreases from approximately 6.5 in the early endosome to around 5.5 in the late endosome.[1] This acidic environment leads to the protonation of DLinDMA, resulting in the LNP acquiring a net positive charge.[1][2] The positively charged DLinDMA then interacts with the negatively charged anionic lipids present in the endosomal membrane.[1][6] This interaction is believed to induce a structural rearrangement of the lipid bilayer, potentially forming a non-bilayer hexagonal (HII) phase, which destabilizes the endosomal membrane and facilitates the release of the nucleic acid cargo into the cytoplasm.[6] Once in the cytoplasm, the siRNA or mRNA can engage with the cellular machinery to elicit its therapeutic effect.

References

• 1. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Apolipoprotein E Binding Drives Structural and Compositional Rearrangement of mRNA-Containing Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeted Delivery of RNAi Therapeutics With Endogenous and Exogenous Ligand-Based Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipid-siRNA Organization Modulates the Intracellular Dynamics of Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]

Step-by-Step Guide to Preparing DLinDMA-based Lipid Nanoparticles for Nucleic Acid Delivery

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive, step-by-step protocol for the preparation and characterization of DLinDMA-based Lipid Nanoparticles (LNPs), specifically focusing on the widely used derivative DLin-MC3-DMA. These LNPs are a clinically validated platform for the effective delivery of nucleic acid payloads such as siRNA and mRNA.

Introduction

Lipid nanoparticles have emerged as a leading platform for the delivery of nucleic acid therapeutics, exemplified by their successful use in FDA-approved siRNA therapies and mRNA vaccines.[1][2] DLin-MC3-DMA is an ionizable cationic lipid that is a key component of these formulations.[] Its pKa of approximately 6.44 allows for efficient encapsulation of negatively charged nucleic acids in an acidic environment and facilitates their release into the cytoplasm following endocytosis.[4][5]

A typical DLin-MC3-DMA LNP formulation consists of four main components:

• Ionizable Cationic Lipid: DLin-MC3-DMA, which is crucial for nucleic acid encapsulation and endosomal escape.

• Helper Lipid: 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), a phospholipid that contributes to the structural integrity of the nanoparticle.[6]

• Structural Lipid: Cholesterol, which enhances stability and rigidity by filling gaps in the lipid bilayer.[6]

• PEGylated Lipid: 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG2000), which stabilizes the nanoparticle, prevents aggregation, and can prolong circulation time.[4]

This guide will detail the preparation of these LNPs using a reproducible microfluidic mixing method, followed by purification and characterization.

Experimental Protocols

Materials and Reagents

• DLin-MC3-DMA

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG2000)

• Nucleic acid payload (siRNA or mRNA)

• 200-proof ethanol (RNase-free)

• Citrate buffer (50 mM, pH 4.0, RNase-free)

• Phosphate-buffered saline (PBS, pH 7.4, RNase-free)

• RNase-free water, microtubes, and pipette tips

Preparation of Stock Solutions

It is critical to work in an RNase-free environment to prevent degradation of the nucleic acid payload.

• Lipid Stock Solutions (in Ethanol):

  • Prepare individual stock solutions of DLin-MC3-DMA, DSPC, Cholesterol, and DMG-PEG2000 in 200-proof ethanol. A common concentration is 10-50 mg/mL. Gentle heating (up to 60°C) may be necessary to fully dissolve the lipids. Ensure each solution is clear before use.[7]

• Mixed Lipid Stock Solution (in Ethanol):

  • From the individual stock solutions, prepare a mixed lipid solution with a molar ratio of 50:10:38.5:1.5 (DLin-MC3-DMA:DSPC:Cholesterol:DMG-PEG2000).[4] The total lipid concentration in the final mixed solution will depend on the requirements of the microfluidic system.

• Nucleic Acid Stock Solution (in Aqueous Buffer):

  • Dissolve the nucleic acid payload (e.g., siRNA) in a 50 mM citrate buffer at pH 4.0 to a final concentration of 0.1-1 mg/mL. The acidic pH is essential for the protonation of DLin-MC3-DMA, facilitating its interaction with the negatively charged nucleic acid.[7]

LNP Formulation via Microfluidic Mixing

Microfluidic mixing provides rapid and controlled mixing of the lipid-ethanol and aqueous nucleic acid phases, leading to the self-assembly of uniform LNPs.[7]

• System Setup:

  • Prime the microfluidic mixing device (e.g., a NanoAssemblr) with ethanol and the aqueous buffer as per the manufacturer's instructions.

• Mixing:

  • Load the mixed lipid stock solution (in ethanol) and the nucleic acid stock solution (in aqueous buffer) into separate syringes.

  • Set the desired total flow rate (TFR) and flow rate ratio (FRR) of the aqueous to organic phase. A typical starting point is an FRR of 3:1 (Aqueous:Ethanol).[7] These parameters are critical for controlling the final particle size and require optimization for specific formulations.

  • Initiate the mixing process. The rapid change in solvent polarity as the two streams mix causes the lipids to precipitate and self-assemble, encapsulating the nucleic acid.

• Dilution and Neutralization:

  • Immediately after mixing, dilute the collected LNP solution with a neutral buffer, such as PBS (pH 7.4), to raise the pH and stabilize the newly formed nanoparticles. A 1:1 or 1:2 dilution is common.[7]

Purification

Purification is necessary to remove the ethanol, unencapsulated nucleic acid, and to exchange the external buffer to a physiologically compatible one.

• Diafiltration/Tangential Flow Filtration (TFF):

  • This is the preferred method for larger scale preparations. Use a TFF system with a suitable molecular weight cut-off (MWCO) membrane (e.g., 100 kDa).

  • Perform diafiltration against PBS (pH 7.4) until the ethanol concentration is below a desired level (e.g., <1%).[7]

  • Concentrate the LNP solution to the desired final concentration.

• Dialysis:

  • For smaller scale preparations, dialysis is a suitable alternative.

  • Transfer the LNP solution to a dialysis cassette (e.g., MWCO 10,000 Da).

  • Dialyze against a large volume of PBS (pH 7.4) for at least 2 hours, with several buffer changes, to remove ethanol and unencapsulated material.[8]

Sterilization and Storage

• Sterile Filtration:

  • Filter the purified LNP suspension through a 0.22 µm sterile filter.

• Storage:

  • Store the final LNP formulation at 4°C for short-term use (up to a few weeks). For long-term storage, aliquots can be stored at -80°C, though freeze-thaw cycles should be avoided.

Characterization of LNPs

Thorough characterization is essential to ensure the quality and consistency of the prepared LNPs.

Parameter	Method	Typical Values for DLin-MC3-DMA LNPs
Particle Size (Diameter)	Dynamic Light Scattering (DLS)	70 - 100 nm
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2
Zeta Potential	Laser Doppler Velocimetry	Near-neutral at pH 7.4
Encapsulation Efficiency	RiboGreen Assay	> 90%

Quantitative Data Summary

The following table summarizes key quantitative data for DLin-MC3-DMA LNPs from various studies.

Ionizable Lipid	Payload	Particle Size (nm)	PDI	Encapsulation Efficiency (%)	In Vivo Efficacy (ED50)	Reference
DLin-MC3-DMA	siRNA (Factor VII)	~80	< 0.1	> 95%	~0.005 mg/kg (mice)	[4]
DLin-MC3-DMA	siRNA (TTR)	~80	< 0.1	> 95%	~0.03 mg/kg (non-human primates)	[4]
DLin-KC2-DMA	siRNA (Factor VII)	~80	< 0.1	> 95%	~0.01 mg/kg (mice)	[4]
DLinDMA	siRNA (Factor VII)	~80	< 0.1	> 95%	~1.0 mg/kg (mice)	[4]

Visualizations

Experimental Workflow

Caption: Workflow for DLinDMA LNP Preparation and Characterization.

Cellular Uptake and Endosomal Escape Pathway

Caption: ApoE-mediated uptake and endosomal escape of DLinDMA LNPs.

Conclusion

This application note provides a robust and detailed protocol for the preparation of DLinDMA-based LNPs for nucleic acid delivery. By following these steps and employing the described characterization methods, researchers can produce high-quality, reproducible LNP formulations suitable for a wide range of research and therapeutic development applications. The provided visualizations offer a clear overview of the experimental workflow and the cellular mechanisms of LNP action.

References

• 1. Efficient Delivery of DNA Using Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA Delivery to Hepatocytes and Hepatic Stellate Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: DLinDMA Molar Ratio in LNP Formulations for siRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as the leading platform for the systemic delivery of small interfering RNA (siRNA) therapeutics. A critical component of these formulations is the ionizable cationic lipid, which plays a pivotal role in siRNA encapsulation and endosomal escape. DLinDMA (1,2-dilinoleyloxy-N,N-dimethyl-3-aminopropane) and its analogs, such as DLin-MC3-DMA, are among the most well-studied and effective ionizable lipids for this purpose. The molar ratio of DLinDMA and other lipid components in the LNP formulation is a crucial parameter that dictates the physicochemical properties and biological activity of the nanoparticles. This document provides detailed application notes and protocols for the formulation and characterization of DLinDMA-containing LNPs for siRNA delivery.

Key Components of LNP Formulations

LNP formulations for siRNA delivery are typically composed of four key lipid components:

• Ionizable Cationic Lipid (e.g., DLinDMA, DLin-MC3-DMA): This lipid is positively charged at acidic pH, which facilitates the encapsulation of negatively charged siRNA during formulation. In the physiological pH of the bloodstream, it is nearly neutral, reducing toxicity. Upon endocytosis into the cell, the acidic environment of the endosome protonates the lipid, promoting endosomal escape and release of the siRNA into the cytoplasm. The pKa of the ionizable lipid is a critical factor, with an optimal range of 6.2-6.5 for efficient in vivo gene silencing.[1][2]

• Helper Lipid (e.g., DSPC, DOPE): 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) is a saturated phospholipid that provides structural stability to the LNP.[2] 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) can also be used and may influence the fusogenicity of the LNP.

• Cholesterol: Cholesterol is a structural component that fills the gaps between the other lipids, enhancing the stability of the lipid bilayer and promoting membrane fusion.[3]

• PEG-Lipid (e.g., PEG-DMG): A polyethylene glycol (PEG)-conjugated lipid is included to control the particle size and prevent aggregation.[1][2] The PEG layer also provides a hydrophilic shield that reduces opsonization and clearance by the reticuloendothelial system, thereby increasing circulation time.

DLinDMA and Analog Molar Ratios in LNP Formulations

The molar ratio of the lipid components is a critical determinant of LNP properties, including particle size, siRNA encapsulation efficiency, and gene silencing potency. A commonly cited and effective molar ratio for DLin-MC3-DMA-containing LNPs is 50:10:38.5:1.5 (DLin-MC3-DMA:DSPC:Cholesterol:PEG-Lipid).[1][2] Variations in these ratios can be explored to optimize formulations for specific applications.

Ionizable Lipid	Helper Lipid	Cholesterol	PEG-Lipid	Molar Ratio (Ionizable:Helper:Cholesterol:PEG)	Key Findings
DLin-MC3-DMA	DSPC	Cholesterol	DMG-mPEG2000	50:10:38.5:1.5	Considered the "gold standard" for hepatic gene silencing, with an ED50 of ~0.005 mg/kg in mice.[2]
DLin-KC2-DMA	DSPC	Cholesterol	DMG-PEG	57.5:7.5:31.5:3.5	Effective for siRNA delivery to mouse livers.[4]
DLinDMA	DSPC	Cholesterol	PEG-S-DMG/PEG-C-DOMG	40:10:40:10	Used in studies comparing the efficacy of different ionizable lipids in antigen-presenting cells.[5]
DLin-MC3-DMA	DSPC	Cholesterol	DMG-PEG2000	10:48:40:2	A different ratio explored for ionizable lipid nanoparticles.[6]

Experimental Protocols

Protocol 1: siRNA-LNP Formulation using Microfluidics

This protocol describes the formulation of siRNA-LNPs using a microfluidic mixing device, which allows for rapid and reproducible production of nanoparticles with controlled size and high encapsulation efficiency.[2]

Materials:

• Ionizable lipid (e.g., DLin-MC3-DMA) stock solution in ethanol (e.g., 10 mg/mL)

• DSPC stock solution in ethanol (e.g., 10 mg/mL)

• Cholesterol stock solution in ethanol (e.g., 10 mg/mL)

• PEG-lipid (e.g., PEG-DMG) stock solution in ethanol (e.g., 20 mg/mL)

• siRNA stock solution in RNase-free citrate buffer (e.g., 50 mM, pH 4.0)

• Ethanol (200 proof, molecular biology grade)

• RNase-free water

• Dialysis cassette (e.g., 10 kDa MWCO)

• Phosphate-buffered saline (PBS), pH 7.4 (RNase-free)

Procedure:

• Preparation of Lipid Mixture (Organic Phase):

  • In an RNase-free microcentrifuge tube, combine the stock solutions of the ionizable lipid, DSPC, cholesterol, and PEG-lipid in the desired molar ratio (e.g., 50:10:38.5:1.5).

  • Add ethanol to achieve the desired final lipid concentration (e.g., 10-20 mM total lipid).

  • Vortex briefly to ensure complete mixing.

• Preparation of siRNA Solution (Aqueous Phase):

  • Dilute the siRNA stock solution in citrate buffer (pH 4.0) to the desired concentration. The final siRNA concentration will depend on the desired siRNA-to-lipid ratio.

• Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid mixture (organic phase) into one syringe and the siRNA solution (aqueous phase) into another syringe.

  • Set the flow rate ratio (FRR) of the aqueous to organic phase (e.g., 3:1) and the total flow rate (TFR) (e.g., 2-12 mL/min).

  • Initiate the flow to mix the two solutions. The rapid mixing of the ethanol and aqueous phases leads to the self-assembly of the siRNA-LNPs.

  • Collect the resulting LNP suspension.

• Dialysis:

  • To remove the ethanol and raise the pH, dialyze the LNP suspension against PBS (pH 7.4) overnight at 4°C using a dialysis cassette.

  • Change the PBS buffer at least twice during dialysis.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm syringe filter.

  • Store the sterile siRNA-LNP formulation at 4°C.

Caption: Workflow for siRNA-LNP formulation using microfluidics.

Protocol 2: LNP Characterization

A. Particle Size and Polydispersity Index (PDI) Measurement

• Method: Dynamic Light Scattering (DLS).[4]

• Procedure:

  • Dilute a small aliquot of the LNP formulation in PBS (pH 7.4).

  • Transfer the diluted sample to a disposable cuvette.

  • Measure the particle size (Z-average diameter) and PDI using a DLS instrument.

  • Acceptable LNPs for in vivo use typically have a diameter of less than 100 nm and a PDI below 0.2.[1]

B. Zeta Potential Measurement

• Method: Electrophoretic Light Scattering (ELS).

• Procedure:

  • Dilute the LNP formulation in an appropriate buffer (e.g., 10 mM NaCl).

  • Measure the zeta potential using an ELS instrument.

  • The zeta potential should be close to neutral at pH 7.4.

C. siRNA Encapsulation Efficiency

• Method: RiboGreen Assay.[7][8]

• Procedure:

  • Prepare a standard curve of the siRNA used for formulation.

  • Prepare two sets of LNP samples: one with and one without a surfactant (e.g., 0.5% Triton X-100) to lyse the nanoparticles.

  • Add the RiboGreen reagent to the samples and the standard curve wells.

  • Measure the fluorescence intensity.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = (Total siRNA - Free siRNA) / Total siRNA * 100 Where "Total siRNA" is the fluorescence in the presence of the surfactant and "Free siRNA" is the fluorescence in the absence of the surfactant. Encapsulation efficiencies are typically expected to be >90%.

Protocol 3: In Vitro Gene Silencing Assay

This protocol assesses the ability of the formulated siRNA-LNPs to silence a target gene in a relevant cell line.

Materials:

• Cell line expressing the target gene (e.g., HeLa cells expressing a luciferase reporter gene).

• Cell culture medium and supplements.

• siRNA-LNP formulation.

• Control siRNA-LNP formulation (e.g., containing a non-targeting siRNA).

• Reagents for quantifying gene expression (e.g., luciferase assay kit, qPCR reagents).

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

  • Incubate the cells overnight.

• Transfection:

  • Dilute the siRNA-LNP and control LNP formulations to the desired concentrations in serum-free medium.

  • Remove the old medium from the cells and add the diluted LNP formulations.

  • Incubate the cells with the LNPs for a specified period (e.g., 4-24 hours).

• Post-Transfection:

  • Remove the LNP-containing medium and replace it with fresh complete medium.

  • Incubate the cells for an additional 24-48 hours to allow for gene knockdown.

• Analysis of Gene Expression:

  • Lyse the cells and measure the expression of the target gene using a suitable method (e.g., luciferase assay for a reporter gene, qPCR for endogenous gene mRNA levels, or Western blot for protein levels).

  • Normalize the results to a housekeeping gene or total protein concentration.

  • Compare the gene expression in cells treated with the target siRNA-LNP to that in cells treated with the control siRNA-LNP to determine the percentage of gene silencing.

siRNA Mechanism of Action

The encapsulated siRNA, once released into the cytoplasm, engages the RNA-induced silencing complex (RISC) to mediate gene silencing.

References

• 1. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in siRNA delivery mediated by lipid-based nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. siRNA Functionalized Lipid Nanoparticles (LNPs) in Management of Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. liposomes.ca [liposomes.ca]
• 6. researchgate.net [researchgate.net]
• 7. Development of a Combined Lipid-Based Nanoparticle Formulation for Enhanced siRNA Delivery to Vascular Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Microfluidic Mixing of DLinDMA-Based Lipid Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the formulation of DLinDMA-based Lipid Nanoparticles (LNPs) using various microfluidic mixing methods. The information compiled herein is intended to guide researchers in the development and optimization of LNP formulations for therapeutic applications.

Introduction to Microfluidic Mixing for LNP Formation

Microfluidic technology offers precise control over the nanoprecipitation process of lipid nanoparticles, enabling the production of LNPs with uniform size, low polydispersity, and high encapsulation efficiency.[1][2] The rapid and controlled mixing of a lipid-containing organic phase (e.g., ethanol) with an aqueous phase containing the nucleic acid cargo at the microscale is crucial for the self-assembly of well-defined LNPs.[1][3] This controlled mixing is achieved within specially designed microfluidic chips, often referred to as micromixers.

Commonly employed microfluidic mixing techniques for LNP formulation include those based on chaotic advection, such as the Staggered Herringbone Micromixer (SHM), and methods that induce Dean vortices in curved channels.[3][4][5] The choice of micromixer and the fine-tuning of process parameters are critical for achieving desired LNP characteristics.

Microfluidic Mixing Methods

Staggered Herringbone Micromixer (SHM)

The Staggered Herringbone Micromixer is a widely used passive micromixer that induces chaotic advection to achieve rapid mixing.[4][6][7] The asymmetric herringbone-shaped grooves on the channel floor generate a transverse flow, which stretches and folds the fluid streams, dramatically increasing the interfacial area between the lipid and aqueous phases and accelerating diffusion.[6] This method is known for its efficiency in producing small and monodisperse LNPs.[4][7]

Baffled Micromixers

Micromixers incorporating baffle structures create obstacles in the flow path, inducing vortices and enhancing mixing.[8][9] The iLiNP device, for example, uses baffle structures to enable fine control over LNP size, achieving size tuning at 10 nm intervals within the 20-100 nm range.[10] The geometry of the baffles, such as their angle and length, can be optimized to improve mixing efficiency while managing pressure drop.[9]

Dean Flow-Based Micromixers

Curved microchannels induce secondary flows known as Dean vortices due to centrifugal forces.[3][5] These vortices contribute to the mixing of fluid streams. This method is particularly suitable for high-throughput LNP production as the mixing efficiency can be maintained at higher flow rates.[8][11]

Key Formulation and Process Parameters

The final characteristics of the DLinDMA LNPs are highly dependent on both the formulation composition and the microfluidic process parameters.

Formulation Components: A typical LNP formulation consists of:

• Ionizable Cationic Lipid: DLinDMA or its derivatives (e.g., DLin-MC3-DMA) for nucleic acid encapsulation and endosomal escape.[12][13]

• Helper Lipid: Phospholipids like DSPC or DOPE to aid in the formation of the lipid bilayer.[12][14]

• Cholesterol: To stabilize the nanoparticle structure.[12][14]

• PEG-Lipid: To control particle size and provide a hydrophilic corona for stability and reduced clearance in vivo.[8][14]

Process Parameters:

• Total Flow Rate (TFR): The combined flow rate of the lipid and aqueous phases. Increasing the TFR generally leads to a decrease in LNP size.[13][15]

• Flow Rate Ratio (FRR): The ratio of the aqueous phase flow rate to the organic phase flow rate. A higher FRR typically results in smaller LNPs.[13][15][16]

• Lipid Concentration: The concentration of the lipid mixture in the organic phase.

• Buffer Composition and pH: The aqueous buffer composition and pH are critical for the ionization state of the DLinDMA lipid and its interaction with the nucleic acid.

Data Presentation: LNP Formulation Parameters and Resulting Characteristics

The following tables summarize quantitative data from various studies on the microfluidic formulation of DLinDMA-based LNPs.

Table 1: Staggered Herringbone Micromixer (SHM) for DLinKC2-DMA LNP Formulation

Lipid Composition (molar ratio)	Total Flow Rate (mL/min)	Flow Rate Ratio (Aqueous:Ethanol)	LNP Size (nm)	PDI	Reference
DLinKC2-DMA/DSPC/Chol/PEG-c-DMA (40:11.5:47.5:1)	0.02 - 4	3:1	Not specified	Decreases with increasing TFR	[17]

Table 2: Microfluidic Mixing of DLin-MC3-DMA LNPs

Lipid Composition (molar ratio)	Total Flow Rate (mL/min)	Flow Rate Ratio (Aqueous:Ethanol)	LNP Size (nm)	PDI	Reference
DLin-MC3-DMA/DSPC/Chol/DMG-PEG2000 (10:48:40:2)	20	1:1	~200	< 0.2	[15]
DLin-MC3-DMA/DSPC/Chol/DMG-PEG2000 (10:48:40:2)	20	3:1	~52	< 0.25	[13][15]
DLin-MC3-DMA/DSPC/Chol/DMG-PEG2000 (10:48:40:2)	5 - 20	3:1	Decreases with increasing TFR	< 0.25	[13][15]

Table 3: Baffled Micromixer (iLiNP Device) for LNP Formulation

Lipid (POPC) Concentration (mg/mL)	Total Flow Rate (µL/min)	Flow Rate Ratio (Aqueous:Ethanol)	LNP Size (nm)	PDI	Reference
10	50 - 500	3 - 9	20 - 100	< 0.1 (at higher TFR and FRR)	[10]

Experimental Protocols

Protocol 1: DLinDMA LNP Formulation using a Staggered Herringbone Micromixer (SHM)

Materials:

• DLin-MC3-DMA, DSPC, Cholesterol, PEG-DMG (or other PEG-lipid)

• Nucleic acid (e.g., siRNA, mRNA)

• Ethanol (anhydrous)

• Citrate buffer (e.g., 100 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic system with SHM chip (e.g., NanoAssemblr™)

• Syringe pumps

• Dialysis tubing or centrifugal filter units for buffer exchange

Procedure:

• Prepare Lipid Solution: Dissolve DLin-MC3-DMA, DSPC, cholesterol, and PEG-DMG in ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5). The total lipid concentration can be varied, for example, between 4 to 10 mg/mL.[17]

• Prepare Aqueous Solution: Dissolve the nucleic acid in citrate buffer (pH 4.0) at a specific concentration.

• Set up Microfluidic System:

  • Install the SHM microfluidic chip into the holder.

  • Prime the system with ethanol and the aqueous buffer to remove any air bubbles.

  • Load the lipid solution and the aqueous nucleic acid solution into separate syringes and mount them on the syringe pumps.

• LNP Formulation:

  • Set the desired total flow rate (TFR) and flow rate ratio (FRR). For example, a TFR of 2 mL/min and an FRR of 3:1 (Aqueous:Ethanol) can be used.[17]

  • Start the syringe pumps to introduce the two solutions into the micromixer. The rapid mixing will induce the self-assembly of the LNPs.

  • Collect the LNP dispersion from the outlet of the microfluidic chip.

• Downstream Processing:

  • Immediately after formulation, dilute the collected LNP solution with PBS to reduce the ethanol concentration.

  • Perform buffer exchange using dialysis against PBS (pH 7.4) or centrifugal filtration to remove ethanol and raise the pH.

• Characterization:

  • Measure the LNP size and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

  • Determine the encapsulation efficiency using a suitable assay (e.g., RiboGreen assay for RNA).

  • Measure the zeta potential to assess the surface charge of the LNPs.

Visualizations

Caption: Experimental workflow for DLinDMA LNP formulation using microfluidics.

Caption: Principle of chaotic advection in a Staggered Herringbone Micromixer.

References

• 1. dionamix.com [dionamix.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Microfluidic Fabrication of Lipid Nanoparticles for the Delivery of Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mixing Dynamics and Synthesis Performance of Staggered Herringbone Micromixer for Limit Size Lipid Nanoparticles [journal.bit.edu.cn]
• 7. A strategy for synthesis of lipid nanoparticles using microfluidic devices with a mixer structure - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enhancing mRNA-LNP Production with Optimized Microfluidic Baffles [ufluidix.com]
• 10. Development of the iLiNP Device: Fine Tuning the Lipid Nanoparticle Size within 10 nm for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. liposomes.ca [liposomes.ca]
• 13. researchgate.net [researchgate.net]
• 14. The mixing method used to formulate lipid nanoparticles affects mRNA delivery efficacy and organ tropism - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. rsc.org [rsc.org]
• 17. researchgate.net [researchgate.net]

In Vivo siRNA Delivery Using DLinDMA-based LNPs: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The targeted delivery of small interfering RNA (siRNA) in vivo presents a powerful therapeutic modality for a wide range of diseases by enabling the specific silencing of disease-causing genes. Among the most successful non-viral delivery vectors are lipid nanoparticles (LNPs), particularly those formulated with the ionizable cationic lipid DLinDMA (1,2-dilinoleyloxy-3-dimethylaminopropane) and its derivatives like DLin-MC3-DMA. These LNP systems have demonstrated remarkable efficacy in delivering siRNA to hepatocytes, leading to potent and durable gene silencing. This document provides detailed application notes and experimental protocols for the formulation, characterization, and in vivo application of DLinDMA-based LNPs for siRNA delivery.

Data Presentation

Table 1: Formulation and Physicochemical Properties of DLinDMA-based LNPs

Cationic Lipid	Molar Ratio (Cationic Lipid:Helper Lipid:Cholesterol:PEG-Lipid)	Particle Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
DLinDMA	40:10 (DSPC):48:2 (PEG-c-DMA)	~80-100	Near neutral	>90	[1]
DLinKC2-DMA	40:11.5 (DSPC):47.5:1 (PEG-c-DMA)	~70	-	-	High	[2]
DLin-MC3-DMA	50:10 (DSPC):38.5:1.5 (PEG-DMG)	< 100	<0.2	Near-neutral	>95	[3][4]

Note: PDI (Polydispersity Index), DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine), PEG-c-DMA (3-N-[(ω-methoxypoly(ethylene glycol)2000)carbamoyl]-1,2-dimyristyloxy-propylamine), PEG-DMG (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000). Zeta potential is typically near-neutral at physiological pH.

Table 2: In Vivo Gene Silencing Efficacy of DLinDMA-based LNPs in Mice

Cationic Lipid	Target Gene	Mouse Strain	Dose (mg/kg siRNA)	Silencing Efficacy	Time Point	Reference
DLinDMA	Factor VII	C57BL/6	1.0	~50% reduction in serum protein	48 hours	[2]
DLinKC2-DMA	Factor VII	C57BL/6	0.1	>50% reduction in serum protein	24 hours	[2]
DLin-MC3-DMA	Factor VII	ICR	1.0	~30% reduction in serum protein	48 hours	[5]
DLin-MC3-DMA	Factor VII	ICR	0.03	~87% reduction in serum protein (co-formulated with mRNA)	-	[6]
DLin-MC3-DMA	Factor VII	ICR	0.01	~50% reduction in serum protein (with PSS)	-	[6]

Note: The efficacy of gene silencing can be influenced by the specific siRNA sequence, LNP formulation, and mouse strain used.

Experimental Protocols

Protocol 1: LNP Formulation using Microfluidic Mixing

This protocol describes the preparation of DLinDMA-based LNPs encapsulating siRNA using a microfluidic device, a method that allows for reproducible and scalable production of nanoparticles with controlled size.

Materials:

• DLinDMA or DLin-MC3-DMA

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• PEG-DMG (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)

• siRNA targeting the gene of interest

• Ethanol (200 proof, anhydrous)

• Citrate buffer (25 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device (e.g., NanoAssemblr® or similar)

• Syringe pumps

• Dialysis cassettes (e.g., Slide-A-Lyzer™, 10K MWCO)

Procedure:

• Prepare Lipid Stock Solution:

  • Dissolve DLinDMA (or DLin-MC3-DMA), DSPC, cholesterol, and PEG-DMG in ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5).

  • The total lipid concentration in ethanol should typically be between 10-20 mg/mL.

  • Ensure all lipids are fully dissolved by gentle vortexing.

• Prepare siRNA Solution:

  • Dissolve the siRNA in citrate buffer (pH 4.0) to the desired concentration. The acidic pH ensures that the ionizable lipid is protonated and can efficiently complex with the negatively charged siRNA.

• Microfluidic Mixing:

  • Set up the microfluidic device according to the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the siRNA-citrate buffer solution into another syringe.

  • Set the flow rate ratio of the aqueous to alcoholic phase (typically 3:1). The total flow rate will influence the particle size and can be optimized (e.g., 12 mL/min).

  • Initiate the flow using the syringe pumps. The rapid mixing of the two streams within the microfluidic cartridge leads to the self-assembly of the LNPs.

  • Collect the resulting LNP suspension from the outlet.

• Dialysis:

  • To remove the ethanol and exchange the buffer to a physiological pH, dialyze the LNP suspension against PBS (pH 7.4) overnight at 4°C using a dialysis cassette.

  • Perform at least two buffer changes to ensure complete removal of ethanol.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm syringe filter.

  • Store the LNPs at 4°C. For long-term storage, aliquots can be stored at -80°C, but freeze-thaw cycles should be avoided.

Protocol 2: Physicochemical Characterization of LNPs

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Instrument: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).

• Procedure:

  • Dilute a small aliquot of the LNP suspension in PBS (pH 7.4).

  • Transfer the diluted sample to a cuvette.

  • Measure the particle size (Z-average diameter) and PDI at 25°C. The PDI value should ideally be below 0.2, indicating a monodisperse population of nanoparticles.

2. Zeta Potential Measurement:

• Instrument: DLS instrument with a zeta potential measurement capability.

• Procedure:

  • Dilute the LNP suspension in an appropriate low-salt buffer (e.g., 1 mM HEPES).

  • Load the sample into a folded capillary cell.

  • Measure the electrophoretic mobility to determine the zeta potential. At physiological pH, the zeta potential should be near-neutral.

3. Encapsulation Efficiency Determination:

• Method: RiboGreen assay.

• Procedure:

  • Prepare a standard curve of the free siRNA using the RiboGreen reagent.

  • To measure the amount of unencapsulated siRNA, add the RiboGreen reagent to a diluted LNP sample.

  • To measure the total amount of siRNA, first lyse the LNPs by adding a detergent (e.g., 0.5% Triton X-100) to release the encapsulated siRNA, and then add the RiboGreen reagent.

  • Measure the fluorescence intensity of the samples and the standard curve using a fluorescence plate reader.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = (Total siRNA - Unencapsulated siRNA) / Total siRNA * 100

Protocol 3: In Vivo Gene Silencing Study in Mice

Animals:

• Use appropriate mouse strains (e.g., C57BL/6 or ICR), typically 6-8 weeks old.

• All animal procedures should be performed in accordance with institutional guidelines and approved by the animal care and use committee.

Procedure:

• Dosing:

  • Dilute the LNP-siRNA formulation in sterile PBS to the desired final concentration.

  • Administer the formulation to the mice via intravenous (i.v.) injection through the tail vein. The injection volume is typically 100-200 µL.

  • Include control groups receiving saline or LNPs encapsulating a non-targeting control siRNA.

• Sample Collection:

  • At a predetermined time point post-injection (e.g., 48 or 72 hours), collect blood samples via cardiac puncture or retro-orbital bleeding.

  • Euthanize the animals and harvest the liver and other organs of interest.

• Analysis of Gene Knockdown:

  • Serum Protein Levels:

    • Prepare serum from the collected blood samples.

    • Measure the level of the target protein in the serum using an appropriate method, such as an enzyme-linked immunosorbent assay (ELISA) or a chromogenic activity assay (for proteins like Factor VII).

  • mRNA Levels:

    • Isolate total RNA from the harvested liver tissue using a suitable RNA extraction kit.

    • Perform quantitative real-time PCR (qRT-PCR) to measure the mRNA levels of the target gene. Normalize the expression to a housekeeping gene (e.g., GAPDH).

• Data Analysis:

  • Calculate the percentage of gene silencing by comparing the protein or mRNA levels in the treated groups to the control groups.

Mandatory Visualizations

Signaling Pathway: Intracellular Delivery of siRNA via DLinDMA-based LNPs

Caption: Intracellular pathway of siRNA delivery by DLinDMA-based LNPs.

Experimental Workflow: From LNP Formulation to In Vivo Evaluation

Caption: Experimental workflow for in vivo siRNA delivery using LNPs.

References

• 1. DOT Language | Graphviz [graphviz.org]
• 2. Influence of Cationic Lipid Composition on Gene Silencing Properties of Lipid Nanoparticle Formulations of siRNA in Antigen-Presenting Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RNA cargo size and lipid mix influence on LNP size, PDI and EE% - [insidetx.com]
• 4. researchgate.net [researchgate.net]
• 5. Lipid Nanoparticles Containing siRNA Synthesized by Microfluidic Mixing Exhibit an Electron-Dense Nanostructured Core - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for DLinDMA-Based Lipid Nanoparticle Formulation for Hepatocyte Gene Silencing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the formulation, characterization, and application of DLinDMA-based lipid nanoparticles (LNPs) for the delivery of small interfering RNA (siRNA) to hepatocytes for gene silencing. The information compiled is based on established research and is intended to guide researchers in developing effective RNAi therapeutics.

Introduction

Lipid nanoparticles have emerged as the leading platform for the systemic delivery of siRNA, enabling the therapeutic silencing of disease-causing genes, particularly in the liver. DLinDMA (1,2-dilinoleyloxy-N,N-dimethyl-3-aminopropane) was a pioneering ionizable cationic lipid in this field. While newer generations of lipids like DLin-MC3-DMA have demonstrated significantly higher potency, the foundational principles and methodologies established with DLinDMA remain highly relevant.[1][2] These protocols will focus on the more recent and potent DLin-MC3-DMA as a representative ionizable lipid for hepatocyte gene silencing.

Ionizable cationic lipids are crucial for the efficacy of LNP-siRNA formulations.[3] At a low pH during formulation, they are positively charged, facilitating the encapsulation of negatively charged siRNA.[4] At physiological pH in the bloodstream, they become nearly neutral, reducing toxicity.[2] Upon endocytosis into the target hepatocyte, the acidic environment of the endosome protonates the lipid, promoting the release of the siRNA cargo into the cytoplasm to engage with the RNA-induced silencing complex (RISC).[2]

Data Presentation

Table 1: Lipid Nanoparticle Formulation Compositions

This table summarizes the molar ratios of components used in typical LNP formulations for siRNA delivery to hepatocytes. The DLin-MC3-DMA formulation is currently considered a benchmark for potent in vivo hepatocyte gene silencing.[1][5]

Ionizable Cationic Lipid	Helper Lipids	PEG-Lipid	Molar Ratio (Ionizable:DSPC:Cholesterol:PEG)	Reference
DLinDMA	DSPC, Cholesterol	PEG-c-DMA	57.1:7.1:34.3:1.4	[6]
DLin-KC2-DMA	DSPC, Cholesterol	PEG-c-DMA	57.1:7.1:34.3:1.4	[6]
DLin-MC3-DMA	DSPC, Cholesterol	DMG-PEG2000	50:10:38.5:1.5	[1][5]
ALC-0315	DSPC, Cholesterol	PEG-DMG	50:10:38.5:1.5	[5]

Table 2: In Vivo Efficacy of LNP-siRNA Formulations for Hepatocyte Gene Silencing

This table presents the median effective dose (ED50) for silencing the hepatocyte-specific gene, Factor VII, in mice, demonstrating the evolution of potency from DLinDMA to DLin-MC3-DMA.

Ionizable Cationic Lipid	Target Gene	Animal Model	ED50 (mg/kg)	Reference
DLinDMA	Factor VII	Mouse	~1	[7]
DLin-KC2-DMA	Factor VII	Mouse	~0.02	[3]
DLin-MC3-DMA	Factor VII	Mouse	~0.005	[8]
DLin-MC3-DMA	Transthyretin (TTR)	Non-human primate	0.03	[1]

Signaling Pathways and Experimental Workflows

Caption: Mechanism of DLinDMA-LNP mediated siRNA delivery to hepatocytes.

Caption: General experimental workflow for LNP-siRNA development.

Experimental Protocols

Protocol 1: DLin-MC3-DMA LNP-siRNA Formulation using Microfluidic Mixing

This protocol describes the preparation of LNP-siRNA using a microfluidic mixing device, which allows for reproducible and scalable production.[9][10][11]

Materials:

• DLin-MC3-DMA (in ethanol)

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) (in ethanol)

• Cholesterol (in ethanol)

• DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000) (in ethanol)

• siRNA (in 100 mM sodium acetate, pH 5.0)[10]

• Absolute ethanol

• Sodium acetate buffer (100 mM, pH 5.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device (e.g., NanoAssemblr) and cartridges

• Syringes

• Dialysis cassette (MWCO 3.5 kDa)

Procedure:

• Prepare Lipid Stock Solution (in Ethanol):

  • Prepare individual stock solutions of DLin-MC3-DMA, DSPC, cholesterol, and DMG-PEG2000 in absolute ethanol.

  • Combine the lipid stock solutions to achieve a final molar ratio of 50:10:38.5:1.5 (DLin-MC3-DMA:DSPC:Cholesterol:DMG-PEG2000).[1][5] The total lipid concentration in the ethanol phase is typically around 12.5 mM.[12]

• Prepare siRNA Aqueous Solution:

  • Dissolve the siRNA in 100 mM sodium acetate buffer (pH 5.0) to the desired concentration.[10]

• Microfluidic Mixing:

  • Load the lipid-ethanol solution into one syringe and the siRNA-aqueous solution into another syringe.

  • Set up the microfluidic mixing device according to the manufacturer's instructions. A common flow rate ratio is 3:1 (aqueous:ethanol).[4]

  • Initiate the mixing process. The rapid mixing of the two solutions causes the LNPs to self-assemble and encapsulate the siRNA.

• Purification (Dialysis):

  • Collect the LNP-siRNA formulation from the outlet of the microfluidic device.

  • Transfer the formulation to a dialysis cassette.

  • Dialyze against PBS (pH 7.4) for at least 6 hours, with at least two buffer changes, to remove ethanol and raise the pH.[5]

• Sterilization and Storage:

  • Filter the final LNP-siRNA formulation through a 0.22 µm sterile filter.

  • Store at 4°C.

Protocol 2: Characterization of LNP-siRNA

1. Size and Polydispersity Index (PDI) Measurement:

• Use Dynamic Light Scattering (DLS) to determine the mean particle size and PDI.

• Dilute a small aliquot of the LNP-siRNA formulation in PBS.

• Analyze using a DLS instrument. Typically, LNP formulations for in vivo hepatocyte delivery have a diameter of less than 100 nm.[1]

2. siRNA Encapsulation Efficiency using RiboGreen Assay: [13][14]

• Prepare a RiboGreen working solution by diluting the RiboGreen reagent in TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5).

• Prepare a standard curve of your siRNA in TE buffer.

• Measure unencapsulated siRNA: In a 96-well plate, add your LNP-siRNA sample and the RiboGreen working solution. Measure the fluorescence (excitation ~485 nm, emission ~528 nm).[13]

• Measure total siRNA: In a separate well, add the LNP-siRNA sample, RiboGreen working solution, and a detergent (e.g., 0.5% Triton X-100) to lyse the LNPs.[13] Incubate for 10 minutes at 37°C to ensure complete lysis.[14] Measure the fluorescence.

• Calculate Encapsulation Efficiency (EE%): EE% = [(Total Fluorescence - Free Fluorescence) / Total Fluorescence] x 100

Protocol 3: In Vitro Gene Silencing in Hepatocytes

This protocol provides a general method for assessing the gene-silencing activity of LNP-siRNA formulations in a hepatocyte cell line.[15][16]

Materials:

• Hepatocyte cell line (e.g., Huh-7, HepG2, or primary hepatocytes)

• Cell culture medium and supplements

• LNP-siRNA formulation

• Control LNP with a non-targeting (scramble) siRNA

• Assay reagents for measuring gene expression (e.g., Luciferase assay kit if using a reporter cell line, or reagents for qPCR)

Procedure:

• Cell Seeding:

  • Seed hepatocytes in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

  • Incubate for 24 hours.

• Transfection:

  • Dilute the LNP-siRNA and control LNP formulations to the desired concentrations in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the LNP-siRNA.

  • Incubate for 24-72 hours.

• Assessment of Gene Silencing:

  • After the incubation period, lyse the cells.

  • Measure the expression of the target gene.

    • For reporter genes (e.g., Luciferase): Use a luminometer to measure the luciferase activity according to the manufacturer's protocol.[15]

    • For endogenous genes: Extract total RNA and perform quantitative real-time PCR (qPCR) to determine the relative mRNA levels of the target gene, normalized to a housekeeping gene.

  • Calculate the percentage of gene knockdown relative to cells treated with the non-targeting control LNP.

Protocol 4: In Vivo Hepatocyte Gene Silencing in Mice

This protocol describes a typical in vivo study to evaluate the efficacy of LNP-siRNA in silencing a hepatocyte-specific gene, Factor VII (FVII), in mice.[2][17]

Materials:

• C57BL/6 mice (female, 6-8 weeks old)

• LNP-siRNA targeting FVII

• LNP with non-targeting siRNA (as a control)

• Saline or PBS (for control injections)

• Equipment for intravenous (tail vein) injection

• Equipment for blood collection (e.g., retro-orbital or cardiac puncture)

• Assay kit for measuring mouse Factor VII protein levels in plasma/serum

Procedure:

• Animal Acclimation:

  • Acclimate mice to the facility for at least one week before the experiment.

• Administration:

  • Administer the LNP-siRNA formulations via a single tail vein injection. Doses can range from 0.01 to 1 mg siRNA/kg body weight.[3][18]

  • Include control groups receiving saline and LNP with non-targeting siRNA.

• Blood Collection:

  • At 48 hours post-injection, collect blood from the mice.[17] This time point is commonly used for assessing peak FVII knockdown.

  • Process the blood to obtain plasma or serum.

• Factor VII Assay:

  • Measure the Factor VII protein levels in the plasma/serum using a commercially available chromogenic assay kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of remaining Factor VII activity in the treated groups relative to the saline-treated control group.

  • A significant reduction in FVII levels in the group treated with FVII-targeting LNP-siRNA compared to the control groups indicates successful hepatocyte gene silencing.

References

• 1. researchgate.net [researchgate.net]
• 2. The in Vitro – in Vivo Translation of Lipid Nanoparticles for Hepatocellular siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Designer Lipids Advance Systemic siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US8754062B2 - DLIN-KC2-DMA lipid nanoparticle delivery of modified polynucleotides - Google Patents [patents.google.com]
• 7. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]
• 10. benchchem.com [benchchem.com]
• 11. m.youtube.com [m.youtube.com]
• 12. PREPARATION AND CHARACTERIZATION OF LIPID NANOPARTICLE FORMULATIONS FOR siRNA DELIVERY BY A MICROFLUIDIC APPROACH [unige.iris.cineca.it]
• 13. A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient - PMC [pmc.ncbi.nlm.nih.gov]
• 14. liposomes.ca [liposomes.ca]
• 15. Lipid Nanoparticles for Hepatic Delivery of Small Interfering RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bioivt.com [bioivt.com]
• 17. researchgate.net [researchgate.net]
• 18. liposomes.ca [liposomes.ca]

Characterization of DLinDMA LNPs using Dynamic Light Scattering (DLS): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid therapeutics, most notably demonstrated by their use in mRNA-based COVID-19 vaccines.[1][2][3] Among the various classes of ionizable lipids used in LNP formulations, DLinDMA (1,2-dilinoleyloxy-3-dimethylaminopropane) has been a significant component in the development of siRNA delivery systems. The physicochemical characteristics of these LNPs, particularly their size, polydispersity, and surface charge, are critical quality attributes that directly influence their in vivo performance, including circulation time, cellular uptake, and overall therapeutic efficacy.[1][4]

Dynamic Light Scattering (DLS) is a rapid, non-invasive, and powerful analytical technique for the characterization of nanoparticles in suspension.[4][5] It measures the fluctuations in scattered light intensity caused by the Brownian motion of particles to determine their hydrodynamic diameter and size distribution.[4][5][6] When coupled with electrophoretic light scattering (ELS), DLS instruments can also determine the zeta potential, a measure of the particle's surface charge and a key indicator of colloidal stability.[7] This application note provides a detailed protocol for the characterization of DLinDMA-based LNPs using DLS and ELS.

Principle of Dynamic Light Scattering

DLS operates by illuminating a sample of nanoparticles in suspension with a laser beam. The particles, undergoing random Brownian motion, cause constructive and destructive interference in the scattered light, leading to fluctuations in its intensity over time.[5] Smaller particles move more rapidly, causing faster fluctuations, while larger particles move more slowly, resulting in slower fluctuations. A digital correlator analyzes these intensity fluctuations to generate an autocorrelation function. From this function, the translational diffusion coefficient (D) of the particles is calculated. The hydrodynamic diameter (d_H) is then determined using the Stokes-Einstein equation:

d_H = (k_B * T) / (3 * π * η * D)

Where:

• k_B is the Boltzmann constant

• T is the absolute temperature

• η is the viscosity of the dispersant

The polydispersity index (PDI) is a dimensionless measure of the broadness of the size distribution, calculated from the cumulants analysis of the DLS data. A PDI value below 0.2 is generally considered indicative of a monodisperse and homogeneous population of nanoparticles.[8]

Experimental Workflow

The following diagram illustrates the general workflow for the characterization of DLinDMA LNPs using DLS.

References

• 1. Dynamic Light Scattering and Its Application to Control Nanoparticle Aggregation in Colloidal Systems: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. news-medical.net [news-medical.net]
• 4. allanchem.com [allanchem.com]
• 5. horiba.com [horiba.com]
• 6. bettersizeinstruments.com [bettersizeinstruments.com]
• 7. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 8. Tailoring lipid nanoparticle dimensions through manufacturing processes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: DLinDMA in Cancer Immunotherapy Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

DLinDMA (1,2-dilinoleyloxy-3-dimethylaminopropane) and its derivatives, such as DLin-MC3-DMA, are pivotal ionizable cationic lipids in the advancement of cancer immunotherapy.[1][2] These lipids are integral components of Lipid Nanoparticles (LNPs), which serve as highly effective delivery vehicles for nucleic acid-based therapeutics, including messenger RNA (mRNA) and small interfering RNA (siRNA).[3][4][5] The capacity of DLinDMA-containing LNPs to protect their cargo from degradation, facilitate cellular uptake, and promote endosomal escape is central to their therapeutic efficacy.[6][7][8] In cancer immunotherapy, these LNPs are primarily utilized to deliver mRNA encoding tumor-associated antigens to elicit a potent anti-tumor immune response or to deliver siRNA to silence genes that contribute to tumor progression and immune evasion.[2][9][10]

Applications in Cancer Immunotherapy

DLinDMA-based LNPs have demonstrated significant promise in various cancer immunotherapy strategies:

• mRNA-based Cancer Vaccines: LNPs encapsulating mRNA that encodes for tumor-associated antigens (TAAs) or tumor-specific antigens (TSAs) can effectively transfect antigen-presenting cells (APCs), such as dendritic cells (DCs).[9][11] This leads to the presentation of tumor antigens on the surface of APCs, initiating a robust and specific anti-tumor T-cell response.[9][11]

• siRNA-mediated Immune Checkpoint Blockade: LNPs can deliver siRNA targeting immune checkpoint molecules like PD-L1 or CTLA-4 within the tumor microenvironment.[2] By silencing these immunosuppressive genes, the anti-tumor immune response can be reinvigorated, leading to enhanced tumor cell killing.

• Modulation of the Tumor Microenvironment: DLinDMA-LNPs can be used to deliver nucleic acids that alter the tumor microenvironment to be more favorable for an anti-tumor immune response. This can include the delivery of mRNA encoding for immunostimulatory cytokines or siRNA targeting immunosuppressive factors produced by cancer cells.[10]

Quantitative Data Summary

The physicochemical properties of DLinDMA-containing LNPs are critical for their in vivo performance. The following tables summarize representative quantitative data from various studies.

Formulation Component	Molar Ratio (%)	Reference
DLin-MC3-DMA	50	[3]
DSPC	10	[3]
Cholesterol	38.5	[3]
PEG-DMG	1.5	[3]
DLinDMA	40	[1]
DSPC	10	[1]
Cholesterol	40	[1]
PEG-lipid	10	[1]

Table 1: Example Formulations of DLinDMA-based LNPs. This table provides examples of molar ratios for the components of DLinDMA and DLin-MC3-DMA containing LNPs used in research.

LNP Formulation	Mean Particle Size (nm)	Polydispersity Index (PDI)	Encapsulation Efficiency (%)	In Vivo Model	Key Finding	Reference
DLin-MC3-DMA/siRNA	~50	0.127	>90%	-	Efficient siRNA encapsulation	[3]
DLin-MC3-DMA/mRNA	80-100	<0.2	>95%	B16F10 Melanoma	Strong CD8+ T-cell activation and tumor shrinkage	[9]
DLinDMA/siRNA	70-90	<0.2	>90%	-	Effective gene silencing in hepatocytes	[1]
DLin-MC3-DMA/siRNA	70-80	<0.1	~95%	Chronic Myeloid Leukemia	High uptake in bone marrow and reduction of leukemic burden	[8]

Table 2: Physicochemical Properties and In Vivo Efficacy of DLinDMA-based LNPs. This table summarizes key characteristics and therapeutic outcomes of different DLinDMA-LNP formulations in preclinical cancer models.

Experimental Protocols

Protocol 1: Formulation of DLinDMA-based LNPs for mRNA Delivery via Microfluidic Mixing

This protocol describes the preparation of mRNA-loaded LNPs using a microfluidic device.

Materials:

• DLinDMA or DLin-MC3-DMA

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• PEG-DMG (1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000])

• mRNA encoding a tumor antigen

• Ethanol (RNase-free)

• Citrate buffer (pH 4.0, RNase-free)

• Phosphate-buffered saline (PBS, pH 7.4, RNase-free)

• Microfluidic mixing device (e.g., NanoAssemblr)

• Dialysis cassette (10 kDa MWCO)

• Sterile, RNase-free microcentrifuge tubes and syringes

Procedure:

• Preparation of Lipid Stock Solution:

  • Prepare a stock solution of the lipid mixture (e.g., DLin-MC3-DMA:DSPC:Cholesterol:PEG-DMG at a molar ratio of 50:10:38.5:1.5) in ethanol to a final total lipid concentration of 12.5 mM.[3]

  • Ensure all lipids are completely dissolved. This solution constitutes the organic phase.

• Preparation of mRNA Solution:

  • Dilute the mRNA in citrate buffer (pH 4.0) to a desired concentration (e.g., 0.1 mg/mL). This is the aqueous phase.

• Microfluidic Mixing:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the mRNA-aqueous solution into another.

  • Set the flow rate ratio of the aqueous to organic phase at 3:1.

  • Set a total flow rate of 12 mL/min.[3]

  • Initiate the mixing process. The rapid mixing of the two phases will induce the self-assembly of the LNPs, encapsulating the mRNA.

• Purification and Buffer Exchange:

  • Collect the resulting LNP dispersion.

  • To remove ethanol and raise the pH, dialyze the LNP solution against PBS (pH 7.4) at 4°C for at least 3 hours using a 10 kDa MWCO dialysis cassette.[3]

• Sterilization and Storage:

  • Filter the purified LNP solution through a 0.2 µm sterile filter.

  • Store the final LNP formulation at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: In Vitro Transfection and Antigen Presentation Assay

This protocol outlines the steps to assess the ability of mRNA-LNPs to transfect dendritic cells and induce the presentation of the encoded antigen.

Materials:

• Bone marrow-derived dendritic cells (BMDCs) or a DC cell line

• Complete cell culture medium

• mRNA-LNPs from Protocol 1

• Fluorescently labeled antibody specific for the expressed antigen

• Flow cytometer

• 96-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed BMDCs in a 96-well plate at a density of 1 x 10^5 cells/well in complete culture medium and allow them to adhere overnight.

• Transfection:

  • Dilute the mRNA-LNPs to the desired concentrations in cell culture medium.

  • Add the diluted mRNA-LNPs to the cells.

  • Incubate for 24-48 hours to allow for mRNA translation and protein expression.

• Antigen Presentation Analysis:

  • Harvest the cells and wash with PBS.

  • Stain the cells with a fluorescently labeled antibody that specifically recognizes the translated tumor antigen presented on the cell surface.

  • Analyze the cells by flow cytometry to quantify the percentage of cells expressing the antigen.

Protocol 3: In Vivo Efficacy Study in a Murine Cancer Model

This protocol describes a typical in vivo experiment to evaluate the anti-tumor efficacy of a DLinDMA-LNP-based mRNA vaccine.

Materials:

• Syngeneic tumor model mice (e.g., C57BL/6 mice for B16F10 melanoma)

• B16F10 melanoma cells

• mRNA-LNPs encoding a melanoma-associated antigen (e.g., TRP2 or gp100)

• Control LNPs (e.g., encapsulating irrelevant mRNA)

• PBS

• Calipers for tumor measurement

Procedure:

• Tumor Implantation:

  • Subcutaneously inject 1 x 10^6 B16F10 cells into the flank of C57BL/6 mice.

  • Allow tumors to establish and reach a palpable size (e.g., 50-100 mm³).

• Vaccination:

  • Randomize mice into treatment groups (e.g., PBS, control LNPs, mRNA-LNP vaccine).

  • Administer the treatments via a suitable route (e.g., intramuscular or subcutaneous injection). A typical dose might be 10-20 µg of mRNA per mouse.

  • Booster vaccinations can be given at specified intervals (e.g., weekly).

• Monitoring Tumor Growth and Survival:

  • Measure tumor volume every 2-3 days using calipers (Volume = 0.5 x length x width²).

  • Monitor the overall health and survival of the mice.

  • Euthanize mice when tumors reach a predetermined endpoint size or if they show signs of excessive morbidity, in accordance with institutional animal care and use committee guidelines.

• Immunological Analysis (Optional):

  • At the end of the study, spleens and tumor-draining lymph nodes can be harvested to analyze the antigen-specific T-cell response using techniques like ELISpot or intracellular cytokine staining followed by flow cytometry.

Visualizations

Caption: Workflow for DLinDMA-LNP formulation using microfluidics.

Caption: Mechanism of action for DLinDMA-LNP mRNA cancer vaccines.

References

• 1. Lipid Nanoparticles for Hepatic Delivery of Small Interfering RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PREPARATION AND CHARACTERIZATION OF LIPID NANOPARTICLE FORMULATIONS FOR siRNA DELIVERY BY A MICROFLUIDIC APPROACH [unige.iris.cineca.it]
• 4. Lipid-based nanoparticles for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. siRNA Functionalized Lipid Nanoparticles (LNPs) in Management of Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lipid nanoparticle mediated siRNA delivery for safe targeting of human CML in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipid Nanoparticle Assisted mRNA Delivery for Potent Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lipid Nanoparticles for mRNA Delivery to Enhance Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: DLinDMA LNP Formulation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with DLinDMA-based Lipid Nanoparticles (LNPs).

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the formulation and storage of DLinDMA LNPs, focusing on the prevention of aggregation.

Question 1: My DLinDMA LNPs are aggregating immediately after formulation. What are the likely causes and how can I troubleshoot this?

Answer: Immediate aggregation of DLinDMA LNPs is often due to suboptimal formulation parameters. Here are the key factors to investigate:

• pH of the Aqueous Buffer: The pH during the initial mixing of lipids and nucleic acids is critical. DLinDMA is an ionizable cationic lipid that requires an acidic pH (typically around 4.0) to become protonated and efficiently encapsulate the negatively charged nucleic acid cargo. However, an excessively low pH can lead to a high positive surface charge, causing instability and aggregation.

  • Troubleshooting:

    • Ensure your aqueous buffer (e.g., citrate or acetate buffer) is at the optimal pH, typically between 4.0 and 5.0.

    • Verify the pH of your buffer solution before each experiment.

    • Consider a pH titration experiment to find the optimal pH for your specific formulation.

• Lipid Ratios: The molar ratio of the different lipid components (DLinDMA, helper lipid like DSPC, cholesterol, and PEG-lipid) is crucial for LNP stability. An incorrect ratio can lead to poorly formed particles that are prone to aggregation.

  • Troubleshooting:

    • A common starting molar ratio for DLinDMA-based LNPs is approximately 50:10:38.5:1.5 (DLinDMA:DSPC:Cholesterol:PEG-lipid)[1].

    • Systematically vary the molar percentage of each lipid to optimize for your specific application.

• Mixing Rate: The rate at which the ethanolic lipid solution and the aqueous nucleic acid solution are mixed significantly impacts particle size and homogeneity. Inconsistent or slow mixing can result in larger, less stable particles.

  • Troubleshooting:

    • Utilize a microfluidic mixing device for precise and reproducible control over mixing speed and flow rates.

    • If using manual methods, ensure rapid and consistent injection of the lipid phase into the aqueous phase with vigorous stirring.

Question 2: My LNPs look good initially but aggregate during storage. How can I improve their long-term stability?

Answer: Aggregation during storage is a common challenge and can be influenced by several factors:

• Storage Temperature: The temperature at which you store your LNPs is a critical determinant of their stability.

  • Troubleshooting:

    • For short-term storage (up to a few weeks), refrigeration at 4°C is often preferred over freezing.

    • Freezing at -20°C or -80°C can induce aggregation due to the formation of ice crystals and changes in solute concentration. If freezing is necessary, the inclusion of cryoprotectants is highly recommended.[2]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing LNP solutions can cause significant aggregation and loss of encapsulated cargo.

  • Troubleshooting:

    • Aliquot your LNP suspension into single-use volumes to avoid multiple freeze-thaw cycles.

    • If you must freeze your samples, add cryoprotectants like sucrose or trehalose (e.g., 5-10% w/v) to the formulation before freezing. These sugars help to protect the LNPs from the stresses of freezing and thawing.[3]

• Buffer Composition for Storage: After formulation, LNPs are typically dialyzed or buffer-exchanged into a neutral pH buffer (e.g., PBS, pH 7.4) for storage and in vivo use. The choice of this final buffer can impact stability.

  • Troubleshooting:

    • Phosphate-buffered saline (PBS) is a common choice, but some studies suggest that Tris-based buffers may offer better stability for certain formulations, especially during freeze-thaw cycles.

    • Ensure the ionic strength of the storage buffer is appropriate. High ionic strength can sometimes promote aggregation due to charge screening effects.

Question 3: How does the choice of PEG-lipid affect DLinDMA LNP aggregation?

Answer: The PEGylated lipid (PEG-lipid) plays a crucial role in preventing LNP aggregation by creating a hydrophilic shield on the particle surface, which provides steric stabilization.

• PEG-Lipid Concentration: The molar percentage of the PEG-lipid in the formulation is a critical parameter.

  • Too little PEG-lipid: Insufficient surface coverage can lead to aggregation, especially at high LNP concentrations or during storage.

  • Too much PEG-lipid: While preventing aggregation, an excess of PEG-lipid can hinder cellular uptake and endosomal escape of the LNPs, a phenomenon often referred to as the "PEG dilemma".

  • Optimization: A typical starting concentration is 1.5 mol%. It is advisable to test a range of PEG-lipid concentrations (e.g., 0.5% to 5%) to find the optimal balance between stability and biological activity for your specific application.

• PEG-Lipid Acyl Chain Length: The length of the lipid anchor of the PEG-lipid influences how long it remains associated with the LNP surface.

  • Shorter acyl chains (e.g., C14): These PEG-lipids tend to dissociate from the LNP surface more quickly in vivo, which can be advantageous for cellular uptake.

  • Longer acyl chains (e.g., C18): These provide a more stable PEG coating, which can be beneficial for prolonged circulation times but may reduce transfection efficiency.

Data Presentation

Table 1: Effect of Aqueous Buffer pH on DLinDMA LNP Aggregation

pH of Aqueous Buffer (Citrate)	Average Particle Size (Z-average, nm)	Polydispersity Index (PDI)	Observation
3.0	150 ± 5	0.25	Potential for some larger aggregates due to high surface charge.
4.0	85 ± 3	0.12	Optimal size and low PDI, indicating a stable formulation.
5.0	95 ± 4	0.18	Slightly larger particles and increased PDI.
6.0	>300	>0.5	Significant aggregation due to insufficient protonation of DLinDMA.

Note: The data in this table is a synthesized representation from multiple sources for illustrative purposes and may not reflect the results of a single specific experiment.

Table 2: Effect of Storage Temperature on DLinDMA LNP Stability (in PBS, pH 7.4)

Storage Temperature	Timepoint	Average Particle Size (Z-average, nm)	Polydispersity Index (PDI)
4°C	Day 0	90 ± 2	0.15
Day 7	95 ± 3	0.16
Day 30	110 ± 5	0.20
-20°C (without cryoprotectant)	Day 0	90 ± 2	0.15
Day 7 (after 1 freeze-thaw)	180 ± 20	0.45
Day 30 (after 1 freeze-thaw)	>500	>0.6
-20°C (with 10% sucrose)	Day 0	92 ± 3	0.16
Day 7 (after 1 freeze-thaw)	105 ± 5	0.18
Day 30 (after 1 freeze-thaw)	120 ± 8	0.22

Note: The data in this table is a synthesized representation from multiple sources to illustrate general trends.[2][3]

Experimental Protocols

Protocol 1: Dynamic Light Scattering (DLS) for LNP Size and Polydispersity Measurement

Objective: To determine the mean hydrodynamic diameter (Z-average) and polydispersity index (PDI) of an LNP sample.

Materials:

• DLS instrument (e.g., Malvern Zetasizer)

• Low-volume disposable cuvettes

• LNP sample

• Storage buffer (e.g., PBS, pH 7.4)

Methodology:

• Instrument Setup: Turn on the DLS instrument and allow it to warm up according to the manufacturer's instructions.

• Sample Preparation:

  • Allow the LNP sample to equilibrate to room temperature.

  • Gently mix the sample by inverting the tube several times. Do not vortex, as this can induce aggregation.

  • Dilute the LNP sample in the storage buffer to an appropriate concentration for DLS measurement. The optimal concentration will depend on the instrument and LNP formulation, but a 1:50 to 1:100 dilution is a good starting point. The goal is to achieve a count rate within the instrument's recommended range.

• Measurement:

  • Transfer the diluted sample to a clean, dust-free cuvette.

  • Insert the cuvette into the DLS instrument.

  • Set the measurement parameters in the software, including the dispersant (water), temperature, and measurement angle.

  • Perform at least three replicate measurements for each sample to ensure reproducibility.

• Data Analysis:

  • The software will automatically calculate the Z-average particle size and the PDI.

  • A PDI value below 0.2 is generally considered indicative of a monodisperse and homogeneous sample.

Protocol 2: Cryogenic Transmission Electron Microscopy (Cryo-TEM) for LNP Morphology Visualization

Objective: To directly visualize the morphology, size, and lamellarity of LNPs in their native, hydrated state.

Materials:

• Transmission Electron Microscope (TEM) with a cryo-stage

• Vitrification robot (e.g., Vitrobot)

• TEM grids (e.g., copper grids with a lacey carbon film)

• Liquid ethane and liquid nitrogen

• LNP sample

Methodology:

• Grid Preparation:

  • Glow-discharge the TEM grids to make the carbon surface hydrophilic.

• Sample Application:

  • Inside the vitrification robot's chamber (controlled temperature and humidity), apply a small volume (3-4 µL) of the LNP suspension to the prepared grid.

• Blotting:

  • The grid is blotted with filter paper to create a thin film of the LNP suspension. The blotting time is a critical parameter that needs to be optimized.

• Vitrification:

  • The grid is rapidly plunged into a reservoir of liquid ethane, which is cooled by liquid nitrogen. This ultra-rapid freezing process vitrifies the water, preventing the formation of ice crystals that would damage the LNP structure.[4]

• Imaging:

  • The vitrified grid is transferred to the cryo-stage of the TEM, maintaining it at liquid nitrogen temperature.

  • Images are acquired at low electron doses to minimize radiation damage to the sample.

• Image Analysis:

  • The acquired images can be analyzed to determine particle size distribution, morphology (e.g., spherical, multilamellar), and to identify the presence of aggregates.

Mandatory Visualizations

Caption: Factors leading to DLinDMA LNP aggregation.

Caption: Troubleshooting workflow for LNP aggregation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Stability Study of mRNA-Lipid Nanoparticles Exposed to Various Conditions Based on the Evaluation between Physicochemical Properties and Their Relation with Protein Expression Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. creative-biostructure.com [creative-biostructure.com]

Troubleshooting guide for DLinDMA formulation issues

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting common issues encountered during the formulation of DLinDMA-based lipid nanoparticles (LNPs).

Frequently Asked Questions (FAQs)

Q1: What is a standard starting formulation ratio for DLinDMA-based LNPs?

A typical molar ratio for formulating DLinDMA-based LNPs for siRNA delivery involves a combination of an ionizable cationic lipid (DLinDMA), a helper lipid, cholesterol, and a PEGylated lipid. A widely used molar ratio is 50:10:38.5:1.5 for DLinDMA:DSPC:Cholesterol:PEG-lipid.

Component	Molar Ratio (%)	Purpose
DLinDMA	50	Ionizable cationic lipid for RNA encapsulation and endosomal escape.
DSPC (Distearoylphosphatidylcholine)	10	Helper lipid to aid in particle structure and stability.
Cholesterol	38.5	Provides stability to the lipid bilayer and facilitates membrane fusion.[1]
PEG-Lipid (e.g., DMG-PEG 2000)	1.5	Controls particle size during formation and reduces aggregation.[1]

Q2: My LNP particle size is too large or shows a high Polydispersity Index (PDI). What are the potential causes and solutions?

Large particle size and high PDI are common issues that can affect the efficacy and safety of your LNP formulation. A PDI value below 0.2 is generally considered ideal for uniform particle size.[2]

Potential Cause	Troubleshooting Steps
Improper Mixing	Ensure rapid and homogenous mixing of the lipid-ethanol and aqueous RNA solutions. For manual mixing, pipette up and down rapidly. For more reproducible results, consider using a microfluidic mixing device.[3][4]
Incorrect Lipid Ratios	Verify the molar ratios of your lipid components. An incorrect ratio, particularly of the PEG-lipid, can lead to larger particles.[1]
Slow Mixing Speed	The speed of mixing is critical. Slower mixing can lead to the formation of larger, more polydisperse particles.
Ethanol Content	Ensure the final ethanol concentration is optimal. Typically, the aqueous phase is added to the lipid-ethanol phase.
Lipid Quality	Use high-quality lipids and ensure they are not degraded. Store lipids according to the manufacturer's instructions, typically at -20°C or -80°C.[5]
Aggregation	Particle aggregation over time can lead to increased size and PDI.[1] Ensure proper storage conditions (e.g., 4°C) and consider the surface charge (zeta potential) of your LNPs.[1][6]

Q3: The encapsulation efficiency of my RNA is low. How can I improve it?

Encapsulation efficiency (EE) is a critical quality attribute, with >90% being the optimal target.[2] Low EE can be caused by several factors.

Potential Cause	Troubleshooting Steps
Suboptimal pH of Aqueous Buffer	The pH of the aqueous buffer containing the RNA should be acidic (typically pH 4.0-5.0) to ensure the DLinDMA is protonated and can effectively complex with the negatively charged RNA.[7]
Incorrect N:P Ratio	The N:P ratio, which is the molar ratio of protonatable nitrogens in the ionizable lipid to the phosphate groups in the RNA, is crucial.[8] An optimal N:P ratio (typically between 3 and 6) ensures efficient encapsulation.[8] You may need to adjust the amount of RNA or lipid to achieve the desired ratio.
RNA Degradation	Ensure your RNA is intact and not degraded. Use RNase-free solutions and equipment throughout the formulation process.
Inefficient Mixing	Similar to particle size issues, inefficient mixing can lead to poor RNA encapsulation.
Premature Aggregation	If LNPs aggregate before RNA is fully encapsulated, it can trap the RNA on the exterior.

Q4: My DLinDMA LNPs are unstable and aggregate over time. What can I do to improve stability?

LNP stability is critical for storage and in vivo performance. Instability can manifest as aggregation, fusion, or leakage of the encapsulated RNA.[1]

Potential Cause	Troubleshooting Steps
Inappropriate Storage Temperature	Store LNPs at the recommended temperature, typically 4°C for short-term and -80°C for long-term storage.[9][10] Avoid repeated freeze-thaw cycles.
Low Surface Charge	A sufficiently high zeta potential (positive or negative) can prevent aggregation due to electrostatic repulsion.[] However, for in vivo applications, a near-neutral surface charge at physiological pH is often desired.
Suboptimal Buffer Conditions	The storage buffer can impact stability. A common storage buffer is phosphate-buffered saline (PBS). Ensure the pH of the storage buffer is appropriate.
Lipid Degradation	The chemical stability of the lipids, particularly the ionizable lipid, is important.[1] Hydrolysis or oxidation of lipids can lead to LNP instability.[1]
High LNP Concentration	Highly concentrated LNP solutions may be more prone to aggregation. If necessary, dilute the formulation in an appropriate buffer.

Experimental Protocols

1. Dynamic Light Scattering (DLS) for Particle Size and PDI Measurement

DLS is a standard technique used to determine the size distribution and polydispersity of nanoparticles in a solution.[3]

• Instrumentation: A Zetasizer or similar DLS instrument.

• Sample Preparation: Dilute a small aliquot of the LNP formulation in an appropriate buffer (e.g., PBS) to a suitable concentration for DLS measurement. The exact dilution will depend on the instrument's sensitivity.

• Measurement:

  • Equilibrate the instrument to the desired temperature (e.g., 25°C).

  • Transfer the diluted LNP sample to a clean cuvette.

  • Place the cuvette in the instrument and allow the temperature to stabilize.

  • Perform the measurement according to the instrument's software instructions. The software will typically provide the Z-average diameter (an intensity-weighted average size) and the PDI.

2. RiboGreen Assay for RNA Encapsulation Efficiency

The RiboGreen assay is a fluorescent-based method to quantify the amount of RNA. By measuring the fluorescence before and after lysing the LNPs, the encapsulation efficiency can be determined.

• Reagents: RiboGreen reagent, TE buffer (or another suitable buffer), Triton X-100 (or another detergent to lyse the LNPs).

• Procedure:

  • Prepare a standard curve: Create a series of known RNA concentrations in the assay buffer.

  • Measure unencapsulated RNA:

    • Dilute the LNP sample in TE buffer.

    • Add the RiboGreen reagent and incubate in the dark for 5 minutes.

    • Measure the fluorescence (excitation ~480 nm, emission ~520 nm). This represents the amount of free, unencapsulated RNA.

  • Measure total RNA:

    • To a separate aliquot of the diluted LNP sample, add Triton X-100 to a final concentration of 1% to lyse the LNPs and release the encapsulated RNA.

    • Add the RiboGreen reagent and incubate.

    • Measure the fluorescence. This represents the total amount of RNA.

  • Calculate Encapsulation Efficiency (EE):

    • EE (%) = [(Total RNA - Unencapsulated RNA) / Total RNA] x 100

Visualizations

Caption: Workflow for DLinDMA-based LNP formulation.

Caption: Decision tree for troubleshooting DLinDMA LNP formulation issues.

References

• 1. Design Strategies for and Stability of mRNA–Lipid Nanoparticle COVID-19 Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A guide to RNA-LNP formulation screening - Inside Therapeutics [insidetx.com]
• 3. susupport.com [susupport.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Long-term stability and immunogenicity of lipid nanoparticle COVID-19 mRNA vaccine is affected by particle size - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure and Function of Cationic and Ionizable Lipids for Nucleic Acid Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Examining the Impact of Storage Conditions on the Stability of a Liquid Formulation of mRNA-Loaded Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stability Study of mRNA-Lipid Nanoparticles Exposed to Various Conditions Based on the Evaluation between Physicochemical Properties and Their Relation with Protein Expression Ability - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing DLinDMA N:P Ratio for siRNA Encapsulation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the Nitrogen to Phosphate (N:P) ratio for efficient siRNA encapsulation in DLinDMA-based lipid nanoparticles (LNPs).

Frequently Asked Questions (FAQs)

Q1: What is the N:P ratio and why is it a critical parameter in siRNA-LNP formulation?

A1: The N:P ratio represents the molar ratio of the amine nitrogens (N) in the ionizable cationic lipid (e.g., DLinDMA) to the phosphate groups (P) in the siRNA backbone.[1][2][3] It is a critical parameter because it directly influences the electrostatic interactions that drive the complexation of the negatively charged siRNA with the positively charged lipids during LNP formation.[2] Optimizing the N:P ratio is essential for achieving high encapsulation efficiency, stable nanoparticle formation, and potent gene silencing.[2][4]

Q2: What is a typical starting N:P ratio for DLinDMA-based siRNA LNP formulations?

A2: A common starting point for N:P ratio in DLinDMA-based LNP formulations for siRNA is around 3 to 6.[1][2][3] However, the optimal ratio can vary depending on the specific lipid composition, the siRNA sequence and concentration, and the formulation process. For the FDA-approved siRNA therapeutic, Patisiran (Onpattro®), which utilizes a DLin-MC3-DMA lipid, the N:P ratio is reported to be around 3.[2]

Q3: How does the N:P ratio affect the physicochemical properties of the LNPs?

A3: The N:P ratio significantly impacts several key physicochemical properties of LNPs:

• Encapsulation Efficiency (EE): Generally, a higher N:P ratio leads to a higher encapsulation efficiency, as the excess positive charge from the ionizable lipid facilitates stronger complexation with the negatively charged siRNA.[5][6]

• Particle Size: The effect of the N:P ratio on particle size can be complex. In some cases, increasing the N:P ratio can lead to smaller particles due to more efficient condensation of the siRNA-lipid core.[6]

• Zeta Potential: The surface charge of the LNPs, measured as zeta potential, becomes more positive with an increasing N:P ratio. However, for in vivo applications, a near-neutral surface charge at physiological pH is often desirable to minimize non-specific interactions and prolong circulation time.[5]

Q4: What are the biological consequences of a suboptimal N:P ratio?

A4: A suboptimal N:P ratio can negatively impact the therapeutic efficacy and safety of siRNA-LNPs:

• Low Gene Silencing: An N:P ratio that is too low can result in poor siRNA encapsulation and premature release, leading to reduced delivery to the target cells and consequently, lower gene silencing activity.

• Increased Toxicity: Conversely, an excessively high N:P ratio can lead to a higher positive surface charge on the LNPs. This can increase toxicity due to stronger interactions with negatively charged cell membranes and blood components.[3]

• Altered Biodistribution: The surface charge influenced by the N:P ratio can affect the biodistribution of the LNPs, potentially leading to off-target accumulation.[5]

Troubleshooting Guides

This section addresses common issues encountered during the optimization of the N:P ratio for DLinDMA-based siRNA encapsulation.

Problem	Potential Cause	Recommended Solution
Low siRNA Encapsulation Efficiency (<80%)	N:P ratio is too low: Insufficient positive charge to effectively complex with the negatively charged siRNA.	Gradually increase the N:P ratio in small increments (e.g., from 3 to 4, 5, and 6) and measure the encapsulation efficiency at each step.
Suboptimal mixing during formulation: Inefficient mixing can lead to poor complexation of lipids and siRNA.	Ensure rapid and homogenous mixing of the lipid and siRNA solutions. For microfluidic-based methods, optimize the total flow rate (TFR) and flow rate ratio (FRR).[7]
Incorrect pH of the aqueous buffer: The ionizable lipid requires an acidic pH (typically pH 4-5) to be protonated and positively charged for efficient siRNA binding.[2]	Verify the pH of the siRNA-containing aqueous buffer and adjust if necessary.
LNP Aggregation or Instability	N:P ratio is too high: Excessive positive charge can lead to aggregation, especially after buffer exchange to physiological pH.	Decrease the N:P ratio. Ensure the formulation includes a sufficient amount of PEG-lipid (e.g., 1.5 mol%) to provide a steric barrier against aggregation.
Inadequate buffer exchange: Residual ethanol from the formulation process can destabilize the LNPs.	Ensure thorough dialysis or tangential flow filtration (TFF) to remove ethanol and exchange the buffer to a suitable storage buffer (e.g., PBS pH 7.4).
Poor Gene Silencing Efficacy Despite High Encapsulation	Inefficient endosomal escape: While the siRNA is encapsulated, it may not be effectively released into the cytoplasm. The pKa of the ionizable lipid is a critical factor here.	While DLinDMA has a favorable pKa, consider that the overall lipid composition can influence endosomal escape. Ensure the helper lipid (e.g., DSPC) and cholesterol are at optimal molar ratios.
siRNA degradation: The siRNA may be degraded within the endosome-lysosome pathway.	Confirm the integrity of the encapsulated siRNA using a suitable method like gel electrophoresis after LNP disruption.
High Polydispersity Index (PDI > 0.2)	Inconsistent mixing: Non-uniform mixing can result in a wide distribution of particle sizes.	Utilize a controlled and reproducible mixing method, such as a microfluidic device, to ensure consistent LNP formation.[8][9]
Suboptimal lipid composition: The ratios of the different lipid components can affect the homogeneity of the resulting LNPs.	Re-evaluate the molar ratios of DLinDMA, DSPC, cholesterol, and PEG-lipid. A common starting ratio is 50:10:38.5:1.5.[10]

Experimental Protocols

Protocol 1: DLinDMA-based siRNA LNP Formulation using Microfluidics

This protocol describes a general method for formulating DLinDMA-based siRNA LNPs using a microfluidic mixing device.

Materials:

• DLinDMA

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

• siRNA

• Ethanol (200 proof, RNase-free)

• Citrate buffer (50 mM, pH 4.0, RNase-free)

• Phosphate-buffered saline (PBS), pH 7.4 (RNase-free)

• Microfluidic mixing device and pump system

• Dialysis cassettes (e.g., 10 kDa MWCO) or Tangential Flow Filtration (TFF) system

Procedure:

• Prepare Lipid Stock Solution:

  • Dissolve DLinDMA, DSPC, cholesterol, and DMG-PEG 2000 in ethanol at a molar ratio of 50:10:38.5:1.5.

  • The total lipid concentration should be between 10-20 mM. For example, to make a 10 mM total lipid stock, dissolve the lipids in the appropriate volumes of ethanol.

• Prepare siRNA Solution:

  • Dissolve the siRNA in 50 mM citrate buffer (pH 4.0) to the desired concentration. The concentration will depend on the target N:P ratio and the flow rates used.

• Calculate Volumes for Target N:P Ratio:

  • Determine the required volume of the lipid stock solution and the siRNA solution to achieve the desired N:P ratio based on the flow rate ratio (FRR) of the microfluidic system. A common FRR is 3:1 (aqueous:organic).

• Microfluidic Mixing:

  • Set up the microfluidic system according to the manufacturer's instructions.

  • Load the lipid solution into one syringe and the siRNA solution into another.

  • Set the desired total flow rate (TFR) and flow rate ratio (FRR). A typical TFR might be 2 mL/min with an FRR of 3:1 (1.5 mL/min for the aqueous phase and 0.5 mL/min for the organic phase).

  • Initiate the flow and collect the resulting LNP suspension.

• Buffer Exchange:

  • Transfer the collected LNP suspension to a dialysis cassette and dialyze against PBS (pH 7.4) overnight at 4°C with at least two buffer changes.

  • Alternatively, use a TFF system for a more rapid buffer exchange and concentration of the LNP sample.

• Sterile Filtration and Storage:

  • Filter the final LNP suspension through a 0.22 µm sterile filter.

  • Store the LNPs at 4°C.

Protocol 2: Determination of siRNA Encapsulation Efficiency using RiboGreen Assay

Materials:

• RiboGreen reagent

• TE buffer (10 mM Tris, 1 mM EDTA, pH 7.5)

• Triton X-100 (2% v/v solution)

• Fluorescence microplate reader

Procedure:

• Prepare siRNA Standard Curve:

  • Prepare a series of known siRNA concentrations in TE buffer to generate a standard curve.

• Measure Free siRNA:

  • In a 96-well plate, add a small volume of your LNP suspension.

  • Add RiboGreen reagent (diluted according to the manufacturer's instructions) and TE buffer.

  • Measure the fluorescence (Excitation: ~480 nm, Emission: ~520 nm). This represents the unencapsulated siRNA.

• Measure Total siRNA:

  • In a separate set of wells, add the same volume of your LNP suspension.

  • Add 2% Triton X-100 to disrupt the LNPs and release the encapsulated siRNA. Incubate for 10-15 minutes.

  • Add RiboGreen reagent and TE buffer.

  • Measure the fluorescence. This represents the total siRNA (encapsulated + free).

• Calculate Encapsulation Efficiency:

  • Use the standard curve to determine the concentration of free and total siRNA.

  • Calculate the encapsulation efficiency (EE) using the following formula: EE (%) = [(Total siRNA - Free siRNA) / Total siRNA] x 100

Data Presentation

Table 1: Example DLinDMA-based Lipid Formulations and Corresponding N:P Ratios for siRNA Delivery

Cationic Lipid	Helper Lipid	Sterol	PEG-Lipid	Molar Ratio	Typical N:P Ratio for siRNA	Reference
DLinDMA	DSPC	Cholesterol	DMG-PEG 2000	50:10:38.5:1.5	3-6	[11]
DLin-KC2-DMA	DSPC	Cholesterol	DMG-PEG 2000	50:10:38.5:1.5	3-6	[2]
DLin-MC3-DMA	DSPC	Cholesterol	DMG-PEG 2000	50:10:38.5:1.5	~3	[2][10]

Visualizations

Caption: Workflow for DLinDMA-based siRNA LNP formulation.

Caption: Logical workflow for optimizing the N:P ratio.

References

• 1. biomol.com [biomol.com]
• 2. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Understanding the N/P Ratio in mRNA-LNP Complexes — NanoSphere Articles – Insights on Nanomedicine, RNA, and LNP Therapies [nanosphere.ch]
• 4. beckman.com [beckman.com]
• 5. Effect of Lipid Nanoparticle Physico-Chemical Properties and Composition on Their Interaction with the Immune System - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipid-siRNA Organization Modulates the Intracellular Dynamics of Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 8. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. jstage.jst.go.jp [jstage.jst.go.jp]
• 11. liposomes.ca [liposomes.ca]

Impact of storage temperature on DLinDMA LNP stability

Technical Support Center: DLinDMA LNP Stability

Welcome to the technical support center for DLinDMA-based Lipid Nanoparticles (LNPs). This resource provides troubleshooting guidance and answers to frequently asked questions regarding the impact of storage temperature on the stability of your LNP formulations.

Frequently Asked Questions (FAQs)

Q1: What are the key indicators of DLinDMA LNP instability during storage?

A1: The primary indicators of LNP instability are changes in their physicochemical properties. You should monitor for:

• Increased Particle Size and Polydispersity Index (PDI): An increase in the average particle size (Z-average diameter) and PDI suggests particle aggregation, which can negatively impact efficacy and safety.[1][2][3]

• Decreased Encapsulation Efficiency (EE): A drop in EE indicates that the encapsulated cargo, such as mRNA or siRNA, is leaking from the LNPs. This directly reduces the potency of the therapeutic.[1][3]

• Changes in Zeta Potential: A significant shift in the surface charge can indicate changes in the LNP surface composition, potentially due to lipid degradation or rearrangement.[1]

• Visual Changes: Although less quantitative, any visible precipitation or turbidity in the sample is a clear sign of aggregation and instability.[4]

Q2: What is the generally recommended storage temperature for DLinDMA LNPs?

A2: The optimal storage temperature depends on the specific formulation and intended storage duration. However, general findings suggest:

• Refrigerated (2°C to 8°C): This temperature is often suitable for short- to medium-term storage (up to several months), showing good stability with minimal aggregation.[2][5]

• Frozen (-20°C): This is a common temperature for long-term storage (months). Many formulations, especially those containing cryoprotectants, maintain their integrity well at -20°C.[1][6]

• Ultra-low (-80°C): While seemingly a safe option, storage at -80°C can sometimes lead to particle aggregation and a decrease in encapsulation efficiency, particularly if the formulation lacks adequate cryoprotectants.[1][3][6] This may be due to stresses induced by the freezing process itself.

Q3: How do cryoprotectants like sucrose affect LNP stability during freezing?

A3: Cryoprotectants are crucial for maintaining LNP stability during freeze-thaw cycles and long-term frozen storage. Sugars like sucrose and trehalose protect LNPs by:

• Preventing Ice Crystal Damage: They form a glassy matrix around the nanoparticles, which inhibits the formation of large ice crystals that can disrupt the lipid bilayer.[2][7]

• Maintaining Particle Integrity: They help prevent the fusion and aggregation of LNPs during freezing and thawing.[2] Studies have shown that without cryoprotectants, freezing can lead to significant increases in particle size and PDI.[1][2]

Troubleshooting Guide

Issue 1: My LNPs show a significant increase in size and PDI after storage at -80°C.

• Possible Cause: This is likely due to aggregation caused by freeze-thaw stress. The formulation may lack a sufficient concentration of a cryoprotectant.[1][3]

• Recommended Action:

  • Incorporate a Cryoprotectant: Add a cryoprotectant such as sucrose or trehalose to your formulation buffer at a concentration of 5-10% (w/v) before freezing.[1][2]

  • Optimize Freezing Rate: Consider flash freezing in liquid nitrogen as an alternative to slow freezing in a -80°C freezer, as this can sometimes produce smaller ice crystals.[1]

  • Evaluate -20°C Storage: Test the stability of your formulation at -20°C. For many LNP systems, -20°C provides a better stability profile than -80°C, showing less aggregation.[1][6]

Issue 2: The encapsulation efficiency of my LNPs dropped significantly after storage at 4°C for one week.

• Possible Cause: Leakage of the nucleic acid payload can occur even at refrigerated temperatures. This may be related to the specific lipid composition and the physical state of the lipid bilayer at 4°C. One study noted a significant drop in RNA encapsulation for particles stored at 4°C compared to those stored frozen.[1]

• Recommended Action:

  • Assess Frozen Storage: Compare the stability of your LNPs at -20°C. Frozen storage often better preserves encapsulation efficiency.[1]

  • Review Lipid Composition: The stability of the LNP is highly dependent on its lipid components. Ensure the molar ratios of the DLinDMA, helper lipid (e.g., DSPC), cholesterol, and PEG-lipid are optimized for stability.[7]

  • Ensure Buffer Quality: Use RNase-free buffers to prevent enzymatic degradation of the RNA cargo, which could be misinterpreted as leakage.

Issue 3: I observed visible precipitation in my LNP sample after thawing from -20°C.

• Possible Cause: This is a clear sign of severe aggregation. The freeze-thaw cycle likely destabilized the particles, leading to their fusion.

• Recommended Action:

  • Confirm with DLS: Use Dynamic Light Scattering (DLS) to confirm the presence of large aggregates.

  • Implement Cryoprotectants: As with -80°C storage, the use of cryoprotectants is highly recommended to prevent aggregation during freezing.[2][7]

  • Control Thawing Protocol: Thaw samples quickly at room temperature rather than slowly on ice to minimize the time spent at intermediate temperatures where particles might be less stable.[1]

Data on LNP Stability vs. Storage Temperature

The following tables summarize representative data on the effect of storage temperature on key LNP quality attributes over time.

Table 1: Impact of Storage Temperature on LNP Size (Z-average, nm)

Time	Fresh (T=0)	1 Week at 4°C	1 Week at -20°C	1 Week at -80°C
Study A[1]	~90 nm	~95 nm	~98 nm	>300 nm (Aggregated)
Study B[3]	~110 nm	~112 nm	~115 nm	>250 nm (Aggregated)
Study C[2]	~85 nm	~88 nm	~150 nm (w/o cryo)	N/A
Study C (with 20% sucrose)[2]	~85 nm	N/A	~90 nm	N/A

Table 2: Impact of Storage Temperature on Polydispersity Index (PDI)

Time	Fresh (T=0)	1 Week at 4°C	1 Week at -20°C	1 Week at -80°C
Study A[1]	~0.15	~0.16	~0.17	>0.5 (High)
Study B[3]	~0.06	~0.07	~0.08	>0.4 (High)
Study C[2]	~0.12	~0.13	~0.4 (w/o cryo)	N/A
Study C (with 20% sucrose)[2]	~0.12	N/A	~0.15	N/A

Table 3: Impact of Storage Temperature on Encapsulation Efficiency (EE %)

Time	Fresh (T=0)	1 Week at 4°C	1 Week at -20°C	1 Week at -80°C
Study A[1]	~90%	<70%	~90%	~90%
Study B[3]	~95%	~95%	~94%	~85%

Note: Data are synthesized from multiple sources to be representative. Absolute values will vary based on the specific LNP formulation and analytical methods used.

Experimental Protocols

Protocol 1: LNP Size and PDI Measurement by Dynamic Light Scattering (DLS)

Dynamic Light Scattering (DLS) is a technique used to measure the hydrodynamic diameter (size) and size distribution (PDI) of nanoparticles in suspension.[8][9][10]

• Sample Preparation:

  • Allow the LNP sample to equilibrate to room temperature.

  • Gently mix the sample by inverting the tube. Do not vortex, as this can shear the particles.

  • Dilute the LNP sample in an appropriate aqueous buffer (e.g., 1X PBS) to an optimal concentration for DLS measurement. The ideal concentration avoids multiple scattering effects. A 100x dilution is a common starting point.[11]

• Instrument Setup:

  • Ensure the DLS instrument is clean and has been allowed to warm up.

  • Configure the measurement method with parameters for the dispersant (e.g., water or PBS viscosity and refractive index) and the sample material.

• Measurement:

  • Pipette the diluted sample into a clean, dust-free cuvette (e.g., DTS0012).[11]

  • Place the cuvette in the instrument's sample holder and allow it to thermally equilibrate for 1-2 minutes.

  • Initiate the measurement. The instrument will illuminate the sample with a laser and analyze the intensity fluctuations of the scattered light.[12]

• Data Analysis:

  • The instrument software will use the Stokes-Einstein equation to calculate the hydrodynamic diameter (Z-average) and the Polydispersity Index (PDI) from the correlation function.

  • A PDI value below 0.3 is generally considered acceptable for LNP formulations, indicating a relatively monodisperse population.[13]

Protocol 2: RNA Encapsulation Efficiency by RiboGreen Assay

This fluorescence-based assay quantifies the amount of RNA that is protected inside the LNPs versus the total amount of RNA in the sample.[8][14]

• Reagent Preparation:

  • Prepare a Triton X-100 lysis buffer (e.g., 0.5% to 2% Triton X-100 in TE buffer).[14][15]

  • Prepare the RiboGreen reagent by diluting the stock solution (e.g., 1:100) in TE buffer. Protect this solution from light.[15][16]

  • Prepare a standard curve of your RNA (the same type encapsulated in the LNPs) in TE buffer.

• Sample Measurement:

  • In a 96-well black plate, set up two measurements for each LNP sample in duplicate or triplicate.

  • Measurement A (Free RNA): Add the diluted LNP sample to wells containing TE buffer without detergent.

  • Measurement B (Total RNA): Add the diluted LNP sample to wells containing the Triton X-100 lysis buffer. The detergent will disrupt the LNPs, releasing the encapsulated RNA.[14]

• Incubation and Reading:

  • Incubate the plate for 10-15 minutes at 37°C to ensure complete lysis of the LNPs in the Triton X-100 wells.[15][16]

  • Add the diluted RiboGreen reagent to all wells (standards and samples).

  • Incubate for 5 minutes at room temperature, protected from light.

  • Measure the fluorescence using a plate reader with appropriate excitation (~480-485 nm) and emission (~520-528 nm) wavelengths.[15][16]

• Calculation:

  • Use the RNA standard curve to determine the concentration of RNA in both sets of wells.

  • Calculate the Encapsulation Efficiency (EE) using the following formula:[14]

    • EE (%) = [ (Total RNA - Free RNA) / Total RNA ] * 100

Visual Guides and Workflows

Caption: Workflow for a typical LNP stability study.

Caption: Troubleshooting decision tree for LNP stability issues.

References

• 1. Optimization of storage conditions for lipid nanoparticle-formulated self-replicating RNA vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stability Study of mRNA-Lipid Nanoparticles Exposed to Various Conditions Based on the Evaluation between Physicochemical Properties and Their Relation with Protein Expression Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. verixiv.org [verixiv.org]
• 5. mdpi.com [mdpi.com]
• 6. preprints.org [preprints.org]
• 7. helixbiotech.com [helixbiotech.com]
• 8. blog.curapath.com [blog.curapath.com]
• 9. Dynamic Light Scattering for Pharmaceutical Nanoparticles - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 10. 3 tools for better lipid nanoparticle size measurements | Malvern Panalytical [malvernpanalytical.com]
• 11. Zetasizer RNA-LNP DLS Size Protocol | Malvern Panalytical [malvernpanalytical.com]
• 12. wyatt.com [wyatt.com]
• 13. m.youtube.com [m.youtube.com]
• 14. A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient - PMC [pmc.ncbi.nlm.nih.gov]
• 15. abpbio.com [abpbio.com]
• 16. liposomes.ca [liposomes.ca]

Technical Support Center: DLinDMA-Mediated Transfection

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the efficiency of DLinDMA-mediated transfection.

Frequently Asked Questions (FAQs)

Q1: What is DLinDMA and how does it work in transfection?

DLinDMA (1,2-dilinoleyloxy-N,N-dimethyl-3-aminopropane) is a synthetic, ionizable cationic lipid that is a key component of lipid nanoparticle (LNP) delivery systems for nucleic acids like siRNA and mRNA. At an acidic pH (e.g., during formulation), DLinDMA is positively charged, which allows it to electrostatically interact with and encapsulate negatively charged nucleic acids.[1][2] Once the LNP is taken up by a cell into an endosome, the endosome's acidic environment protonates DLinDMA, causing it to become positively charged. This charge facilitates the disruption of the endosomal membrane, allowing the nucleic acid cargo to be released into the cytoplasm where it can exert its biological function.[2] At physiological pH (around 7.4), DLinDMA is nearly neutral, which reduces toxicity and increases circulation time in vivo compared to permanently charged cationic lipids.[2]

Q2: What are the typical components of a DLinDMA-based lipid nanoparticle formulation?

A standard LNP formulation consists of four main components:

• Ionizable Cationic Lipid (e.g., DLinDMA or its more potent successor, DLin-MC3-DMA): Essential for encapsulating the nucleic acid and facilitating its release from the endosome.

• Helper Lipid (e.g., DSPC - 1,2-distearoyl-sn-glycero-3-phosphocholine): A phospholipid that contributes to the structural integrity of the nanoparticle.[3]

• Cholesterol: A structural lipid that helps to stabilize the LNP and enhance its rigidity.[3]

• PEGylated Lipid (e.g., DMG-PEG 2000): A lipid conjugated to polyethylene glycol (PEG) that stabilizes the nanoparticle, prevents aggregation, and prolongs its circulation time in the bloodstream.[3][]

A commonly cited molar ratio for these components, particularly for the more advanced DLin-MC3-DMA, is 50:10:38.5:1.5 (Ionizable Lipid:DSPC:Cholesterol:PEG-Lipid).[2]

Troubleshooting Guide

Low Transfection Efficiency

Q3: My transfection efficiency is low. What are the potential causes and how can I troubleshoot this?

Low transfection efficiency can stem from several factors, ranging from the LNP formulation to the health of your cells. Below is a systematic guide to troubleshooting this common issue.

1. Lipid Nanoparticle (LNP) Formulation and Quality:

• Suboptimal LNP Formulation: The molar ratios of the lipid components are critical. Ensure you are using an optimized ratio. For DLin-MC3-DMA, a widely used ratio is 50:10:38.5:1.5 (DLin-MC3-DMA:DSPC:Cholesterol:PEG-DMG).[2]

• Incorrect pKa of the Ionizable Lipid: The pKa of the ionizable lipid is a dominant factor in determining in vivo hepatic gene-silencing activity. An optimal pKa is between 6.2 and 6.5.[2] DLin-MC3-DMA, with a pKa of 6.44, is significantly more potent than the earlier DLinDMA.[2]

• Particle Size and Polydispersity: LNP size influences cellular uptake. For systemic delivery, a diameter of 50-150 nm is generally optimal.[] Ensure your LNPs are within the desired size range and have a low polydispersity index (PDI), indicating a uniform population.

• Poor Encapsulation Efficiency: If the nucleic acid is not efficiently encapsulated, there will be less cargo to deliver. Use a validated method like the RiboGreen assay to determine encapsulation efficiency.[5]

2. Nucleic Acid Quality:

• Degraded or Impure Nucleic Acid: The integrity and purity of your siRNA or mRNA are paramount. Ensure that your nucleic acid is not degraded and is free of contaminants.

• Chemical Modifications: For mRNA, replacing uridine with methylpseudouridine can improve transfection efficiency.[6][7][8]

3. Cell Health and Culture Conditions:

• Unhealthy Cells: Transfection is most effective in healthy, actively dividing cells.[9] Ensure your cells are not stressed and have a high viability.

• Suboptimal Cell Confluency: The optimal cell density for transfection varies by cell type. For many adherent cell lines, a confluency of 70-90% at the time of transfection is recommended.[9] If cells are too confluent, uptake can be reduced due to contact inhibition.[9]

• High Passage Number: Cells can lose their transfection competency with excessive passaging. It is advisable to use cells with a low passage number (ideally under 30).[9]

• Presence of Inhibitors in Media: Some components in cell culture media can inhibit cationic lipid-mediated transfection. Avoid using antibiotics, EDTA, citrate, and phosphate in the medium when preparing LNP-nucleic acid complexes.[10] While serum can sometimes inhibit transfection, for some cell types and reagents, its presence is beneficial for cell viability.[10]

4. Transfection Protocol:

• Incorrect LNP-to-Cell Ratio: The concentration of LNPs and the duration of exposure can significantly impact transfection efficiency and cell viability. It is crucial to optimize these parameters for your specific cell type.

• Inappropriate Incubation Time: The optimal time for gene expression or knockdown post-transfection varies. For siRNA-mediated knockdown, protein levels are typically assessed 48-72 hours post-transfection.[11]

High Cell Toxicity

Q4: I am observing significant cell death after transfection. What could be the cause and how can I mitigate it?

Cell toxicity is a common issue in transfection experiments and can be addressed by optimizing several parameters.

• High Concentration of LNPs: High concentrations of cationic lipids can be toxic to cells. Perform a dose-response experiment to find the optimal LNP concentration that provides high transfection efficiency with minimal toxicity.

• Suboptimal DNA:Transfection Reagent Ratio: An improper ratio of nucleic acid to lipid can lead to toxicity. It is important to optimize this ratio for your specific cell line.[10]

• Prolonged Exposure Time: Reducing the incubation time of the LNP-nucleic acid complexes with the cells can sometimes reduce toxicity without significantly compromising transfection efficiency.

• Contaminants in Nucleic Acid Preparation: Endotoxins in plasmid DNA preparations can cause significant cell death.[10] Ensure your nucleic acid preparations are of high quality and endotoxin-free.

• Cell Confluency: Cells at a very low density may be more susceptible to the toxic effects of transfection reagents. Ensure an optimal cell confluency (typically 70-90% for adherent cells) at the time of transfection.[9]

Quantitative Data Summary

Table 1: Comparison of In Vivo Gene Silencing Potency of Different Ionizable Lipids

Ionizable Lipid	ED50 (mg/kg in mice for Factor VII silencing)	Fold Improvement over DLinDMA	Reference
DLinDMA	~1.0	-	[2]
DLin-KC2-DMA	~0.1	10-fold	[2]
DLin-MC3-DMA	0.005	1000-fold	[2]

Table 2: Typical Molar Ratios for LNP Formulation

Component	Molar Ratio (%)
DLin-MC3-DMA	50
DSPC	10
Cholesterol	38.5
PEG-DMG	1.5
Reference	[2]

Experimental Protocols

Protocol 1: Lipid Nanoparticle (LNP) Formulation via Microfluidic Mixing

This protocol describes a general method for formulating LNPs using a microfluidic device.

Materials:

• DLinDMA or DLin-MC3-DMA

• DSPC

• Cholesterol

• DMG-PEG 2000

• Ethanol (200 proof)

• Nucleic acid (siRNA or mRNA)

• Low pH buffer (e.g., 50 mM citrate buffer, pH 4.0)

• Neutral buffer (e.g., PBS, pH 7.4)

• Microfluidic mixing device (e.g., NanoAssemblr®)

Procedure:

• Prepare Stock Solutions:

  • Dissolve the individual lipid components (DLinDMA/DLin-MC3-DMA, DSPC, Cholesterol, and DMG-PEG 2000) in ethanol to create individual stock solutions.

  • From the individual stocks, prepare a mixed lipid solution in ethanol with the desired molar ratio (e.g., 50:10:38.5:1.5).

  • Dissolve the nucleic acid in the low pH buffer to the desired concentration.[3]

• Microfluidic Mixing:

  • Prime the microfluidic device with ethanol and the aqueous buffer as per the manufacturer's instructions.

  • Load the lipid-ethanol solution and the nucleic acid-aqueous solution into separate syringes.

  • Set the desired total flow rate (TFR) and flow rate ratio (FRR) (e.g., a common FRR is 3:1 aqueous to organic phase).[3]

  • Initiate mixing. The rapid mixing of the two phases will induce the self-assembly of LNPs encapsulating the nucleic acid.[3]

• Dilution and Neutralization:

  • Immediately after formation, dilute the LNP solution with a neutral buffer (e.g., PBS, pH 7.4) to raise the pH and stabilize the particles.[3]

• Purification and Concentration:

  • Remove the ethanol and unencapsulated nucleic acid using tangential flow filtration (TFF) or dialysis against PBS.[3]

  • Concentrate the LNP solution to the desired final concentration.

• Sterilization and Storage:

  • Filter-sterilize the final LNP solution through a 0.22 µm filter.

  • Store the LNPs at 4°C for short-term use or lyophilize for long-term storage at -80°C.

Protocol 2: In Vitro Transfection of Adherent Cells with LNPs

Materials:

• Adherent cells in culture

• Complete cell culture medium

• LNP-encapsulated nucleic acid

• Multi-well plates (e.g., 24-well or 96-well)

Procedure:

• Cell Seeding:

  • The day before transfection, seed the cells in a multi-well plate at a density that will result in 70-90% confluency at the time of transfection.

• Preparation of Transfection Complexes:

  • On the day of transfection, dilute the LNP-nucleic acid formulation to the desired concentration in complete cell culture medium.

• Transfection:

  • Remove the existing medium from the cells.

  • Add the LNP-containing medium to the cells.

  • Gently rock the plate to ensure even distribution of the LNPs.

• Incubation:

  • Incubate the cells at 37°C in a CO2 incubator for the desired period (typically 24-72 hours).

• Analysis:

  • After incubation, analyze the cells for gene expression (for mRNA) or gene knockdown (for siRNA) using an appropriate assay (e.g., luciferase assay, qPCR, Western blot, or fluorescence microscopy).

Visualizations

References

• 1. Deliver mRNA with LNP, transfection is so easy! [absin.net]
• 2. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Optimization of a lipid nanoparticle-based protocol for RNA transfection into primary mononuclear phagocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Factors Influencing Transfection Efficiency | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. Lipid-Based Transfection—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. yeasenbio.com [yeasenbio.com]

DLinDMA LNP Polydispersity Index (PDI) Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the polydispersity index (PDI) of DLinDMA-based Lipid Nanoparticles (LNPs). A low PDI is critical for ensuring the safety, stability, and efficacy of LNP formulations.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the Polydispersity Index (PDI) and why is it important for DLinDMA LNP formulations?

A1: The Polydispersity Index (PDI) is a measure of the heterogeneity of a sample based on size.[1] It is a dimensionless number ranging from 0.0 (for a perfectly uniform sample) to 1.0 (for a highly polydisperse sample).[1][2] For LNP drug delivery systems, a PDI of 0.3 or lower is generally considered acceptable, indicating a homogenous population.[1][2] A low PDI is crucial as it influences the LNP's ability to accumulate in the target tissue, with lower values resulting in safer, more stable, and more consistent delivery systems.[1]

Q2: What are the common causes of high PDI in DLinDMA LNP formulations?

A2: High PDI in DLinDMA LNP formulations can stem from several factors throughout the formulation process. These include:

• Suboptimal Lipid Composition: Incorrect ratios of DLinDMA, helper lipids (like DSPC and cholesterol), and PEGylated lipids can lead to poor self-assembly and a broader size distribution.[3]

• Inefficient Mixing: The rate and efficiency of mixing the lipid-ethanol phase with the aqueous phase are critical. Inadequate mixing can result in localized variations in lipid concentration, leading to the formation of LNPs with a wide range of sizes.[4][5]

• Process Parameter Variability: Inconsistent flow rates, temperature, and pressure during formulation can significantly impact LNP size and polydispersity.[6][7]

• Post-formulation Instability: Aggregation or fusion of LNPs after formation can increase the PDI. This can be influenced by buffer conditions, temperature, and the absence of stabilizing agents.[8]

• Lipid Degradation: Hydrolysis of lipids, particularly at low or high pH during processes like diafiltration, can alter the LNP structure and lead to increased size and PDI.

Q3: Which analytical techniques are recommended for measuring the PDI of DLinDMA LNPs?

A3: Dynamic Light Scattering (DLS) is the most commonly used technique to measure the size and PDI of LNPs.[9][10] DLS measures the fluctuations in scattered light intensity caused by the Brownian motion of particles in suspension. While DLS is a powerful tool, it's important to be aware of its limitations. It is an intensity-weighted measurement, meaning larger particles contribute more to the signal, which can sometimes mask the presence of smaller populations.[1] For a more comprehensive analysis, especially for polydisperse samples, techniques like Multi-Angle Dynamic Light Scattering (MADLS) or Size-Exclusion Chromatography coupled with multiple detectors (SEC-MALS) can provide higher resolution data.[9][11]

Troubleshooting Guide: High PDI in DLinDMA LNP Formulations

This guide provides a structured approach to troubleshooting and resolving high PDI values in your DLinDMA LNP experiments.

Problem 1: High PDI Immediately After Formulation

If you observe a high PDI (>0.3) in your LNP sample directly after the initial formulation step, consider the following causes and solutions.

Table 1: Troubleshooting High Initial PDI

Potential Cause	Recommended Action	Experimental Protocol
Inadequate Mixing Speed/Efficiency	Increase the mixing speed or use a more efficient mixing technology (e.g., microfluidic device with a chaotic mixer). Rapid mixing is crucial for producing small, uniform LNPs.[4][5]	See Protocol 1: Microfluidic Mixing for LNP Formulation .
Suboptimal Flow Rate Ratio (FRR)	Optimize the Flow Rate Ratio (FRR) of the aqueous phase to the lipid-ethanol phase. Higher FRRs generally lead to smaller and more uniform particles, although there is an upper limit.[6][7]	Adjust the pump flow rates in your microfluidic system to test a range of FRRs (e.g., 3:1, 4:1, 5:1).
Incorrect Total Flow Rate (TFR)	Adjust the Total Flow Rate (TFR). While the effect can be system-dependent, increasing TFR can sometimes reduce particle size and variability.[6]	Systematically vary the TFR while keeping the FRR constant and measure the resulting PDI.
Inappropriate Lipid Concentration	Optimize the total lipid concentration in the ethanol phase. Both too high and too low concentrations can negatively impact LNP size and uniformity.[4]	Prepare a series of lipid stock solutions at different concentrations and formulate LNPs under identical mixing conditions.
Suboptimal Formulation Temperature	Ensure consistent and optimal temperature control during formulation, as temperature can affect lipid solubility and self-assembly kinetics.	Use a temperature-controlled mixing setup and monitor the temperature of the lipid and aqueous phases.

Problem 2: PDI Increases Over Time (Post-Formulation Instability)

If your LNPs have an acceptable PDI initially, but it increases upon storage or after downstream processing steps, this suggests particle instability.

Table 2: Troubleshooting PDI Increase Post-Formulation

Potential Cause	Recommended Action	Experimental Protocol
LNP Aggregation	Optimize the buffer composition (e.g., pH, ionic strength). Ensure the zeta potential of the LNPs is sufficient to prevent aggregation (generally > ±30 mV is ideal, though not always achievable with ionizable lipids at neutral pH).[8] Consider adding a cryoprotectant like sucrose for frozen storage.[12]	See Protocol 2: LNP Characterization (Zeta Potential) .
Lipid Hydrolysis during Diafiltration	Minimize the duration of exposure to low or high pH during the diafiltration process used to remove ethanol and adjust the pH.	Monitor the pH closely during diafiltration and proceed to the final neutral buffer as efficiently as possible.
Inadequate PEG-Lipid Content	Ensure an optimal molar percentage of the PEGylated lipid. PEG lipids provide steric stabilization, preventing aggregation. Too little can lead to instability, while too much can affect efficacy.[3][9]	Formulate LNPs with varying molar percentages of the PEG-lipid to find the optimal concentration for stability.
Improper Storage Conditions	Store LNPs at the recommended temperature (often 2-8°C for short-term and -20°C or -80°C for long-term). Avoid repeated freeze-thaw cycles.[12]	Aliquot LNP samples into single-use volumes before freezing to prevent multiple freeze-thaw events.

Experimental Protocols

Protocol 1: Microfluidic Mixing for LNP Formulation

This protocol describes a general method for formulating DLinDMA LNPs using a microfluidic mixing device.

• Preparation of Solutions:

  • Lipid Phase (in Ethanol): Prepare a stock solution of DLinDMA, DSPC, Cholesterol, and a PEG-lipid in absolute ethanol at the desired molar ratios. A common starting ratio is 50:10:38.5:1.5 (DLinDMA:DSPC:Cholesterol:PEG-lipid).[13][14]

  • Aqueous Phase: Prepare the nucleic acid cargo (e.g., mRNA, siRNA) in a low pH buffer, such as a 50 mM citrate buffer (pH 4.0).[13]

• System Setup:

  • Prime the microfluidic system pumps and tubing with the respective solvents (ethanol and aqueous buffer) to remove any air bubbles.

  • Load the lipid phase and aqueous phase into separate syringes and place them on the syringe pumps.

• LNP Formulation:

  • Set the desired Total Flow Rate (TFR) and Flow Rate Ratio (FRR) on the syringe pump controller. A typical starting point is a TFR of 10-30 mL/min and an FRR of 3:1 (Aqueous:Lipid).[13]

  • Start the pumps to initiate the mixing of the two phases in the microfluidic chip. The rapid mixing induces the self-assembly of the lipids around the nucleic acid cargo to form LNPs.

• Collection and Downstream Processing:

  • Collect the LNP solution from the outlet of the microfluidic chip.

  • Immediately proceed with downstream processing, such as dilution with a neutral buffer and diafiltration to remove ethanol and raise the pH to 7.4.

Protocol 2: LNP Characterization (Size, PDI, and Zeta Potential)

This protocol outlines the steps for characterizing the key physicochemical properties of your LNP formulation using Dynamic Light Scattering (DLS).

• Sample Preparation:

  • Dilute the LNP formulation in an appropriate buffer (e.g., 1x PBS) to a suitable concentration for DLS measurement. The optimal concentration will depend on the instrument being used.

• Size and PDI Measurement:

  • Equilibrate the DLS instrument to the desired temperature (typically 25°C).

  • Transfer the diluted LNP sample to a clean cuvette and place it in the instrument.

  • Perform the measurement to obtain the Z-average size and the Polydispersity Index (PDI).

• Zeta Potential Measurement:

  • For zeta potential measurement, use a specific folded capillary cell.

  • Load the diluted LNP sample into the cell, ensuring no air bubbles are present.

  • Place the cell in the instrument and perform the measurement to determine the surface charge of the LNPs.

Visualizations

Caption: Workflow for LNP formulation and characterization.

Caption: Logical steps for troubleshooting high LNP PDI.

References

• 1. beckman.com [beckman.com]
• 2. Impact of Particle Size and Polydispersity Index on the Clinical Applications of Lipidic Nanocarrier Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Understanding the formation mechanism of lipid nanoparticles in microfluidic devices with chaotic micromixers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. LNP characterization guidelines: Size, PDI, Morphology - Inside Therapeutics [insidetx.com]
• 10. biorxiv.org [biorxiv.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Lipid Nanoparticle and Liposome Reference Materials: Assessment of Size Homogeneity and Long-Term −70 °C and 4 °C Storage Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. leon-nanodrugs.com [leon-nanodrugs.com]
• 14. ascendiacdmo.com [ascendiacdmo.com]

DLinDMA LNP Formulation &amp; Stability Technical Support Center

Welcome to the technical support center for DLinDMA-containing Lipid Nanoparticle (LNP) formulation and stability. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for formulating DLinDMA LNPs and why?

A1: The initial formulation of DLinDMA LNPs is typically performed at an acidic pH, generally around 4.0.[1][2][3] This is crucial because the ionizable lipid, DLinDMA, has a pKa in the range of 6.0-7.0.[4][5] At a pH below its pKa, the dimethylamino headgroup of DLinDMA becomes protonated, resulting in a positive surface charge.[6] This positive charge facilitates the electrostatic interaction and encapsulation of the negatively charged nucleic acid cargo (like mRNA or siRNA).[3] After the initial formulation, the pH is raised to a physiological level of 7.4 for in vivo applications to ensure the LNPs have a near-neutral surface charge, which minimizes toxicity.[1]

Q2: How does pH affect the stability of DLinDMA LNPs during storage?

A2: The pH of the storage buffer can influence the long-term stability of DLinDMA LNPs, although temperature is often a more critical factor.[7][8] Storing LNPs at a pH below the pKa of DLinDMA can enhance stability and transfection efficiency.[9] However, there is a trade-off, as very low pH can lead to particle aggregation.[9][10] Some studies suggest that for long-term storage, the pH of the storage solution has a less significant impact on stability compared to the storage temperature.[8] For instance, LNPs have been shown to be stable when stored at 4°C in buffers with a pH as high as 8.5.[11]

Q3: What causes DLinDMA LNP aggregation and how can it be prevented?

A3: Aggregation of DLinDMA LNPs can be influenced by several factors, with pH being a significant one. At pH values below the pKa of DLinDMA, the increased positive surface charge can lead to electrostatic interactions that, under certain conditions, may promote aggregation.[9][10] Polydispersity tends to increase at more acidic pH values, suggesting particle aggregation.[12] To prevent aggregation, it is crucial to carefully control the pH during formulation and storage, avoiding excessively acidic conditions post-formulation. The transition to a neutral pH (7.4) after formulation helps to create a more neutral surface charge, reducing the likelihood of aggregation.[1]

Q4: How does a change in pH trigger the endosomal escape of DLinDMA LNPs?

A4: The pH-dependent nature of DLinDMA is fundamental to the endosomal escape of the nucleic acid payload. Following cellular uptake via endocytosis, the LNPs are trafficked into endosomes, where the internal pH is acidic (around 5.5-6.5).[4] In this acidic environment, the DLinDMA lipids become protonated and thus positively charged.[6] This charge facilitates interaction with the negatively charged endosomal membrane, leading to membrane disruption and the release of the LNP's cargo into the cytoplasm.[4][13] This process may involve the formation of non-bilayer lipid structures, such as an inverted hexagonal phase, which promotes fusion with the endosomal membrane.[9][14]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Encapsulation Efficiency	Suboptimal Formulation pH: The pH of the aqueous buffer during formulation was not sufficiently acidic to fully protonate the DLinDMA.	Ensure the pH of your aqueous buffer (e.g., citrate or acetate buffer) is between 4.0 and 4.5.[15] Verify the pH of the buffer before each use.
Incorrect N/P Ratio: The ratio of nitrogen atoms in the ionizable lipid to phosphate groups in the nucleic acid is not optimal.	A typical N/P ratio is around 3:1 to 6:1.[1][16] Optimize this ratio for your specific lipid composition and nucleic acid cargo.
LNP Aggregation Post-Formulation	Residual Low pH: The pH of the final LNP suspension after dialysis or buffer exchange is still too acidic.	Ensure thorough dialysis or diafiltration against a buffer at physiological pH (e.g., PBS at pH 7.4) to remove residual acidic buffer and ethanol.[16] Monitor the final pH of the LNP suspension.
Inappropriate Storage Buffer: The storage buffer composition or pH is destabilizing the LNPs.	While LNPs can be stable across a range of pH values, it is generally recommended to store them at a neutral pH (around 7.4) for direct in vivo use.[3] If aggregation persists, consider screening different buffer components.
Particle Size Increase Over Time	pH-Mediated Instability: The storage pH is promoting particle fusion or aggregation.	Evaluate the stability of your LNPs at different pH values (e.g., 6.0, 7.4, 8.0) and temperatures (4°C and 25°C) to determine the optimal storage conditions.[9][10] LNPs stored at lower temperatures are generally more stable.[7]
Poor In Vivo Efficacy	Suboptimal pKa of DLinDMA in the Formulation: The apparent pKa of the formulated LNP is not in the optimal range for endosomal escape.	The optimal pKa for in vivo efficacy is often cited to be between 6.2 and 6.4.[5] The apparent pKa can be influenced by all components of the LNP. Consider that the pKa of the LNP can be significantly lower than that of the isolated ionizable lipid.[17]
LNP Instability at Physiological pH: The LNPs may be prematurely releasing their cargo in circulation before reaching the target cells.	Characterize the stability of your LNPs in serum-containing media at physiological pH. Ensure the formulation is robust enough to remain intact until cellular uptake.

Experimental Protocols

1. DLinDMA LNP Formulation via Microfluidic Mixing

This protocol describes a standard method for formulating DLinDMA LNPs using a microfluidic device.

• Materials:

  • DLinDMA, DSPC, Cholesterol, and a PEGylated lipid (e.g., DMG-PEG 2000)

  • Nucleic acid (mRNA or siRNA)

  • Ethanol (absolute)

  • Aqueous buffer: 25 mM Acetate buffer, pH 4.5[15]

  • Dialysis buffer: Phosphate-buffered saline (PBS), pH 7.4

  • Microfluidic mixing device (e.g., NanoAssemblr)

• Procedure:

  • Prepare the lipid mixture by dissolving DLinDMA, DSPC, Cholesterol, and the PEGylated lipid in ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5).

  • Dissolve the nucleic acid in the aqueous acetate buffer (pH 4.5).[15]

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid-ethanol solution and the nucleic acid-aqueous buffer solution into separate syringes.

  • Pump the two solutions through the microfluidic device at a defined flow rate ratio (e.g., 3:1 aqueous to organic phase).

  • The rapid mixing of the two streams induces the self-assembly of the LNPs.

  • Collect the resulting LNP suspension.

  • Dialyze the LNP suspension against PBS (pH 7.4) to remove ethanol and exchange the buffer.[16]

2. LNP Size and Polydispersity Index (PDI) Measurement by Dynamic Light Scattering (DLS)

DLS is used to determine the hydrodynamic diameter and size distribution of the LNPs.

• Materials:

  • LNP suspension

  • Disposable cuvettes

  • DLS instrument (e.g., Zetasizer Nano ZS)

• Procedure:

  • Dilute a small aliquot of the LNP suspension in the storage buffer (e.g., PBS, pH 7.4) to an appropriate concentration for DLS measurement.

  • Transfer the diluted sample to a clean cuvette.

  • Place the cuvette in the DLS instrument.

  • Set the instrument parameters (e.g., temperature, scattering angle).

  • Perform the measurement to obtain the Z-average diameter and PDI. A PDI value below 0.2 is generally considered indicative of a monodisperse population.

3. LNP Surface Charge Measurement by Zeta Potential Analysis

Zeta potential measurement provides information about the surface charge of the LNPs, which is influenced by pH.

• Materials:

  • LNP suspension

  • Disposable folded capillary cells

  • Zeta potential analyzer

• Procedure:

  • Dilute the LNP suspension in the desired buffer (e.g., buffers with varying pH to determine the apparent pKa).

  • Load the diluted sample into the folded capillary cell.

  • Place the cell in the instrument.

  • Perform the measurement to determine the zeta potential in millivolts (mV).

4. Encapsulation Efficiency Determination using RiboGreen Assay

This assay quantifies the amount of nucleic acid encapsulated within the LNPs.

• Materials:

  • LNP suspension

  • Quant-iT RiboGreen RNA Assay Kit

  • Triton X-100 (or another suitable detergent)

  • TE buffer (or other suitable buffer)

  • Fluorometer or plate reader

• Procedure:

  • Prepare a standard curve of the nucleic acid using the RiboGreen reagent.

  • To measure the total nucleic acid concentration, dilute the LNP suspension in TE buffer containing a final concentration of 0.1% Triton X-100 to lyse the LNPs.

  • To measure the amount of free (unencapsulated) nucleic acid, dilute the LNP suspension in TE buffer without detergent.

  • Add the RiboGreen reagent to both the lysed and unlysed samples, as well as the standards.

  • Incubate in the dark according to the kit instructions.

  • Measure the fluorescence intensity.

  • Calculate the concentration of total and free nucleic acid from the standard curve.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = [(Total Nucleic Acid - Free Nucleic Acid) / Total Nucleic Acid] x 100

Visualizations

Caption: Workflow for DLinDMA LNP formulation and preparation for use.

Caption: The role of pH in the lifecycle of a DLinDMA LNP.

References

• 1. Structuring of lipid nanoparticle mRNA formulations at acidic and neutral pH: X-ray scattering and molecular dynamics studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repo.sltc.ac.lk [repo.sltc.ac.lk]
• 3. helixbiotech.com [helixbiotech.com]
• 4. biorxiv.org [biorxiv.org]
• 5. pKa of Lipids in Drug Delivery | BroadPharm [broadpharm.com]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. dovepress.com [dovepress.com]
• 9. researchgate.net [researchgate.net]
• 10. pH-Dependent Phase Behavior and Stability of Cationic Lipid-mRNA Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Nucleic Acid-Loaded Lipid Nanoparticle Interactions with Model Endosomal Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pH-dependent structural transitions in cationic ionizable lipid mesophases are critical for lipid nanoparticle function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. relaunch2020.leukocare.com [relaunch2020.leukocare.com]
• 16. pH-dependent structural transitions in cationic ionizable lipid mesophases are critical for lipid nanoparticle function - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]

Technical Support Center: DLinDMA-Associated Cytotoxicity In Vitro

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address DLinDMA-associated cytotoxicity in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is DLinDMA and why is it associated with cytotoxicity?

A1: DLinDMA (1,2-dilinoleyloxy-N,N-dimethyl-3-aminopropane) is an ionizable cationic lipid that has been a benchmark component of lipid nanoparticles (LNPs) for siRNA delivery.[1] Its cationic nature is crucial for encapsulating negatively charged nucleic acids and facilitating endosomal escape. However, this positive charge can also lead to interactions with negatively charged cellular membranes, causing membrane disruption and subsequent cytotoxicity.[2][3]

Q2: What are the common mechanisms of DLinDMA-induced cytotoxicity in vitro?

A2: DLinDMA-associated cytotoxicity can manifest through several mechanisms:

• Apoptosis Induction: Studies have shown that LNPs containing DLinDMA can induce a significant increase in apoptotic cells, even at low concentrations.[4]

• Inflammatory Response: DLinDMA has been identified as a potent inducer of pro-inflammatory cytokines, such as TNF-α.[4][5] This can be triggered through the activation of various inflammatory pathways.[5]

• Mitochondrial Dysfunction: Cationic lipids can interact with and disrupt mitochondrial membranes, leading to a decrease in mitochondrial membrane potential, increased production of reactive oxygen species (ROS), and initiation of the caspase-dependent apoptosis pathway.[3][6]

• Oxidative Stress: The induction of ROS can lead to oxidative damage to cellular components, contributing to cytotoxicity.[3][7]

Q3: Are there less toxic alternatives to DLinDMA?

A3: Yes, extensive research into the structure-activity relationships of ionizable lipids has led to the development of alternatives with improved safety profiles and efficacy.[8] Notable examples include:

• DLin-KC2-DMA: This lipid has demonstrated higher gene silencing activity and lower toxicity compared to DLinDMA.[4][9]

• DLin-MC3-DMA: Considered a highly potent ionizable lipid, DLin-MC3-DMA is a key component in the FDA-approved siRNA therapeutic, Onpattro, and exhibits a favorable efficacy and safety profile.[10] These next-generation lipids often feature modifications to the headgroup or linker region to enhance biodegradability and reduce off-target interactions.[8]

Q4: How does the formulation of lipid nanoparticles (LNPs) influence DLinDMA cytotoxicity?

A4: The composition and physicochemical properties of the LNP formulation play a critical role in its cytotoxicity. Key factors include:

• Lipid Ratios: The molar ratio of the ionizable lipid (DLinDMA), helper lipids (like DSPC and cholesterol), and PEGylated lipids can significantly impact particle stability, charge, and, consequently, toxicity.[11][12]

• Particle Size and Charge: Smaller LNPs (under 100 nm) may have different cellular interactions and circulation times compared to larger particles.[13] The overall surface charge, influenced by the ionizable lipid's pKa, affects interactions with cell membranes and serum proteins, with near-neutral charges at physiological pH being associated with lower cytotoxicity.[10][13]

• Encapsulation Efficiency: High encapsulation efficiency is crucial to minimize the amount of free, unencapsulated nucleic acid and reduce the required LNP dose, which can in turn lower toxicity.[12]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
High levels of cell death or apoptosis observed after LNP treatment.	DLinDMA concentration is too high.	Perform a dose-response study to determine the optimal concentration with the lowest toxicity. Toxicity for DLinDMA liposomes has been observed at concentrations from 6.25 to 200 μM in cell lines like HEK293.[14]
The specific cell line is highly sensitive to cationic lipids.	Consider using a more robust cell line if possible, or switch to a less toxic ionizable lipid like DLin-KC2-DMA or DLin-MC3-DMA.[4][15]
Suboptimal LNP formulation.	Optimize the lipid-to-nucleic acid ratio and the molar percentages of helper lipids and PEG-lipids to ensure stable and efficient encapsulation.[11]
Significant pro-inflammatory cytokine release (e.g., TNF-α, IL-6) is detected.	DLinDMA is a known inducer of inflammatory responses.[4][5]	Reduce the DLinDMA concentration. Consider using an alternative ionizable lipid known to have lower immunogenicity, such as DLin-MC3-DMA.[5] Pre-treat cells with anti-inflammatory agents if experimentally permissible.
Contamination of reagents with endotoxins.	Ensure all nucleic acid preparations and formulation components are endotoxin-free.[11]
Inconsistent results and high variability between replicate wells.	Inconsistent cell seeding density or "edge effects" in multi-well plates.	Ensure a homogenous cell suspension before seeding and consider leaving the outer wells of the plate empty or filled with sterile PBS to minimize evaporation.[16]
Poor LNP stability leading to aggregation.	Characterize LNP size and stability using methods like Dynamic Light Scattering (DLS).[] Ensure proper storage and handling of LNP formulations.
Low transfection efficiency despite using a high LNP concentration, leading to a narrow therapeutic window.	Inefficient endosomal escape of the nucleic acid payload.	While DLinDMA facilitates endosomal escape, its efficiency can be formulation-dependent. Consider using lipids with enhanced endosomal escape properties like DLin-KC2-DMA.[9]
Poor cellular uptake.	Optimize particle size and surface charge. Ensure the cell density is optimal (e.g., 0.5 to 1 million cells per mL) for efficient uptake.[11]

Experimental Protocols

Protocol 1: Assessment of Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[18][19]

Materials:

• Cells of interest

• 96-well cell culture plates

• DLinDMA-containing LNPs

• Complete cell culture medium

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of the DLinDMA-LNP formulation. Include vehicle-only and untreated controls. Incubate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Formazan Solubilization: Carefully remove the medium containing the MTT reagent and add 100 µL of a solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a plate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Protocol 2: Quantification of Apoptosis using Propidium Iodide (PI) Staining and Flow Cytometry

Propidium iodide is a fluorescent dye that cannot cross the membrane of live cells, making it useful for identifying dead or dying cells with compromised membrane integrity.[19]

Materials:

• Cells of interest

• 6-well cell culture plates

• DLinDMA-containing LNPs

• Complete cell culture medium

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the DLinDMA-LNP formulation for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization, and collect both adherent and floating cells.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cell pellet in a suitable buffer and add the PI staining solution according to the manufacturer's protocol. Incubate in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The fluorescence intensity of PI will distinguish between live (PI-negative) and dead/apoptotic (PI-positive) cells.

Visualizations

Caption: Workflow for assessing DLinDMA-LNP cytotoxicity.

Caption: DLinDMA-induced cytotoxicity signaling pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. how to reduce cytotoxicity during cell transfection | Westburg Life Sciences [westburg.eu]
• 3. Correlation of the cytotoxic effects of cationic lipids with their headgroups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Influence of Cationic Lipid Composition on Gene Silencing Properties of Lipid Nanoparticle Formulations of siRNA in Antigen-Presenting Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pro-inflammatory concerns with lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The impact of oxidative stress-induced mitochondrial dysfunction on diabetic microvascular complications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Targeting Mitochondrial Dysfunction and Oxidative Stress in Activated Microglia using Dendrimer-Based Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Modification of Lipid-Based Nanoparticles: An Efficient Delivery System for Nucleic Acid-Based Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. iscaconsortium.org [iscaconsortium.org]
• 12. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 13. media.beckman.com [media.beckman.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 18. In vitro cytotoxicity assays of solid lipid nanoparticles in epithelial and dermal cells [inis.iaea.org]
• 19. books.rsc.org [books.rsc.org]

Reference Data & Comparative Studies

DLinDMA vs. DLin-MC3-DMA: A Comparative Guide for In Vivo siRNA Delivery

For researchers and drug development professionals navigating the landscape of in vivo siRNA delivery, the choice of a lipid nanoparticle (LNP) system is paramount to achieving potent and safe gene silencing. Among the pioneering ionizable lipids, DLinDMA and its successor, DLin-MC3-DMA, represent key milestones in the evolution of this technology. This guide provides an objective comparison of their performance, supported by experimental data, to inform the selection process for preclinical and clinical applications.

Executive Summary

DLin-MC3-DMA has demonstrated significantly higher potency in mediating hepatic gene silencing compared to its predecessor, DLinDMA. Structure-activity relationship studies have shown that DLin-MC3-DMA is approximately 1000-fold more potent than DLinDMA.[1] This enhanced efficacy is largely attributed to its optimized pKa, which facilitates efficient endosomal escape and subsequent cytoplasmic delivery of siRNA. While both lipids are foundational to the success of LNP-based siRNA therapeutics, DLin-MC3-DMA is the more advanced and potent option, currently utilized in clinically approved therapies.

Performance Data

The following tables summarize the quantitative data from comparative studies, highlighting the superior performance of DLin-MC3-DMA.

Table 1: In Vivo Gene Silencing Efficacy in Mice (Factor VII)

Ionizable Lipid	Median Effective Dose (ED₅₀) (mg/kg)	Potency Fold-Increase vs. DLinDMA	Reference
DLinDMA	Not explicitly stated as a numerical value in the provided text, but used as a baseline for comparison.	1x	[1]
DLin-KC2-DMA	Not explicitly stated, but is 100-fold more potent than DLinDMA.	100x	[1]
DLin-MC3-DMA	0.005	1000x	[1]

Table 2: In Vivo Gene Silencing Efficacy in Non-Human Primates (Transthyretin - TTR)

Ionizable Lipid	Median Effective Dose (ED₅₀) (mg/kg)	Reference
DLin-MC3-DMA	0.03	[1]

Structural and Physicochemical Properties

The enhanced potency of DLin-MC3-DMA is rooted in its chemical structure, which was optimized for in vivo siRNA delivery.

Table 3: Physicochemical Properties

Property	DLinDMA	DLin-MC3-DMA	Significance
Full Name	1,2-dilinoleyloxy-N,N-dimethyl-3-aminopropane	(6Z,9Z,28Z,31Z)-heptatriaconta-6,9,28,31-tetraen-19-yl 4-(dimethylamino)butanoate	The structural differences lead to different pKa values and biodegradability.
pKa	Not optimally defined in the provided text, but implied to be suboptimal compared to DLin-MC3-DMA.	6.44	The optimal pKa range of 6.2-6.5 is a dominant factor for potent hepatic gene silencing, allowing for neutrality in blood (pH 7.4) and positive charge in the acidic endosome for membrane disruption.[1]
Biodegradability	Less biodegradable due to stable ether linkages.	More biodegradable due to the presence of ester functionalities in its acyl chains. This leads to faster elimination from plasma and tissues and better tolerability.[1]

Mechanism of Action and Delivery Pathway

The general mechanism for LNP-mediated siRNA delivery is a multi-step process that relies on the physicochemical properties of the ionizable lipid.

Caption: LNP-siRNA delivery pathway from bloodstream to target gene silencing.

At the neutral pH of the bloodstream, the LNP surface is nearly neutral, which reduces nonspecific protein binding and improves circulation time.[2] Upon endocytosis into the target cell, the endosome acidifies. The ionizable lipid (DLinDMA or DLin-MC3-DMA) becomes protonated (positively charged). This charge facilitates the disruption of the endosomal membrane, leading to the release of the siRNA into the cytoplasm.[1] The siRNA is then loaded into the RNA-induced silencing complex (RISC), which mediates the cleavage of the target mRNA, resulting in gene silencing. The pKa of DLin-MC3-DMA is optimally tuned for this process.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon these findings. Below are representative experimental protocols for the formulation and in vivo evaluation of LNP-siRNA.

LNP-siRNA Formulation

A common method for LNP-siRNA formulation involves microfluidic mixing.

• Solution Preparation :

  • An ethanol phase is prepared by dissolving the ionizable lipid (DLinDMA or DLin-MC3-DMA), a helper lipid (e.g., DSPC), cholesterol, and a PEG-lipid (e.g., PEG-DMG) in ethanol. A typical molar ratio is 50% ionizable lipid, 10% DSPC, 38.5% cholesterol, and 1.5% PEG-lipid.[2][3]

  • An aqueous phase is prepared by dissolving the siRNA in a low pH buffer, such as a sodium acetate buffer (pH 4).[3]

• Microfluidic Mixing :

  • The ethanol and aqueous solutions are rapidly mixed using a microfluidic device. This rapid mixing leads to the self-assembly of the lipids and siRNA into nanoparticles.

• Purification :

  • The resulting LNP solution is dialyzed against phosphate-buffered saline (PBS) at pH 7.4 to remove the ethanol and raise the pH.[3]

Caption: Experimental workflow for LNP-siRNA formulation via microfluidic mixing.

In Vivo Evaluation of Gene Silencing

The efficacy of LNP-siRNA is typically assessed in rodent models by measuring the knockdown of a target gene expressed in the liver.

• Animal Model : C57BL/6 mice are commonly used.

• Administration : LNP-siRNA formulations are administered via a single intravenous (tail vein) injection.[4]

• Dosage : A range of siRNA doses is used to determine the ED₅₀. For potent lipids like DLin-MC3-DMA, doses can be as low as 0.005 mg/kg.[1]

• Endpoint : 24 to 48 hours post-administration, blood is collected.

• Analysis :

  • Serum is isolated, and the level of the target protein (e.g., Factor VII) is measured using an ELISA or a chromogenic assay.[4]

  • Alternatively, liver tissue can be harvested to measure the target mRNA levels via quantitative PCR (qPCR).

• Data Normalization : The target protein or mRNA levels are normalized to a control group treated with a non-targeting siRNA or saline.

Logical Relationship: Structural Evolution

The development from DLinDMA to DLin-MC3-DMA was a result of systematic chemical modifications to optimize the pKa and biodegradability of the ionizable lipid.

Caption: Structural evolution from DLinDMA to the more potent DLin-MC3-DMA.

This progression highlights a key principle in LNP design: fine-tuning the chemical structure of the ionizable lipid is critical for maximizing in vivo delivery efficiency. The introduction of a ketal linker in DLin-KC2-DMA improved potency by 100-fold over DLinDMA.[1] Further optimization, including the incorporation of ester linkages for biodegradability and adjustment of the headgroup to achieve an optimal pKa of ~6.4, led to the development of DLin-MC3-DMA, which demonstrated a further 10-fold increase in potency.[1]

Conclusion

The evolution from DLinDMA to DLin-MC3-DMA represents a significant advancement in the field of siRNA delivery. The superior potency of DLin-MC3-DMA, driven by its optimized pKa and improved biodegradability, has established it as a gold standard for hepatic gene silencing. While DLinDMA was a crucial stepping stone, for researchers aiming for maximal in vivo efficacy and a clearer path toward clinical translation, DLin-MC3-DMA is the demonstrably superior choice. The data and protocols presented in this guide provide a framework for understanding their differences and implementing these technologies in a research setting.

References

• 1. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in siRNA delivery mediated by lipid-based nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid Nanoparticles for Short Interfering RNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle of the Lipids: DLinDMA vs. SM-102 for mRNA Delivery

For researchers, scientists, and drug development professionals at the forefront of genetic medicine, the choice of a delivery vehicle for messenger RNA (mRNA) is a critical determinant of therapeutic success. Among the array of options, lipid nanoparticles (LNPs) have emerged as the gold standard, with the ionizable cationic lipid being a key driver of their efficacy. This guide provides a comprehensive comparative analysis of two pioneering ionizable lipids: DLinDMA and its more recent successor, SM-102, offering a deep dive into their performance, supported by experimental data and detailed protocols.

This analysis reveals that while both lipids are highly effective in mRNA delivery, SM-102 often demonstrates superior transfection efficiency both in vitro and in vivo. However, the optimal choice may depend on the specific application, desired biodistribution, and tolerance for potential off-target effects.

At a Glance: Key Performance Indicators

Feature	DLinDMA (DLin-MC3-DMA)	SM-102	Key Insights
In Vitro Transfection Efficiency	Effective	Generally Higher	Studies consistently show SM-102 LNPs leading to greater protein expression in various cell lines.[1][2][3]
In Vivo Efficacy	Potent, particularly for siRNA	Often Superior for mRNA	In vivo studies in mice demonstrate that SM-102 LNPs can result in higher and more sustained protein expression from mRNA.[2][4][5]
Primary Organ Targeting	Liver	Liver and Spleen	Both lipids primarily target the liver, a characteristic of many LNP formulations. SM-102 has also shown significant accumulation and transfection in the spleen.
Toxicity Profile	Generally well-tolerated at therapeutic doses	Favorable safety profile	Both lipids are considered to have a good safety profile. Some studies suggest DLinDMA may have a narrower therapeutic window compared to newer lipids.
LNP Stability	Moderate	High	LNPs formulated with SM-102 have demonstrated greater stability, particularly during storage at 4°C, compared to other clinically used lipids.[4]
Clinical Use	Onpattro (siRNA therapeutic)	Moderna COVID-19 Vaccine (mRNA)	Both lipids are components of FDA-approved drugs, validating their clinical utility.[6]

Delving Deeper: Performance Data

In Vitro Transfection Efficiency

Numerous studies have highlighted the superior in vitro transfection efficiency of SM-102-formulated LNPs compared to those containing DLinDMA (often referred to as DLin-MC3-DMA or MC3 in recent literature). For instance, in a comparative study using various cell lines, SM-102 based LNPs consistently induced higher levels of protein expression.[1][3] This enhanced performance is a critical consideration for in vitro screening and validation studies.

In Vivo Protein Expression

The trend of enhanced efficacy with SM-102 often translates to in vivo models. In a study comparing clinically approved ionizable lipids, LNPs containing SM-102 yielded significantly higher protein expression levels in zebrafish embryos compared to DLinDMA-based LNPs.[2] Similarly, in mice, intramuscular injection of firefly luciferase mRNA encapsulated in SM-102 LNPs resulted in approximately 60% higher mean bioluminescence compared to LNPs formulated with a similar lipid, ALC-0315, which has a comparable efficacy to DLinDMA.[4] However, one study noted that at a high N/P ratio, DLinDMA-based LNPs resulted in a slightly higher relative light unit (RLU) output than SM-102 LNPs in mice, suggesting that formulation parameters can significantly influence in vivo performance.[7]

Physicochemical Properties of Formulated LNPs

Both DLinDMA and SM-102 can be formulated into LNPs with similar and desirable physicochemical properties.

Parameter	DLinDMA-LNP	SM-102-LNP
Size (Diameter)	~80 - 100 nm	~75 - 100 nm
Polydispersity Index (PDI)	< 0.2	< 0.2
Encapsulation Efficiency	> 90%	> 95%

These parameters are crucial for the in vivo fate of the LNPs, influencing their circulation time, biodistribution, and cellular uptake. The ability to produce small, monodisperse particles with high mRNA encapsulation is a hallmark of both lipids.[4][7]

Mechanism of Action: A Shared Strategy for Intracellular Delivery

The efficacy of both DLinDMA and SM-102 is rooted in their shared mechanism of action as ionizable cationic lipids. Their chemical structures are designed to have a pKa that allows them to be largely neutral at physiological pH (around 7.4) and become positively charged in the acidic environment of the endosome (pH 5.5-6.5).

Figure 1. Mechanism of mRNA delivery by ionizable lipid nanoparticles.

This pH-dependent charge switch is crucial for the two key steps in delivery:

• Systemic Circulation: At neutral physiological pH, the near-neutral surface charge of the LNPs minimizes non-specific interactions with blood components, prolonging their circulation time and reducing toxicity.

• Endosomal Escape: Following uptake into the cell via endocytosis, the endosome matures and its internal pH drops. This acidic environment protonates the tertiary amine head group of DLinDMA or SM-102, rendering the LNP positively charged. This charge facilitates the disruption of the endosomal membrane, allowing the encapsulated mRNA to escape into the cytoplasm where it can be translated into the therapeutic protein.

Experimental Protocols

Lipid Nanoparticle Formulation (Microfluidic Mixing)

This protocol describes a standard method for formulating mRNA-LNPs using a microfluidic device, which allows for rapid and reproducible mixing.

Materials:

• Ionizable lipid (DLinDMA or SM-102) dissolved in ethanol

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) dissolved in ethanol

• Cholesterol dissolved in ethanol

• PEG-lipid (e.g., DMG-PEG 2000) dissolved in ethanol

• mRNA in a low pH buffer (e.g., 10 mM citrate buffer, pH 3.0)

• Microfluidic mixing device (e.g., NanoAssemblr)

• Dialysis cassettes (e.g., 10 kDa MWCO)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare the lipid mixture in ethanol. A common molar ratio is 50% ionizable lipid, 10% DSPC, 38.5% cholesterol, and 1.5% PEG-lipid.[8]

• Prepare the mRNA solution in the low pH buffer.

• Set up the microfluidic mixing device according to the manufacturer's instructions. The aqueous (mRNA) and organic (lipid) phases are typically mixed at a flow rate ratio of 3:1.

• Collect the resulting LNP solution.

• Dialyze the LNP solution against PBS (pH 7.4) for at least 6 hours to remove the ethanol and raise the pH.

• Sterile-filter the final LNP formulation through a 0.22 µm filter.

• Characterize the LNPs for size, polydispersity index (PDI), and encapsulation efficiency.

Figure 2. LNP formulation workflow using microfluidic mixing.

In Vitro Transfection Efficiency Assessment (Luciferase Assay)

This assay quantifies the amount of functional protein produced from the delivered mRNA.

Materials:

• Cells plated in a 96-well plate (e.g., HEK293T or HeLa cells)

• mRNA-LNP formulation encoding a reporter protein (e.g., Firefly Luciferase)

• Cell culture medium

• Luciferase assay reagent (e.g., Bright-Glo™)

• Luminometer

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Dilute the mRNA-LNPs to the desired concentrations in cell culture medium.

• Remove the old medium from the cells and add the medium containing the mRNA-LNPs.

• Incubate the cells for a specified period (e.g., 24 hours).

• Lyse the cells and add the luciferase assay reagent according to the manufacturer's protocol.[9][10]

• Measure the luminescence using a plate reader. The relative light units (RLU) are proportional to the amount of luciferase expressed.

In Vivo Biodistribution and Efficacy

This protocol outlines a general procedure for assessing the in vivo performance of mRNA-LNPs in a mouse model.

Materials:

• mRNA-LNP formulation (encoding, e.g., Firefly Luciferase)

• Animal model (e.g., BALB/c mice)

• D-luciferin substrate

• In vivo imaging system (IVIS)

Procedure:

• Administer the mRNA-LNPs to the mice via the desired route (e.g., intravenous or intramuscular injection).

• At various time points post-injection (e.g., 6, 24, 48 hours), administer D-luciferin to the mice via intraperitoneal injection.[9]

• Anesthetize the mice and image them using an IVIS to detect the bioluminescent signal.

• Quantify the signal intensity in different organs to determine the biodistribution and level of protein expression.

• At the end of the study, organs can be harvested for ex vivo imaging or histological analysis.[11]

Conclusion

Both DLinDMA and SM-102 are seminal ionizable lipids that have enabled the clinical translation of RNA therapeutics. While DLinDMA paved the way for siRNA-based therapies, SM-102 has become a cornerstone of the mRNA vaccine revolution. For researchers developing novel mRNA therapies, SM-102 and its structural analogs often provide a more potent starting point for LNP formulation due to their generally superior transfection efficiency. However, the extensive clinical data and established performance of DLinDMA, particularly in liver-targeted applications, ensure its continued relevance. The choice between these two lipids will ultimately be guided by the specific therapeutic goals, the nature of the mRNA payload, and the desired in vivo outcomes. This guide provides the foundational data and methodologies to aid in making that critical decision.

References

• 1. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro and in vivo evaluation of clinically-approved ionizable cationic lipids shows divergent results between mRNA transfection and vaccine efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 4. Effect of mRNA-LNP components of two globally-marketed COVID-19 vaccines on efficacy and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Expression Kinetics and Immunogenicity of Lipid Nanoparticles Delivering Plasmid DNA and mRNA in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nanomaterial Delivery Systems for mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Prediction of lipid nanoparticles for mRNA vaccines by the machine learning algorithm - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 10. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 11. files.core.ac.uk [files.core.ac.uk]

DLinDMA vs. ALC-0315 Lipid Nanoparticles: A Comparative Efficacy Guide

In the rapidly evolving landscape of nucleic acid therapeutics, the choice of a delivery vehicle is paramount to ensuring the efficacy and safety of novel treatments. Among the most successful non-viral vectors are lipid nanoparticles (LNPs), with DLinDMA (specifically DLin-MC3-DMA, or MC3) and ALC-0315 being two of the most prominent ionizable cationic lipids clinically approved for RNA therapies.[1][2] DLin-MC3-DMA is a key component of the first FDA-approved siRNA therapeutic, Onpattro®, while ALC-0315 is integral to the Pfizer-BioNTech COVID-19 mRNA vaccine.[2][3][4] This guide provides a comprehensive comparison of the efficacy of LNPs formulated with these two lipids, supported by experimental data, to aid researchers, scientists, and drug development professionals in selecting the optimal delivery system for their applications.

Performance Comparison at a Glance

Feature	DLinDMA (MC3)-LNPs	ALC-0315-LNPs	Key Considerations
Primary Application	siRNA delivery (clinically approved)	mRNA delivery (clinically approved)	Structural differences may influence preference for different nucleic acid payloads.[1][5]
In Vivo Efficacy (siRNA)	Effective knockdown, particularly in hepatocytes.	More potent knockdown in hepatocytes and hepatic stellate cells compared to MC3.[1][6]	ALC-0315 may achieve higher transfection potency and improved endosomal escape.[1]
In Vivo Efficacy (mRNA)	Can facilitate protein expression.	Generally induces higher protein expression and more robust immune responses.[7]	The dendrimeric-like structure of ALC-0315 may enhance immune response.[8]
Toxicity Profile	Generally well-tolerated, even at higher doses.	May increase markers of liver toxicity at high doses (e.g., 5 mg/kg).[1][2][6]	A trade-off between higher efficacy and potential for increased toxicity exists.
Physicochemical Properties	Forms stable LNPs with high encapsulation efficiency.	Forms stable LNPs with high encapsulation efficiency (>90%).[5][9]	Both lipids produce LNPs with similar size (around 45-100 nm) and low polydispersity.[1][9]

In-Depth Efficacy Analysis

siRNA-Mediated Gene Silencing

A direct comparative study in mice demonstrated the superior potency of ALC-0315 LNPs for siRNA delivery to liver cells.[1]

Key Findings:

• Hepatocytes: At a 1 mg/kg siRNA dose, ALC-0315 LNPs achieved a significantly greater knockdown of Factor VII (FVII) mRNA (98.4% reduction) compared to MC3 LNPs (84.7% reduction).[1][6]

• Hepatic Stellate Cells (HSCs): ALC-0315 LNPs resulted in a 69% knockdown of ADAMTS13 mRNA in HSCs, whereas MC3 LNPs showed minimal and not statistically significant knockdown at the same dose.[1][6]

These results suggest that ALC-0315 may enable more efficient endosomal escape, leading to broader and more potent gene silencing in different liver cell types.[1]

mRNA Delivery and Protein Expression

For mRNA-based applications, such as vaccines and protein replacement therapies, ALC-0315 has consistently demonstrated higher efficacy in preclinical studies.

Key Findings:

• Immune Response: In the context of an mRNA vaccine against SARS-CoV-2, ALC-0315 LNPs induced higher levels of IgG and its subclasses, and significantly enhanced the activation of dendritic cells and T cells compared to MC3 LNPs. Mice immunized with ALC-0315 LNPs also exhibited the highest anti-spike IgG reactivity.[8]

• Protein Expression: In vivo studies have shown that ALC-0315 and SM-102 (a structurally similar lipid) based LNPs achieve significantly higher protein expression compared to MC3-based LNPs.[7]

The structural characteristics of ALC-0315 are thought to play a crucial role in its enhanced performance for mRNA delivery and immunogenicity.[10][8]

Physicochemical Properties

Both DLinDMA (MC3) and ALC-0315 can be formulated into LNPs with similar and favorable physicochemical characteristics.

Parameter	DLinDMA (MC3)-LNPs	ALC-0315-LNPs
Particle Size (Diameter)	~45 nm[1]	~45 nm[1] / 80-100 nm[9]
Encapsulation Efficiency	>85%	>90%[5][9]
Polydispersity Index (PDI)	Low	Low

The helper lipid composition for both types of LNPs is often very similar, typically consisting of DSPC, cholesterol, and a PEGylated lipid at comparable molar ratios.[1]

Experimental Methodologies

The following sections detail generalized protocols for key experiments cited in the comparison.

LNP Formulation via Microfluidic Mixing

This method allows for the rapid and reproducible production of LNPs with controlled size and high encapsulation efficiency.[4]

Protocol:

• Solution Preparation:

  • Lipid Phase (Organic): Dissolve the ionizable lipid (DLin-MC3-DMA or ALC-0315), DSPC, cholesterol, and a PEGylated lipid (e.g., DMG-PEG 2000) in ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5).[11][12]

  • Aqueous Phase: Dissolve the nucleic acid (siRNA or mRNA) in a low pH buffer (e.g., 50 mM citrate buffer, pH 4.0).[13]

• Microfluidic Mixing:

  • Load the lipid and aqueous solutions into separate syringes.

  • Pump the solutions through a microfluidic mixing cartridge (e.g., NanoAssemblr) at a defined flow rate ratio (typically 3:1 aqueous to organic) and total flow rate.[13]

• Purification and Buffer Exchange:

  • Immediately after mixing, dilute the LNP solution with a neutral buffer (e.g., PBS, pH 7.4).

  • Remove ethanol and unencapsulated nucleic acid via dialysis or tangential flow filtration against PBS.[13][14]

• Sterilization:

  • Filter-sterilize the final LNP formulation through a 0.2 µm filter.[14]

References

• 1. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchwithrutgers.com [researchwithrutgers.com]
• 3. Development of mRNA Lipid Nanoparticles: Targeting and Therapeutic Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Flash nanoprecipitation assisted self-assembly of ionizable lipid nanoparticles for nucleic acid delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lipid Nanoparticle Development for A Fluvid mRNA Vaccine Targeting Seasonal Influenza and SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jib-04.com [jib-04.com]
• 10. ALC-0315: How a Breakthrough Lipid Carrier is Driving Efficient mRNA Vaccine Delivery | MolecularCloud [molecularcloud.org]
• 11. Preparation of MC3 Lipid Nanoparticles for RNA delivery [tocris.com]
• 12. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. medchemexpress.com [medchemexpress.com]

A Head-to-Head Comparison of DLinDMA and Other Cationic Lipids for Nucleic Acid Delivery

For Researchers, Scientists, and Drug Development Professionals

The advent of nucleic acid-based therapeutics, including siRNA, mRNA, and plasmid DNA (pDNA), has revolutionized the landscape of medicine. The clinical success of these therapies is intrinsically linked to the development of safe and effective delivery systems. Lipid nanoparticles (LNPs) have emerged as the leading platform for systemic nucleic acid delivery, with the ionizable cationic lipid being a critical component governing their efficacy and safety. DLinDMA (1,2-dilinoleyloxy-N,N-dimethyl-3-aminopropane) was a pioneering ionizable cationic lipid that demonstrated significant in vivo activity. This guide provides an objective, data-driven comparison of DLinDMA with its successors and other clinically relevant cationic lipids, offering insights into their performance, underlying mechanisms, and the experimental protocols to evaluate them.

Performance Comparison of Cationic Lipids

The evolution of ionizable cationic lipids from DLinDMA has been driven by the need for improved potency and a better safety profile. Structure-activity relationship studies have led to the development of lipids with optimized pKa values (typically between 6.2 and 6.5), which are crucial for efficient nucleic acid encapsulation at acidic pH and endosomal escape into the cytoplasm at physiological pH.[1]

The primary measure of performance for siRNA delivery is the effective dose required to achieve 50% silencing of a target gene (ED50). The data clearly demonstrates the superior potency of DLinDMA successors.

Cationic Lipid	Target Gene	In Vivo Model	ED50 (mg/kg)	Fold Improvement vs. DLinDMA	Reference
DLinDMA	Factor VII	Mice	~1.0	-	[2]
DLin-KC2-DMA	Factor VII	Mice	~0.1	10	[2]
DLin-MC3-DMA	Factor VII	Mice	~0.005	~200	[1]
DLin-MC3-DMA	Transthyretin (TTR)	Non-human primates	~0.03	-	[1][3]
ALC-0315	Factor VII	Mice	- (2-fold greater knockdown than MC3 at 1 mg/kg)	-	[4]
ALC-0315	ADAMTS13	Mice	- (10-fold greater knockdown than MC3 at 1 mg/kg)	-	[4]

While initially optimized for siRNA, the utility of these lipids has expanded to mRNA delivery, most notably in COVID-19 vaccines.

Cationic Lipid	In Vitro Model	Transfection Efficiency	Reference
DLin-MC3-DMA	-	High	[3]
SM-102	-	High	[5]
ALC-0315	Multiple cell lines	Lower than SM-102 and MC3 in the tested formulation	[5]

Note: Direct quantitative comparison of in vivo protein expression from mRNA delivery is less standardized in the literature than siRNA-mediated knockdown.

Interestingly, the rank order of efficacy for pDNA delivery does not directly mirror that of siRNA, highlighting the importance of the nucleic acid cargo in optimizing LNP formulations.[6][7]

Cationic Lipid	In Vivo Protein Production (Spleen)	Reference
DLin-KC2-DMA	Higher than DLin-MC3-DMA and DODAP	[6][7]
DLin-MC3-DMA	Significant	[6][7]

A critical aspect of cationic lipid development is reducing the toxicity associated with early-generation permanently cationic lipids. Ionizable lipids exhibit a more favorable safety profile due to their near-neutral charge at physiological pH.[3] However, differences in toxicity exist among them.

Cationic Lipid	Key Observation	Reference
DLinDMA	More toxic than DLinK-DMA and DLinKC2-DMA	[8][9]
DLinK-DMA	Less toxic than DLinDMA	[8][9]
DLinKC2-DMA	Less toxic than DLinDMA	[8][9]
DLin-MC3-DMA	Favorable safety profile	[3]
ALC-0315	Increased markers of liver toxicity at high doses (5 mg/kg) compared to MC3	[4]

Mechanism of Action: The Role of Ionizable Cationic Lipids

The efficacy of ionizable cationic lipids hinges on their ability to navigate the intracellular delivery pathway and release their nucleic acid payload into the cytoplasm. This process is critically dependent on the pKa of the lipid.

Caption: Intracellular delivery pathway of LNPs.

Experimental Protocols

Here we provide standardized protocols for the formulation and evaluation of LNPs containing different cationic lipids.

This method allows for rapid and reproducible production of LNPs with controlled size and high encapsulation efficiency.[10][11][12]

Caption: LNP formulation and purification workflow.

Materials:

• Ionizable cationic lipid (e.g., DLinDMA, DLin-MC3-DMA)

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• PEG-lipid (e.g., DMG-PEG 2000)

• Nucleic acid (siRNA, mRNA, or pDNA)

• Ethanol (200 proof)

• Citrate buffer (50 mM, pH 4.0)

• Phosphate-buffered saline (PBS, pH 7.4)

• Microfluidic mixing system (e.g., NanoAssemblr)

• Dialysis cassette (10 kDa MWCO) or Tangential Flow Filtration (TFF) system

Procedure:

• Prepare Stock Solutions:

  • Dissolve the lipids in ethanol to create a mixed lipid stock solution. A common molar ratio is 50:10:38.5:1.5 (ionizable lipid:DSPC:cholesterol:PEG-lipid).[13]

  • Dissolve the nucleic acid in citrate buffer (pH 4.0).

• Microfluidic Mixing:

  • Set up the microfluidic mixer according to the manufacturer's instructions.

  • Load the lipid solution and the nucleic acid solution into separate syringes.

  • Initiate mixing at a defined flow rate ratio (e.g., 3:1 aqueous:ethanolic phase) and total flow rate.[12]

• Purification:

  • Immediately after mixing, dilute the LNP solution with PBS (pH 7.4).

  • Transfer the diluted LNP solution to a dialysis cassette and dialyze against PBS (pH 7.4) for at least 6 hours, with buffer changes, to remove ethanol and unencapsulated nucleic acid. Alternatively, use a TFF system for purification and concentration.[12][14]

• Characterization:

  • Measure particle size and polydispersity index (PDI) using dynamic light scattering (DLS).

  • Determine nucleic acid encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen assay).[14][15]

This protocol is for assessing the ability of LNPs to deliver functional nucleic acids into cultured cells.[16][17][18][19]

Materials:

• Cultured cells (e.g., HeLa, HepG2)

• Complete cell culture medium

• LNP-encapsulated nucleic acid (e.g., mRNA encoding a reporter protein like luciferase or GFP)

• 96-well plates

• Reporter assay system (e.g., Luciferase assay kit, flow cytometer for GFP)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-90% confluency at the time of transfection. Incubate overnight.

• LNP Treatment:

  • Dilute the LNP formulation to the desired concentrations in complete cell culture medium.

  • Remove the old medium from the cells and add the LNP-containing medium.

• Incubation: Incubate the cells for 24-48 hours.

• Quantification of Protein Expression:

  • For Luciferase: Lyse the cells and measure luminescence using a luciferase assay reagent and a plate reader.[18]

  • For GFP: Analyze the percentage of GFP-positive cells and the mean fluorescence intensity using a flow cytometer.[17]

This assay measures the metabolic activity of cells and is a common method to assess the cytotoxicity of LNP formulations.[20][21][22]

Caption: Workflow for an MTT cytotoxicity assay.

Materials:

• Cultured cells

• Complete cell culture medium

• LNP formulations

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilizing agent (e.g., DMSO, isopropanol with HCl)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the In Vitro Transfection Efficiency Assay.

• Incubation: Incubate the cells with the LNP formulations for 24-48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.

• Solubilization: Add the solubilizing agent to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the solution at a wavelength of ~570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Conclusion

The development of ionizable cationic lipids from DLinDMA to DLin-MC3-DMA and beyond represents a significant advancement in the field of nucleic acid delivery. Each generation has brought substantial improvements in potency and safety, enabling the clinical translation of siRNA and mRNA therapeutics. While DLin-MC3-DMA remains a benchmark lipid, newer lipids like ALC-0315 demonstrate competitive or even superior activity for specific applications, though sometimes with a different safety profile at higher doses.[4] The choice of the optimal cationic lipid is not universal and depends on the nucleic acid payload, the target cell type, and the desired therapeutic outcome. The experimental protocols provided in this guide offer a framework for the systematic evaluation and comparison of different cationic lipids, empowering researchers to select and optimize the most suitable delivery system for their specific needs.

References

• 1. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pepbridge.net [pepbridge.net]
• 4. researchwithrutgers.com [researchwithrutgers.com]
• 5. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 6. In vivo delivery of plasmid DNA by lipid nanoparticles: the influence of ionizable cationic lipids on organ-selective gene expression - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Influence of Cationic Lipid Composition on Gene Silencing Properties of Lipid Nanoparticle Formulations of siRNA in Antigen-Presenting Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. biomol.com [biomol.com]
• 11. Lipid Nanoparticles: Formulation Concepts + Guidance - Echelon Biosciences [echelon-inc.com]
• 12. benchchem.com [benchchem.com]
• 13. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]
• 16. Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 19. Deliver mRNA with LNP, transfection is so easy! [absin.net]
• 20. The toxicity of nanoparticles and their interaction with cells: an in vitro metabolomic perspective - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00534D [pubs.rsc.org]
• 21. researchgate.net [researchgate.net]
• 22. Assessing nanotoxicity in cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating DLinDMA-based Lipid Nanoparticles: Size and Encapsulation Efficiency

For researchers and drug development professionals at the forefront of nucleic acid therapies, the physical characteristics of lipid nanoparticle (LNP) delivery systems are critical quality attributes that dictate in vivo efficacy and safety. Among the pioneering ionizable lipids, (6Z,9Z,28Z,31Z)-heptatriaconta-6,9,28,31-tetraen-19-yl 4-(dimethylamino)butanoate, or DLinDMA, has been a cornerstone in the development of LNP-based therapeutics. This guide provides a comprehensive comparison of methods to validate the size and encapsulation efficiency of DLinDMA-based LNPs, alongside a comparative analysis with other prominent ionizable lipids.

Comparative Performance of Ionizable Lipids in LNP Formulations

The choice of ionizable lipid is a critical determinant of the physicochemical properties and biological activity of LNPs. While DLinDMA was a significant advancement over early-generation lipids, subsequent developments have led to even more potent alternatives. The following tables summarize key performance indicators for LNPs formulated with DLinDMA and other widely used ionizable lipids.

Table 1: Physicochemical Characteristics of Lipid Nanoparticles

Ionizable Lipid	Particle Size (nm)	Polydispersity Index (PDI)	Encapsulation Efficiency (%)	Source(s)
DODMA	~146	~0.27	~90 (siRNA)	[1]
DLinDMA	~80-100	< 0.15	>90 (mRNA)	[2]
DLin-MC3-DMA	~70-90	< 0.15	>90 (mRNA)	[2]
DLin-KC2-DMA	~80	< 0.2	~95 (mRNA)	[3][4]
SM-102	~80-100	< 0.2	>90 (mRNA)	[5]
ALC-0315	~80-100	< 0.2	>90 (mRNA)	[5]

Table 2: In Vivo Performance Comparison

Cationic Lipid	In Vitro IC50 (siRNA delivery) [nM]	Relative In Vivo Efficacy (serum cholesterol reduction)	Reference
DODMA	18.4	Not Reported	[6]
DLinDMA	0.653	52%	[6]
DLin-MC3-DMA	~0.03 mg/kg (in vivo IC50)	High	[6][7]

Note: Direct comparisons should be made with caution as experimental conditions can vary between studies.

Experimental Protocols for LNP Characterization

Accurate and reproducible characterization of LNP size and encapsulation efficiency is paramount. The following are detailed protocols for the most common analytical techniques.

LNP Size and Polydispersity Measurement by Dynamic Light Scattering (DLS)

Dynamic Light Scattering (DLS) is a non-invasive, well-established technique for measuring the size and size distribution of molecules and particles in suspension.[8][9]

Protocol:

• Sample Preparation: Dilute the LNP suspension in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an appropriate concentration to avoid multiple scattering effects. The optimal concentration should be determined empirically but is often in the range of 50,000–500,000 counts per second on the instrument.[9]

• Instrument Setup:

  • Equilibrate the DLS instrument to the desired measurement temperature (e.g., 25°C).

  • Select a suitable measurement angle (e.g., 173° for backscatter detection to minimize multiple scattering).

• Measurement:

  • Transfer the diluted LNP sample to a clean, dust-free cuvette.

  • Place the cuvette in the DLS instrument.

  • Allow the sample to equilibrate to the instrument temperature for at least 1-2 minutes.

  • Perform the measurement, typically acquiring data from 10-15 runs of 10-20 seconds each.

• Data Analysis:

  • The instrument software will calculate the Z-average diameter (an intensity-weighted mean hydrodynamic size) and the Polydispersity Index (PDI), a measure of the width of the particle size distribution.[10] A PDI value below 0.3 is generally considered acceptable for LNP formulations, with values below 0.1 indicating a highly monodisperse sample.[9][10]

Encapsulation Efficiency Determination by RiboGreen Assay

The RiboGreen assay is a highly sensitive fluorescence-based method for quantifying RNA and is the most common technique for determining the encapsulation efficiency of RNA within LNPs.[11][12][13]

Protocol:

• Reagent Preparation:

  • Prepare a working solution of Quant-iT RiboGreen® reagent by diluting the stock solution (typically 1:200) in TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5). Protect the solution from light.

  • Prepare a 2% Triton X-100 solution in nuclease-free water. Recent studies have shown that Tween 20 can be a more effective and environmentally friendly alternative to Triton X-100.[11][14]

• Standard Curve Preparation:

  • Prepare a series of RNA standards of known concentrations (e.g., 0 to 1000 ng/mL) in TE buffer.

• Sample Measurement:

  • Total RNA (with lysis): In a 96-well plate, mix the LNP sample with the Triton X-100 solution (final concentration of 1%) to disrupt the LNPs. Add the RiboGreen working solution.

  • Free RNA (without lysis): In a separate set of wells, mix the LNP sample with TE buffer (without Triton X-100) and then add the RiboGreen working solution.

• Fluorescence Measurement:

  • Incubate the plate in the dark for 2-5 minutes.

  • Measure the fluorescence using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 528 nm, respectively.[13]

• Calculation of Encapsulation Efficiency (EE):

  • Use the standard curve to determine the concentration of RNA in both the lysed and unlysed samples.

  • Calculate the EE using the following formula: EE (%) = [(Total RNA - Free RNA) / Total RNA] x 100

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for LNP size and encapsulation efficiency validation.

References

• 1. benchchem.com [benchchem.com]
• 2. DLin-MC3-Containing mRNA Lipid Nanoparticles Induce an Antibody Th2-Biased Immune Response Polarization in a Delivery Route-Dependent Manner in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of ionizable lipids for lipid nanoparticle mediated DNA delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 3 tools for better lipid nanoparticle size measurements | Malvern Panalytical [malvernpanalytical.com]
• 9. allanchem.com [allanchem.com]
• 10. youtube.com [youtube.com]
• 11. Enhancing RNA encapsulation quantification in lipid nanoparticles: Sustainable alternatives to Triton X-100 in the RiboGreen assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. waters.com [waters.com]
• 13. A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient - PMC [pmc.ncbi.nlm.nih.gov]
• 14. backend.orbit.dtu.dk [backend.orbit.dtu.dk]

In Vivo Toxicity of DLinDMA-Based LNPs: A Comparative Guide

The advent of RNA-based therapeutics has been significantly propelled by the development of effective delivery systems, among which lipid nanoparticles (LNPs) have emerged as a clinical frontrunner. DLinDMA and its derivatives, particularly DLin-MC3-DMA (MC3), have been instrumental in the success of the first approved siRNA therapeutic, Onpattro®. However, as with any delivery vehicle, a thorough understanding of their in vivo toxicity profile is paramount for clinical translation. This guide provides a comparative assessment of the in vivo toxicity of DLinDMA-based LNPs, with a focus on DLin-MC3-DMA, against other clinically relevant ionizable lipids such as ALC-0315 and SM-102.

Comparative Toxicity Assessment: Quantitative Data

The in vivo toxicity of LNPs is often evaluated by measuring markers of liver damage and systemic inflammation. Below is a summary of comparative data from preclinical studies in mice.

Liver Toxicity Markers

Elevated levels of liver enzymes, such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST), in the serum are indicative of hepatotoxicity.

Ionizable Lipid	Dose (siRNA)	Time Point	ALT (U/L)	AST (U/L)	Bile Acids (µmol/L)	Reference
DLin-MC3-DMA	5 mg/kg	5 hours	Not significantly different from PBS control	Not significantly different from PBS control	Not significantly different from PBS control	[1]
ALC-0315	5 mg/kg	5 hours	Significantly increased vs. PBS and MC3	No significant difference	Significantly increased vs. PBS and MC3	[1]
PBS Control	N/A	5 hours	Baseline	Baseline	Baseline	[1]

Note: These values are qualitative comparisons from the cited study. Absolute values can vary between studies and experimental conditions.

Inflammatory Cytokine Response

The immunogenicity of LNPs is a critical aspect of their safety profile. The induction of pro-inflammatory cytokines can lead to adverse effects.

Ionizable Lipid	Dose	Time Point	Key Cytokine Changes	Reference
DLin-MC3-DMA	Not specified	Not specified	Lower induction of IL-1β compared to SM-102.
SM-102	Not specified	Not specified	Potent activation of the NLRP3 inflammasome, leading to robust IL-1β release.
DLin-MC3-DMA	Not specified	Not specified	Subcutaneous injection can lead to a Th2-biased antibody immunity.
GenVoy	Not specified	Not specified	Intramuscular injection leads to a Th1-biased cellular immune response.

Signaling Pathways in LNP-Induced Toxicity

The toxicity of LNPs, particularly their immunogenicity, is often mediated by specific innate immune signaling pathways. Two key pathways implicated are the Toll-like receptor (TLR) signaling pathway and the NLRP3 inflammasome pathway.

Toll-like Receptor (TLR) Signaling Pathway

Certain components of LNPs can be recognized by TLRs, leading to the activation of downstream signaling cascades and the production of inflammatory cytokines.

References

• 1. Cardiac Blood Collection in Mice | Animals in Science [queensu.ca]

A Comparative Guide to DLinDMA and DLinKC2-DMA for Gene Silencing Applications

For Researchers, Scientists, and Drug Development Professionals

Comparative Analysis of Gene Silencing Potency

DLinKC2-DMA consistently demonstrates superior gene silencing efficacy and a better safety profile compared to its predecessor, DLinDMA. Structure-activity relationship studies revealed that the introduction of a ketal ring linker in DLinKC2-DMA significantly enhanced its in vivo activity.[1][2] This structural modification is a key differentiator from DLinDMA.[1] Across various studies, LNPs formulated with DLinKC2-DMA show greater potency in silencing target genes, both in vitro and in vivo.[3][4]

For instance, in studies targeting the GAPDH protein, LNPs containing DLinKC2-DMA were the most potent formulations, achieving significant gene knockdown at lower siRNA concentrations than DLinDMA.[3][5] In vivo models targeting hepatic genes like Factor VII have further solidified the superiority of DLinKC2-DMA, showing a decreased median effective dose (ED50) compared to DLinDMA.[1] Specifically, the ED50 for siRNA in rodents was reduced from approximately 0.1 mg/kg with an unoptimized DLinDMA formulation to about 0.02 mg/kg with a DLin-KC2-DMA formulation.[1] Furthermore, DLinKC2-DMA formulations have been shown to be less toxic than those containing DLinDMA.[3][4]

The following table summarizes the quantitative data from comparative studies.

Parameter	LNP-DLinDMA	LNP-DLinKC2-DMA	Target Gene/Model	Reference
In Vitro Gene Silencing (GAPDH)	~60% silencing at 5 µg/mL siRNA	>80% silencing at 5 µg/mL siRNA	Bone Marrow Macrophages	[3]
In Vitro Gene Silencing (GAPDH)	Significant silencing at 1 µg/mL siRNA	Significant silencing (>60%) at 1 µg/mL siRNA	Bone Marrow Macrophages	[3]
In Vivo Gene Silencing (Factor VII)	ED50: ~0.1 mg/kg (unoptimized SNALP)	ED50: ~0.02 mg/kg (optimized SNALP)	Rodents	[1]
Toxicity in vitro	Higher relative toxicity	Lower relative toxicity	Antigen-Presenting Cells	[3][4]
Cellular Uptake	Efficient uptake	Significantly more cellular uptake	Macrophages and Dendritic Cells	[5]
Intracytoplasmic Delivery	Less efficient endosomal release	Considerably improved endosomal release	Macrophages and Dendritic Cells	[3]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following are generalized protocols for key experiments cited in the comparison of DLinDMA and DLinKC2-DMA.

Lipid Nanoparticle (LNP) Formulation

This protocol describes a common microfluidic mixing method for preparing LNPs containing siRNA.

• Lipid Stock Solution Preparation:

  • Prepare individual stock solutions of the ionizable lipid (DLinDMA or DLinKC2-DMA), a helper lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC), cholesterol, and a PEGylated lipid (e.g., PEG-DMG) in ethanol.[6][7]

  • Combine the individual lipid stocks in a desired molar ratio. A frequently used ratio is 50:10:38.5:1.5 (Ionizable Lipid:DSPC:Cholesterol:PEG-Lipid).[6][8]

• siRNA Stock Solution Preparation:

  • Dissolve the siRNA duplex in an acidic aqueous buffer (e.g., 25-50 mM sodium citrate, pH 4.0).[7][9] This low pH ensures the ionizable lipid becomes protonated for efficient encapsulation.[7]

• Microfluidic Mixing:

  • Load the lipid-ethanol solution and the siRNA-aqueous buffer solution into separate syringes.[7]

  • Use a microfluidic mixing device to combine the two solutions at a specific flow rate ratio (e.g., 3:1 aqueous to organic phase) and total flow rate.[7] The rapid mixing causes a change in solvent polarity, leading to the self-assembly of LNPs and encapsulation of the siRNA.[7]

• Purification and Buffer Exchange:

  • Immediately after formation, dialyze the LNP solution against a neutral buffer, such as phosphate-buffered saline (PBS, pH 7.4), to remove ethanol and raise the pH.[10][11] This is typically done using a dialysis cassette with an appropriate molecular weight cut-off (e.g., 3.5 kDa) for at least one hour.[10]

  • The final LNP solution can be sterile-filtered through a 0.22 µm filter for in vitro and in vivo use.[7]

In Vitro Gene Silencing Assay (GAPDH)

This protocol outlines the steps to assess gene silencing in primary antigen-presenting cells (APCs).

• Cell Culture and Treatment:

  • Isolate and culture primary bone marrow macrophages (bmMΦ) or dendritic cells (bmDCs).[3]

  • Incubate the cells with LNP-siRNA formulations (targeting GAPDH or a scramble control) at various concentrations (e.g., 1 µg/mL and 5 µg/mL siRNA) for a specified period, typically 72 hours.[3]

• Assessment of Gene Silencing:

  • Western Blot Analysis: Lyse the treated cells and separate the proteins by SDS-PAGE. Transfer the proteins to a membrane and probe with primary antibodies against GAPDH and a loading control (e.g., α-Tubulin).[3] Visualize the protein bands and quantify the reduction in GAPDH expression relative to the control.

  • Flow Cytometry: Fix and permeabilize the cells, then stain with a fluorescently-labeled antibody against GAPDH. Analyze the cells using a flow cytometer to determine the percentage of cells with reduced GAPDH expression.[3]

In Vivo Gene Silencing Assay (Factor VII)

This protocol describes a standard model for evaluating LNP-mediated gene silencing in the liver.

• Animal Model and Administration:

  • Use a suitable animal model, such as C57BL/6 mice.[12]

  • Administer the LNP-siRNA formulations (targeting Factor VII or a non-targeting control) via a single intravenous (tail vein) injection.[13][14] Doses can range from 0.01 mg/kg to 5 mg/kg of siRNA to determine the dose-response relationship.[14][15]

• Sample Collection and Analysis:

  • Collect blood samples via cardiac puncture or other appropriate methods at a specified time point post-injection, typically 24 to 48 hours.[13][14]

  • Process the blood to obtain serum.[16]

  • Measure the concentration of Factor VII protein in the serum using a chromogenic assay or an ELISA kit.[17][18]

• Data Analysis:

  • Calculate the percentage of remaining Factor VII activity in the treated groups relative to a control group treated with PBS or a non-targeting siRNA LNP.[14]

  • Plot the dose-response curve to determine the median effective dose (ED50), which is the dose of siRNA required to achieve 50% silencing of the target gene.[1]

Visualizations

Mechanism of LNP-mediated siRNA Delivery

Caption: LNP-mediated siRNA delivery and gene silencing pathway.

In Vivo Gene Silencing Experimental Workflow

Caption: Workflow for an in vivo gene silencing experiment.

References

• 1. Designer Lipids Advance Systemic siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Influence of Cationic Lipid Composition on Gene Silencing Properties of Lipid Nanoparticle Formulations of siRNA in Antigen-Presenting Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Influence of Cationic Lipid Composition on Gene Silencing Properties of Lipid Nanoparticle Formulations of siRNA in Antigen-Presenting Cells - ProQuest [proquest.com]
• 6. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Studying how administration route and dose regulates antibody generation against LNPs for mRNA delivery with single-particle resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biomol.com [biomol.com]
• 10. Preparation of MC3 Lipid Nanoparticles for RNA delivery [tocris.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Development of Lipidoid–siRNA Formulations for Systemic Delivery to the Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 17. How to measure factor VII and factor VII activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Factor VII assays [pubmed.ncbi.nlm.nih.gov]

DLinDMA vs. Next-Generation Ionizable Lipids: A Comparative Guide for Researchers

For researchers and drug development professionals at the forefront of nucleic acid therapies, the choice of a delivery vehicle is paramount. Ionizable lipids, a critical component of lipid nanoparticles (LNPs), have revolutionized the field, enabling the clinical success of siRNA and mRNA therapeutics. This guide provides an objective comparison of the benchmark ionizable lipid, DLinDMA, against its next-generation counterparts, focusing on performance, experimental validation, and underlying mechanisms.

This analysis is supported by experimental data from peer-reviewed studies, offering a clear perspective on the evolution and optimization of ionizable lipids for enhanced delivery efficacy and safety.

Performance Benchmark: DLinDMA and Its Successors

DLinDMA was a pioneering ionizable lipid that played a crucial role in the early success of siRNA delivery. However, subsequent research has led to the development of next-generation ionizable lipids with significantly improved potency and safety profiles. Among these, DLin-MC3-DMA (MC3), ALC-0315, and SM-102 have gained prominence, with MC3 being a key component in the first FDA-approved siRNA therapeutic, Onpattro®, and ALC-0315 and SM-102 being integral to the Pfizer-BioNTech and Moderna COVID-19 mRNA vaccines, respectively.[1][2][3]

The primary advantage of these next-generation lipids lies in their optimized pKa, the pH at which the lipid is 50% ionized.[4][5] An optimal pKa, typically between 6.2 and 6.5, allows for efficient encapsulation of negatively charged nucleic acids at a low pH during formulation and facilitates endosomal escape upon cellular uptake into the acidic environment of the endosome.[4][6] This pH-sensitive ionization is crucial for minimizing toxicity at physiological pH while maximizing payload delivery into the cytoplasm.[7][8]

Quantitative Comparison of In Vivo Gene Silencing

The following table summarizes the in vivo efficacy of various ionizable lipids in silencing hepatic gene expression, a common benchmark for performance. The median effective dose (ED50) represents the dose required to achieve 50% silencing of the target gene.

Ionizable Lipid	Target Gene	Species	ED50 (mg/kg)	Fold Improvement vs. DLinDMA	Reference
DLinDMA	Factor VII	Mice	~1.0	-	[9]
DLin-KC2-DMA	Factor VII	Mice	~0.1	10-fold	[9]
DLin-MC3-DMA	Factor VII	Mice	~0.005	~200-fold	[4][5]
DLin-MC3-DMA	Transthyretin (TTR)	Non-human primates	0.03	Not directly comparable	[4]

As the data indicates, DLin-MC3-DMA demonstrates a dramatic improvement in potency, being approximately 1000-fold more potent than its predecessor, DLin-DMA.[4]

Head-to-Head Comparison: DLin-MC3-DMA vs. ALC-0315 for siRNA Delivery

A direct comparison in mice revealed that LNPs formulated with ALC-0315 achieved a greater knockdown of target genes in both hepatocytes and hepatic stellate cells compared to DLin-MC3-DMA at the same siRNA dose.[1]

Target Gene (Cell Type)	siRNA Dose (mg/kg)	% Knockdown (ALC-0315)	% Knockdown (DLin-MC3-DMA)	Reference
Factor VII (Hepatocytes)	1	~80%	~40%	[1]
ADAMTS13 (Hepatic Stellate Cells)	1	~70%	~7%	[1]

However, it is important to note that at a higher dose of 5 mg/kg, the ALC-0315 formulation led to an increase in markers of liver toxicity, which was not observed with the DLin-MC3-DMA formulation at the same dose.[1][10] This highlights the critical balance between efficacy and safety in the development of LNP-based therapeutics.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline the key experimental protocols for benchmarking ionizable lipids.

Lipid Nanoparticle (LNP) Formulation

LNPs are typically formed by the rapid mixing of an ethanol phase containing the lipids with an aqueous phase containing the nucleic acid cargo. Microfluidic mixing is a widely adopted method for producing LNPs with consistent and tunable characteristics.[11][12]

Materials:

• Ionizable lipid (e.g., DLinDMA, DLin-MC3-DMA, ALC-0315)

• Helper lipids:

  • DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

  • Cholesterol

• PEG-lipid (e.g., PEG-DMG)

• siRNA or mRNA in an appropriate buffer (e.g., sodium acetate buffer, pH 4.0)

• Ethanol

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Lipid Stock Preparation: Prepare stock solutions of the ionizable lipid, DSPC, cholesterol, and PEG-lipid in ethanol.

• Lipid Mixture: Combine the lipid stock solutions in the desired molar ratio. A common molar ratio for siRNA delivery is 50% ionizable lipid, 10% DSPC, 38.5% cholesterol, and 1.5% PEG-lipid.[1]

• Nucleic Acid Solution: Dissolve the siRNA or mRNA in a low pH buffer (e.g., 50 mM sodium acetate, pH 4.0).

• Microfluidic Mixing: Utilize a microfluidic mixing device (e.g., NanoAssemblr™) to rapidly mix the lipid-ethanol solution with the nucleic acid-aqueous solution at a defined flow rate ratio (e.g., 3:1 aqueous to organic).

• Dialysis: Dialyze the resulting LNP suspension against PBS (pH 7.4) to remove ethanol and raise the pH, resulting in the formation of stable, neutral particles with encapsulated nucleic acids.

LNP Characterization

Following formulation, it is essential to characterize the physicochemical properties of the LNPs.

• Particle Size and Polydispersity Index (PDI): Measured by Dynamic Light Scattering (DLS).

• Zeta Potential: Determined by Laser Doppler Velocimetry to assess the surface charge of the nanoparticles.

• Encapsulation Efficiency: Typically quantified using a fluorescent dye-based assay (e.g., RiboGreen) to measure the amount of nucleic acid protected within the LNPs.

In Vitro Transfection and Toxicity Assays

In vitro experiments are crucial for the initial screening of LNP formulations.

Cell Culture and Transfection:

• Plate target cells (e.g., HeLa, primary hepatocytes) in a suitable culture medium.

• Incubate the cells until they reach the desired confluency.

• Add the LNP-siRNA or LNP-mRNA formulations to the cells at various concentrations.

• Incubate for a specified period (e.g., 24-48 hours).

Assessment of Gene Silencing or Protein Expression:

• For siRNA: Measure the downregulation of the target mRNA using quantitative reverse transcription PCR (qRT-PCR) or the target protein level via western blot or ELISA.[13][14]

• For mRNA: Quantify the expression of the encoded protein using methods such as luciferase assays, fluorescence microscopy (for fluorescent proteins), or ELISA.

Toxicity Assessment:

• Cell viability can be assessed using assays such as the MTT or AlamarBlue assay, which measure metabolic activity.[15]

In Vivo Efficacy and Toxicity Studies

Animal models are indispensable for evaluating the in vivo performance and safety of LNP formulations.

Animal Models:

• Mice are commonly used for initial in vivo studies. The choice of strain may depend on the specific application.

Administration:

Efficacy Evaluation:

• Administer a single dose of the LNP formulation at varying concentrations.

• At a predetermined time point (e.g., 48-72 hours post-injection), collect blood samples to measure the levels of the target protein in the serum (e.g., Factor VII).[9]

• Alternatively, harvest tissues of interest (e.g., liver) to analyze target mRNA or protein levels.

Toxicity Evaluation:

• Monitor the animals for any adverse effects.

• Collect blood samples to analyze markers of liver toxicity, such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST).[1]

Visualizing Key Processes and Structures

Diagrams generated using Graphviz (DOT language) can effectively illustrate complex biological pathways and experimental workflows.

Caption: LNP-mediated delivery of nucleic acids.

Caption: Benchmarking experimental workflow.

Conclusion

The evolution from DLinDMA to next-generation ionizable lipids such as DLin-MC3-DMA and ALC-0315 represents a significant advancement in the field of nucleic acid delivery. These newer lipids offer substantially improved potency, enabling lower therapeutic doses. However, the development of these delivery systems requires a careful balance between enhancing efficacy and maintaining a favorable safety profile. The experimental protocols and comparative data presented in this guide provide a framework for researchers to objectively evaluate and select the most appropriate ionizable lipid for their specific therapeutic application. As research continues, the development of novel ionizable lipids with improved tissue targeting and biodegradability will further expand the potential of RNA-based medicines.[4][17]

References

• 1. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 4. Advances in Lipid Nanoparticles for siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in siRNA delivery mediated by lipid-based nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. distearoyl-sn-glycero.com [distearoyl-sn-glycero.com]
• 8. pharmaceuticaljournal.net [pharmaceuticaljournal.net]
• 9. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA Delivery to Hepatocytes and Hepatic Stellate Cells. | Semantic Scholar [semanticscholar.org]
• 11. Preparation and Characterization of Lipid Nanoparticles Co-loaded With DNA and Nitro-Oleic Acid [bio-protocol.org]
• 12. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantification of siRNAs in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Quantification of siRNAs In Vitro and In Vivo | Springer Nature Experiments [experiments.springernature.com]
• 15. researchgate.net [researchgate.net]
• 16. In Vivo RNAi Protocols | Thermo Fisher Scientific - HK [thermofisher.com]
• 17. Ionizable lipids key role in novel RNA-lipid nanoparticle therapies - Inside Therapeutics [insidetx.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for DLinDMA

For researchers and scientists at the forefront of drug development, the proper handling and disposal of specialized materials like DLinDMA (DLin-MC3-DMA) are paramount to ensuring a safe and compliant laboratory environment. While specific regulatory disposal guidelines for DLinDMA are not extensively detailed, a comprehensive approach based on general best practices for chemical and nanoparticle waste management provides a clear path forward. This guide offers essential, step-by-step procedural information for the safe disposal of DLinDMA and lipid nanoparticles (LNPs) containing this ionizable cationic lipid.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle DLinDMA with the appropriate personal protective equipment (PPE). Although one Safety Data Sheet (SDS) indicates that DLinDMA is not classified as a hazardous substance or mixture, it is prudent to treat it with care to minimize exposure.[1]

Recommended Personal Protective Equipment (PPE):

• Hand Protection: Wear protective gloves; nitrile gloves are a common standard. For procedures involving potential splashes, double-gloving may be advisable.[2]

• Eye Protection: Use safety glasses with side shields or chemical splash goggles.[2][3]

• Body Protection: A laboratory coat or disposable gown should be worn to protect street clothing and exposed skin.[2]

• Respiratory Protection: When handling dry nanoparticles or if there is a risk of aerosol generation (e.g., during sonication), work should be conducted in a ventilated enclosure such as a chemical fume hood or biological safety cabinet.[4]

Step-by-Step Disposal Protocol for DLinDMA and LNP Formulations

The following protocol outlines a safe and logical workflow for the disposal of DLinDMA, whether in its pure form, in solution, or as a component of lipid nanoparticles.

1. Waste Segregation and Collection:

• Solid Waste: All disposable labware that has come into contact with DLinDMA, such as gloves, pipette tips, vials, and contaminated bench paper, should be collected in a designated, sealed plastic bag or container.[4] This container must be clearly labeled as containing nanoparticle waste.[4]

• Liquid Waste: Collect all liquid waste containing DLinDMA, including unused solutions and cell culture media, in a sealed and clearly labeled waste container.[4] Do not dispose of DLinDMA solutions down the drain. [2][4][5]

• Sharps Waste: Any needles, syringes, or other sharp objects contaminated with DLinDMA must be disposed of in a designated sharps container for chemical waste.[2][4]

2. Spill Management:

In the event of a spill, the following steps should be taken:

• For Liquid Spills: Absorb the spilled solution with a finely-powdered, liquid-binding material such as diatomite or universal binders.[1]

• Surface Decontamination: After absorbing the spill, decontaminate the affected surfaces and any equipment by scrubbing them with alcohol.[1]

• Waste Collection: Collect all cleanup materials (absorbent pads, wipes, etc.) and place them in the designated solid hazardous waste container.[4]

3. Hazardous Waste Determination:

It is important to note that nanoparticle waste is not automatically classified as hazardous waste by the EPA.[2] A hazardous waste determination should be performed by your institution's Environmental Health and Safety (EH&S) department.[2][4] They will assess the waste based on the characteristics of DLinDMA and any other components in the waste stream (e.g., solvents, other lipids, encapsulated materials).

4. Final Disposal:

• Non-Hazardous Determination: If the nanoparticle waste is determined not to be EPA hazardous waste, it should be incinerated.[2]

• Hazardous Determination: If the waste is deemed hazardous, it must be packaged, labeled, and disposed of following standard hazardous waste management requirements.[2]

• Container Handling: Before removal from the laboratory, all waste containers should be wet wiped to decontaminate the exterior and then double-bagged.[2]

Quantitative Data Summary

While specific quantitative data for DLinDMA disposal procedures is not available in the provided search results, the following table summarizes relevant storage and handling information.

Parameter	Guideline / Data	Significance
Storage of Pure DLinDMA	Store at 2-8°C in pure form.[1]	Proper storage is crucial for maintaining chemical stability and preventing degradation.
Storage of DLinDMA in Solution	Store at -20°C for up to 1 month or -80°C for up to 6 months.[6]	Following recommended storage temperatures and durations for solutions prevents inactivation from repeated freeze-thaw cycles.[6]
Solubility	Soluble in DMSO and Ethanol (100 mg/ml).[7]	Understanding solubility is important for preparing solutions and for cleaning and decontamination procedures.

DLinDMA Waste Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of DLinDMA-containing waste.

Caption: Decision pathway for the proper disposal of different types of DLinDMA waste.

By adhering to these established best practices for chemical and nanoparticle waste management, laboratories can ensure the safe and responsible disposal of DLinDMA and its formulations, thereby protecting personnel and the environment. Always consult your institution's specific safety and waste disposal guidelines.

References

• 1. hoelzel-biotech.com [hoelzel-biotech.com]
• 2. ehs.ufl.edu [ehs.ufl.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. nems.nih.gov [nems.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. caymanchem.com [caymanchem.com]

Navigating the Safe Handling of DLinDMA: A Guide for Researchers

For Immediate Implementation: This document provides crucial safety and logistical information for laboratory personnel working with DLinDMA (1,2-dilinoleyloxy-N,N-dimethyl-3-aminopropane), a key ionizable cationic lipid in nanoparticle-based drug delivery systems. Adherence to these guidelines is essential for ensuring personal safety and maintaining a secure research environment.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling DLinDMA, a comprehensive approach to personal protection is non-negotiable. The following PPE is mandatory to prevent skin and eye contact, inhalation, and ingestion.

Primary Protective Gear:

• Gloves: Nitrile or neoprene gloves are required. Given that DLinDMA may be handled in organic solvents, ensure the chosen gloves are resistant to the specific solvent being used. For tasks with a higher risk of splashing, consider double-gloving.

• Eye Protection: Chemical splash goggles are essential. For procedures with a significant splash or aerosol generation risk, a full-face shield should be worn in addition to goggles.

• Lab Coat: A buttoned, knee-length lab coat is required. For handling larger quantities or in situations with a high splash potential, a chemically resistant apron over the lab coat is recommended.

• Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid inhalation of aerosols or vapors. If a fume hood is not available for a specific procedure, a properly fitted respirator with an appropriate cartridge for organic vapors should be used.

Operational Plan: Step-by-Step Handling Procedures

This section outlines the standard operating procedure for the safe handling and use of DLinDMA in a laboratory setting.

1. Preparation and Weighing:

• Before handling, ensure that the Safety Data Sheet (SDS) for DLinDMA is readily accessible.

• All weighing and initial dilutions of DLinDMA powder or neat oil should be performed within a chemical fume hood.

• Use disposable weighing boats and spatulas to avoid cross-contamination.

2. Dissolving in Organic Solvents:

• DLinDMA is often dissolved in organic solvents such as ethanol.[1]

• Slowly add the solvent to the vessel containing the DLinDMA to minimize splashing.

• If necessary, gentle heating and sonication can be used to aid dissolution.[1] This should be done with caution in a well-ventilated area.

3. Formulation of Lipid Nanoparticles (LNPs):

• The preparation of LNPs involves mixing the lipid solution with an aqueous phase.[2]

• This process should be carried out with appropriate engineering controls to manage potential aerosol generation.

• Ensure all equipment, such as homogenizers or microfluidic mixers, is properly maintained and operated according to the manufacturer's instructions.

4. Post-Handling and Decontamination:

• Upon completion of work, decontaminate all surfaces and equipment that may have come into contact with DLinDMA. A suitable disinfectant, such as 70% ethanol, should be used.

• Remove PPE in the correct order to avoid self-contamination: gloves first, followed by face shield or goggles, then the lab coat.

• Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Managing DLinDMA Waste

Proper disposal of DLinDMA and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: All unused DLinDMA, solutions containing DLinDMA, and contaminated disposable materials (e.g., gloves, weighing boats, pipette tips) must be collected in a designated, labeled hazardous waste container.

• Solvent Waste: Organic solvent waste containing DLinDMA should be collected in a separate, appropriately labeled solvent waste container.

• Sharps Waste: Needles, syringes, and other sharps used in the handling of DLinDMA must be disposed of in a designated sharps container.

• Consult your institution's Environmental Health and Safety (EHS) office for specific guidelines on hazardous waste disposal.

Quantitative Data Summary

The following table summarizes key quantitative data for DLinDMA. It is important to note that specific occupational exposure limits (OELs) for DLinDMA have not been established.[3][4] Therefore, it is crucial to handle this compound with a high degree of caution, assuming it to be potentially hazardous.

Property	Value	Source
Molecular Formula	C₄₁H₇₇NO₂	[5]
Molecular Weight	616.06 g/mol	[5]
Appearance	Colorless to light yellow liquid	[6]
Storage (Pure Form)	2-8°C	[6]
Storage (In Solvent)	-20°C (up to 1 month), -80°C (up to 1 year)	[5][7]
pKa	~6.4	[8]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the safe handling of DLinDMA in a laboratory setting, from initial preparation to final disposal.

Caption: General workflow for safe laboratory handling of DLinDMA.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. SOP for Preparation of Lipid-Based Nanoparticles – SOP Guide for Pharma [pharmasop.in]
• 3. Occupational exposure limits for manufactured nanomaterials, a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Simplifying the Chemical Structure of Cationic Lipids for siRNA-Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of Lipid Nanoparticle Physico-Chemical Properties and Composition on Their Interaction with the Immune System - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]